17-AEP-GA

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical Structure of Gibberellin A17

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gibberellin A17 (GA17) is a C20-gibberellin, a class of diterpenoid plant hormones that play a crucial role in regulating various aspects of plant growth and development. While not one of the most biologically active gibberellins (B7789140), understanding its structure and biosynthesis is vital for a comprehensive view of the gibberellin metabolic network. This guide provides a detailed overview of the chemical structure of Gibberellin A17, its physicochemical properties, biosynthetic pathway, and relevant experimental protocols for its analysis.

Chemical Structure and Properties

Gibberellin A17 is a tetracyclic diterpenoid carboxylic acid. Its chemical identity is defined by the ent-gibberellane ring system, substituted with hydroxyl and carboxyl groups, and a methylidene group.

Table 1: Chemical Identifiers and Properties of Gibberellin A17 [1][2]

Identifier	Value
IUPAC Name	(1S,2S,3R,4R,8R,9R,12S)-12-hydroxy-4-methyl-13-methylidenetetracyclo[10.2.1.0¹’⁹.0³’⁸]pentadecane-2,4,8-tricarboxylic acid
Chemical Formula	C₂₀H₂₆O₇
Molecular Weight	378.43 g/mol [1]
CAS Number	18411-79-5
PubChem CID	5460657[2]

Table 2: Physicochemical Properties of Gibberellin A17 [2]

Property	Value
Physical Description	Solid
Melting Point	140 - 150 °C
XLogP3-AA	0.8
Hydrogen Bond Donor Count	4
Hydrogen Bond Acceptor Count	7

Biosynthesis of Gibberellin A17

Gibberellins are synthesized via the terpenoid pathway, starting from geranylgeranyl pyrophosphate (GGPP). The biosynthesis occurs in multiple cellular compartments, including plastids, the endoplasmic reticulum, and the cytosol. Gibberellin A17 is a product of the later stages of the non-13-hydroxylation pathway of gibberellin biosynthesis.

Specifically, GA17 is formed as a minor by-product of the oxidation of Gibberellin A24 (GA24) by the enzyme GA20-oxidase (GA20ox). The major product of this reaction is Gibberellin A9 (GA9).

Biosynthesis of Gibberellin A17.

The key enzymes involved in the later stages of this pathway are multifunctional dioxygenases, namely GA 20-oxidase (GA20ox), GA 3-oxidase (GA3ox), and GA 2-oxidase (GA2ox).[3]

Experimental Protocols

The analysis of gibberellins, including GA17, from plant tissues is a multi-step process that requires careful extraction, purification, and sensitive detection methods due to their low endogenous concentrations.

Extraction and Purification

A general procedure for the extraction and purification of gibberellins from plant material involves the following steps:

• Homogenization : Plant tissue is frozen in liquid nitrogen and ground to a fine powder.

• Extraction : The powdered tissue is extracted with a solvent, typically 80% methanol (B129727) containing an antioxidant like butylated hydroxytoluene.

• Solid-Phase Extraction (SPE) : The crude extract is passed through a C18 SPE cartridge to remove nonpolar compounds. The eluate is then often further purified using other SPE cartridges, such as those with ion-exchange resins.

• High-Performance Liquid Chromatography (HPLC) : The partially purified extract is subjected to reversed-phase HPLC for further separation and purification of individual gibberellins.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the quantification of gibberellins.[4][5]

• Derivatization : Due to their low volatility, gibberellins must be derivatized before GC-MS analysis. This is typically done by methylation of the carboxyl groups followed by trimethylsilylation of the hydroxyl groups.

• GC Separation : The derivatized sample is injected into a gas chromatograph equipped with a capillary column (e.g., DB-1 or equivalent). The temperature program is optimized to separate the different gibberellin derivatives.

• Mass Spectrometry Detection : The eluting compounds are detected by a mass spectrometer, often operating in selected ion monitoring (SIM) mode for high sensitivity and specificity. Quantification is typically achieved using isotopically labeled internal standards.

A mass spectrum of the methyl ester trimethylsilyl (B98337) (TMS) ether of Gibberellin A17 has been reported.[1]

Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Modern analysis of gibberellins increasingly utilizes LC-MS/MS, which often does not require derivatization.[6]

• LC Separation : The purified gibberellin fraction is separated using a reversed-phase C18 column with a gradient of an acidic aqueous mobile phase (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

• Tandem Mass Spectrometry (MS/MS) : The eluting compounds are ionized, typically using electrospray ionization (ESI), and analyzed by a tandem mass spectrometer. Multiple reaction monitoring (MRM) is used for quantification, providing high selectivity and sensitivity.

Spectroscopic Data

Table 3: Expected Spectroscopic Features for Gibberellin A17

Spectroscopic Technique	Expected Features
¹H NMR	- Signals for the methyl group. - A pair of signals for the exocyclic double bond (methylidene group). - A complex pattern of signals in the aliphatic region corresponding to the tetracyclic ring system. - Signals for the hydroxyl protons. - Signals for the carboxylic acid protons.
¹³C NMR	- A signal for the methyl carbon. - Signals for the sp² carbons of the methylidene group. - Multiple signals in the aliphatic region for the carbons of the tetracyclic core. - Signals for the carbons bearing hydroxyl groups. - Signals for the carboxyl carbons.
Mass Spectrometry (ESI-)	- A prominent [M-H]⁻ ion at m/z 377. - Fragmentation pattern involving losses of H₂O and CO₂.

Biological Activity

The biological activity of Gibberellin A17 has been found to be relatively low in various bioassay systems compared to other gibberellins like GA1 and GA4. Its activity is marginal in assays such as the cucumber and lettuce hypocotyl elongation tests. In some assays, like the intact dwarf pea and certain maize mutant assays, no significant activity was recorded. This suggests that GA17 is likely a minor, less active component of the gibberellin family.

Conclusion

Gibberellin A17, while not a major bioactive gibberellin, is an integral part of the complex gibberellin metabolic network in plants. Its chemical structure, characterized by the ent-gibberellane skeleton with specific functional group arrangements, dictates its physicochemical properties and low biological activity. The analytical methods outlined here, particularly GC-MS and LC-MS/MS, are essential tools for the precise identification and quantification of GA17 and other gibberellins in plant tissues, contributing to a deeper understanding of plant hormone biology. Further research to obtain and publicly archive detailed spectroscopic data for GA17 would be beneficial for the scientific community.

References

• 1. Gibberellin A17 [agrikaido.com]
• 2. Gibberellin A17 | C20H26O7 | CID 5460657 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Quantitative analysis of gibberellins by isotope dilution mass spectrometry: a comparison of the use of calibration curves, an isotope dilution fit program and arithmetical correction of isotope ratios : Rothamsted Research [repository.rothamsted.ac.uk]
• 5. Measurement of abscisic acid and gibberellins by gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Gibberellins (GA) Analysis Service - Creative Proteomics [metabolomics.creative-proteomics.com]
• 7. Gibberellic acid(77-06-5) 13C NMR [m.chemicalbook.com]
• 8. Gibberellic acid(77-06-5) 1H NMR [m.chemicalbook.com]

Natural sources of Gibberellin A17 in plants

An In-depth Technical Guide to the Natural Sources of Gibberellin A17 in Plants

Introduction

Gibberellins (B7789140) (GAs) are a large family of diterpenoid phytohormones that play a crucial role in regulating various aspects of plant growth and development, including seed germination, stem elongation, leaf expansion, flowering, and fruit development[1][2][3]. To date, over 130 different gibberellins have been identified in plants, fungi, and bacteria, each designated with a number (e.g., GA1, GA2) in order of their discovery[3][4]. Gibberellin A17 (GA17) is a C20-gibberellin and a key intermediate in the early 13-hydroxylation pathway, one of the major routes for gibberellin biosynthesis in higher plants[5]. While not one of the most biologically active forms, the presence and metabolism of GA17 are integral to the homeostatic regulation of active gibberellins. This guide provides a comprehensive overview of the known natural sources of GA17, its biosynthesis, and the methodologies for its detection and quantification.

Natural Sources and Quantitative Data of Gibberellin A17

Gibberellin A17 has been identified as an endogenous gibberellin in a limited number of plant species and tissues. It is typically found in low concentrations, consistent with its role as an intermediate in a larger biosynthetic pathway. The following table summarizes the documented natural occurrences of GA17.

Plant Species	Tissue/Organ	Method of Identification	Reference
Arabidopsis thaliana (L.) Heynh.	Shoots	Gas Chromatography-Mass Spectrometry (GC-MS)	[5]
Phaseolus coccineus L.	Immature Seeds	Not specified in provided context	[6]
Zea mays L.	Kernels (7 and 9 days after pollination)	Gas Chromatography-Selected Ion Monitoring (GC-SIM), GC-MS	[7]

Biosynthesis of Gibberellin A17

GA17 is synthesized as part of the early 13-hydroxylation pathway, which occurs in the plastids, endoplasmic reticulum, and cytoplasm[8][9]. This pathway is responsible for producing 13-hydroxylated gibberellins, such as the bioactive GA1. GA17 is formed from its precursor, GA19, through the action of a GA 20-oxidase. It is then further metabolized to GA20 by the same class of enzyme.

References

• 1. Long-distance transport of endogenous gibberellins in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gibberellin Biosynthesis and Response during Arabidopsis Seed Germination - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gibberellin - Wikipedia [en.wikipedia.org]
• 4. The Current Status of Research on Gibberellin Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Endogenous gibberellins in Arabidopsis thaliana and possible steps blocked in the biosynthetic pathways of the semidwarf ga4 and ga5 mutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Gibberellin A17 [agrikaido.com]
• 7. Gibberellins and Seed Development in Maize. I. Evidence That Gibberellin/Abscisic Acid Balance Governs Germination versus Maturation Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Gibberellin Signaling: Biosynthesis, Catabolism, and Response Pathways - PMC [pmc.ncbi.nlm.nih.gov]

The Biosynthesis of Gibberellin A17: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gibberellins (B7789140) (GAs) are a large family of tetracyclic diterpenoid plant hormones that play crucial roles in regulating various aspects of plant growth and development, including seed germination, stem elongation, leaf expansion, and flowering. Among the more than 130 identified GAs, only a few are biologically active. The biosynthesis of these active GAs is a complex, multi-step process involving several enzymes and subcellular compartments. This technical guide provides an in-depth overview of the biosynthesis pathway of a specific C20-gibberellin, Gibberellin A17 (GA17). While not one of the primary bioactive GAs, understanding the formation of GA17 is crucial for a complete picture of the gibberellin metabolic network and its regulation.

The Core Biosynthesis Pathway of Gibberellin A17

The biosynthesis of all gibberellins originates from the terpenoid pathway. The initial steps, occurring in plastids, lead to the formation of the common precursor, ent-kaurene. This is followed by oxidation steps on the endoplasmic reticulum to produce GA12, the precursor to all other GAs in higher plants. From GA12, the pathway can diverge into the non-13-hydroxylation pathway and the 13-hydroxylation pathway. Gibberellin A17 is a product of the latter.

The direct precursor to GA17 is Gibberellin A19 (GA19). The conversion of GA19 to GA17 is catalyzed by a specific type of enzyme known as Gibberellin 20-oxidase (GA20ox) . This reaction is particularly well-documented in the endosperm of pumpkin (Cucurbita maxima), suggesting that the specific GA20-oxidase isozyme present in this tissue has a substrate specificity that includes the conversion of GA19 to GA17. While many GA20-oxidases catalyze the sequential oxidation of C20 of the gibberellin backbone leading to the formation of C19-GAs, some isozymes can also produce C20-GA products like GA17.

The formation of GA17 from GA19 involves the oxidation of the C-20 methyl group of GA19. This reaction is a side step from the main pathway that leads to the formation of the C19-gibberellin, GA20.

Signaling Pathway Diagram

In-Depth Technical Guide to Gibberellin A17 (GA17)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gibberellin A17 (GA17) is a naturally occurring diterpenoid hormone that plays a role in the complex regulatory network governing plant growth and development. As a member of the gibberellin family, GA17 is involved in the intricate signaling pathways that influence processes such as seed germination, stem elongation, and flowering. This technical guide provides a comprehensive overview of the physical and chemical properties of GA17, detailed experimental protocols for its analysis, and an examination of its position within the broader gibberellin signaling cascade. The information presented herein is intended to serve as a valuable resource for researchers, scientists, and professionals in the field of drug development and plant biology.

Physical and Chemical Properties

Gibberellin A17 is a C20-gibberellin, which is a class of gibberellins (B7789140) that retain all 20 carbon atoms of their precursor, geranylgeranyl pyrophosphate. Its chemical structure is characterized by a tetracyclic diterpenoid framework.

Table 1: Physical and Chemical Properties of Gibberellin A17

Property	Value	Source(s)
IUPAC Name	(1S,2S,3R,4R,8R,9R,12S)-12-hydroxy-4-methyl-13-methylidenetetracyclo[10.2.1.0¹’⁹.0³’⁸]pentadecane-2,4,8-tricarboxylic acid	[1]
Molecular Formula	C₂₀H₂₆O₇	[1]
Molecular Weight	378.4 g/mol	[1]
Melting Point	140 - 150 °C	[1]
Physical Description	Solid	[1]
Synonyms	Gibberellin 17, GA17	[1]

Experimental Protocols

The analysis of gibberellins, including GA17, from plant tissues requires meticulous extraction, purification, and quantification procedures due to their low endogenous concentrations and the complexity of the plant matrix. The following protocols provide a general framework that can be adapted for the specific analysis of GA17.

Extraction of Gibberellins from Plant Tissues

This protocol outlines a common method for the extraction of gibberellins from plant material.

Materials:

• Plant tissue (e.g., vegetative shoots, seeds)

• Liquid nitrogen

• 80% (v/v) Methanol (B129727)

• Internal standards (e.g., deuterated gibberellins)

• Mortar and pestle or homogenizer

• Centrifuge and centrifuge tubes

• Rotary evaporator

Procedure:

• Harvest plant tissue and immediately freeze in liquid nitrogen to quench metabolic activity.

• Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a homogenizer.

• Transfer the powdered tissue to a centrifuge tube and add cold 80% methanol. For quantitative analysis, add a known amount of an appropriate internal standard at this stage.

• Agitate the mixture at 4°C for several hours to allow for thorough extraction.

• Centrifuge the mixture to pellet the solid plant material.

• Carefully decant the supernatant containing the extracted gibberellins.

• The supernatant can be concentrated using a rotary evaporator under reduced pressure.

Purification of Gibberellin Extracts

Purification is a critical step to remove interfering compounds from the crude extract. Solid-phase extraction (SPE) is a widely used technique for this purpose.

Materials:

• Crude gibberellin extract

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• Methanol

• Water (acidified)

• Elution solvent (e.g., acetonitrile (B52724)/water mixture)

Procedure:

• Condition the SPE cartridge by washing with methanol followed by acidified water.

• Load the crude extract onto the conditioned SPE cartridge.

• Wash the cartridge with a non-polar solvent to remove pigments and other lipophilic compounds.

• Elute the gibberellins from the cartridge using a suitable solvent mixture, such as acetonitrile in water.

• Collect the eluate containing the purified gibberellins.

Quantification of Gibberellin A17 by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and specific method for the quantification of gibberellins.[1][2]

Materials:

• Purified gibberellin extract

• Derivatization agent (e.g., N-methyl-N-(trimethylsilyl)trifluoroacetamide - MSTFA)

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Helium carrier gas

• Appropriate GC column

Procedure:

• Dry the purified gibberellin extract under a stream of nitrogen gas.

• Derivatize the dried sample by adding a derivatizing agent such as MSTFA and heating to convert the gibberellins into their volatile trimethylsilyl (B98337) (TMS) esters/ethers.

• Inject the derivatized sample into the GC-MS system.

• Separate the derivatized gibberellins on the GC column using an appropriate temperature program.

• Detect and quantify the gibberellins using the mass spectrometer, often in selected ion monitoring (SIM) mode for enhanced sensitivity and specificity. The quantification is based on the comparison of the peak area of the endogenous GA17 to that of the internal standard.

Signaling Pathways and Role of GA17

Gibberellins regulate plant growth through a signaling pathway that involves the degradation of DELLA proteins, which are transcriptional regulators that repress growth. The binding of a bioactive gibberellin to its receptor, GIBBERELLIN INSENSITIVE DWARF1 (GID1), triggers a conformational change that promotes the interaction between GID1 and a DELLA protein. This complex is then recognized by an F-box protein, leading to the ubiquitination and subsequent degradation of the DELLA protein by the 26S proteasome. The removal of the DELLA repressor allows for the expression of gibberellin-responsive genes, promoting growth.

The specific role of Gibberellin A17 within this pathway is primarily as an intermediate in the biosynthesis of other gibberellins.[3] It is generally considered to have low biological activity itself.[4] GA17 is part of the early 13-hydroxylation pathway and can be metabolized from GA19.[3][5]

Below is a simplified diagram of the gibberellin signaling pathway, illustrating the central role of DELLA protein degradation.

References

• 1. Measurement of abscisic acid and gibberellins by gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Measurement of Abscisic Acid and Gibberellins by Gas Chromatography/Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 3. Gibberellin Biosynthesis in Maize. Metabolic Studies with GA15, GA24, GA25, GA7, and 2,3-Dehydro-GA9 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Mechanism of Action of Gibberellin A17 in Plant Physiology

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a detailed examination of Gibberellin A17 (GA17), focusing on its role within the broader context of gibberellin (GA) metabolism and signaling in plants. It elucidates the molecular basis for its biological inactivity and contrasts it with the mechanism of action of bioactive gibberellins (B7789140).

Executive Summary

Gibberellins (GAs) are a large family of diterpenoid phytohormones that regulate numerous aspects of plant growth and development, including stem elongation, seed germination, and flowering.[1] While over 130 GAs have been identified, only a select few, such as GA1, GA3, and GA4, are biologically active.[1] Gibberellin A17 (GA17) is a C20-gibberellin that is a known intermediate in the GA metabolic pathway but is considered to be biologically inactive or possess only marginal activity in most plant systems.[2] This guide details the biosynthesis of GA17, its metabolic fate, and the molecular rationale for its lack of activity, which is primarily attributed to its inability to bind effectively to the GID1 gibberellin receptor. Understanding the structure-activity relationships of GAs, including inactive forms like GA17, is crucial for the rational design of plant growth regulators and herbicides.

Gibberellin A17 in the Metabolic Landscape

The physiological concentration and response to gibberellins are tightly controlled through a complex network of biosynthesis and catabolism.[1] GA biosynthesis occurs in three main cellular compartments: plastids, the endoplasmic reticulum, and the cytoplasm.[1]

2.1 Biosynthesis of Gibberellin A17

GA17 is a C20-gibberellin, meaning it retains all 20 carbon atoms of its precursor, geranylgeranyl diphosphate (B83284) (GGPP). It is synthesized as part of the early 13-hydroxylation pathway, which is prominent in many plant species. The key steps leading to GA17 are:

• From GGPP to GA12: GGPP is converted to ent-kaurene (B36324) in the plastid by the enzymes ent-copalyl diphosphate synthase (CPS) and ent-kaurene synthase (KS). ent-kaurene is then oxidized in the endoplasmic reticulum by ent-kaurene oxidase (KO) and ent-kaurenoic acid oxidase (KAO) to produce GA12.

• 13-Hydroxylation: GA12 is hydroxylated at the C-13 position to form GA53.

• Oxidation to GA19: GA53 undergoes a series of oxidation steps at C-20, catalyzed by a GA20-oxidase (GA20ox), to form GA44, which is then converted to GA19.

• Formation of GA17: GA19 is a branch point in the pathway. While it is primarily a precursor to the bioactive GA1 (via GA20), it can also be metabolized to GA17. This conversion also involves oxidation at C-20.

The following diagram illustrates the position of GA17 within the gibberellin biosynthesis pathway.

Caption: Gibberellin biosynthesis pathway highlighting the formation of GA17.

Mechanism of Action: The Basis of GA17 Inactivity

The biological activity of gibberellins is mediated by a specific signaling pathway that leads to the degradation of transcriptional repressors known as DELLA proteins.

3.1 The Canonical Gibberellin Signaling Pathway

• Perception: Bioactive GAs (e.g., GA1, GA4) bind to the soluble nuclear receptor GIBBERELLIN INSENSITIVE DWARF1 (GID1).[3][4] This binding induces a conformational change in the GID1 receptor.[4]

• Complex Formation: The GA-GID1 complex has a high affinity for DELLA proteins, a family of nuclear proteins that act as master repressors of GA-responsive growth.[4] The formation of a stable GA-GID1-DELLA ternary complex occurs.

• Ubiquitination and Degradation: The formation of this complex targets the DELLA protein for polyubiquitination by an SCF E3 ubiquitin ligase complex (containing an F-box protein like SLY1 in Arabidopsis or GID2 in rice).[4]

• Derepression of Growth: The polyubiquitinated DELLA protein is subsequently degraded by the 26S proteasome. The removal of DELLA repressors allows for the expression of GA-responsive genes, leading to various physiological effects such as stem elongation.

The diagram below illustrates this signaling cascade.

Caption: Contrasting signaling outcomes for inactive (GA17) vs. active GAs.

3.2 The Molecular Basis for GA17's Lack of Bioactivity

The primary reason for GA17's biological inactivity is its structural configuration, which prevents it from effectively binding to the GID1 receptor. While direct binding affinity data for GA17 is not prominently available, studies on GID1 reveal a highly specific binding pocket. The dissociation constant (Kd) for the highly active GA4 has been estimated to be around 10-7 M.[3] In contrast, biologically inactive GAs show little to no affinity.[5]

Key structural features required for high-affinity binding and subsequent bioactivity, which GA17 lacks, include a C-19 carboxyl group forming a γ-lactone bridge and specific hydroxylation patterns (e.g., 3β-hydroxylation in GA1). As a C20-gibberellin with a different structural arrangement, GA17 does not fit correctly into the GID1 binding pocket, thus failing to initiate the signaling cascade that leads to DELLA protein degradation.

Quantitative Data on Biological Activity

Direct quantitative comparisons of GA17 activity are limited in recent literature, reflecting its established status as an inactive gibberellin. However, earlier comprehensive bioassay studies provide a clear qualitative and semi-quantitative assessment of its efficacy compared to other gibberellins.

Table 1: Comparative Biological Activity of Gibberellin A17 in Various Bioassays

Bioassay System	Organism	Observed Activity of GA17	Reference
Dwarf Rice (cv. Tan-ginbozu)	Oryza sativa	Low activity	[2][6]
Oat Mesocotyl	Avena sativa	Low activity	[2]
Barley Half-seed (α-amylase)	Hordeum vulgare	Low activity	[2]
Dock Leaf Senescence	Rumex sp.	Relatively most sensitive, but still low activity	[2]
Cucumber Hypocotyl	Cucumis sativus	Marginal activity	[2]
Lettuce Hypocotyl	Lactuca sativa	Marginal activity	[2]
Excised Pea Epicotyl	Pisum sativum	Marginal activity	[2]
Dwarf Maize (d-1 mutant)	Zea mays	Marginal activity	[2]
Dwarf Pea (intact)	Pisum sativum	No activity recorded	[2]
Dwarf Maize (d-2, d-3, d-5)	Zea mays	No activity recorded	[2]

Note: "Low" indicates a response significantly less than that of bioactive GAs like GA1, GA3, or GA4. "Marginal" indicates a very slight response only at high concentrations. "No activity" indicates no discernible response.

Experimental Protocols

The characterization of gibberellins relies on a combination of analytical chemistry to determine structure and quantity, and bioassays to determine biological function.

5.1 Protocol: Dwarf Rice Micro-drop Bioassay

This bioassay is a classic and highly sensitive method for determining the biological activity of gibberellins by measuring the elongation of the second leaf sheath in GA-deficient dwarf rice cultivars.[7][8]

Workflow Diagram:

Caption: Workflow for the dwarf rice micro-drop bioassay.

Methodology:

• Seed Preparation: Surface-sterilize seeds of a GA-deficient dwarf rice cultivar (e.g., 'Tan-ginbozu'). Germinate the seeds on moist filter paper in the dark at 30-32°C for 2 days.

• Planting: Select uniformly germinated seeds and plant them in vials or small bottles containing a solid agar medium (e.g., 0.9% water-agar).

• Growth Conditions: Grow the seedlings under continuous light at 30-32°C until the first leaf has emerged, and the second leaf is just beginning to appear (typically 2-3 days).

• Sample Application: Prepare serial dilutions of the test compound (e.g., GA17) and standard bioactive GAs in 50% aqueous acetone. Using a micropipette, apply a single 1 µL droplet of the test solution to the junction between the coleoptile and the first leaf.[7] A negative control (50% acetone) and a positive control (e.g., GA3) should be included.

• Incubation: Return the treated seedlings to the growth chamber and incubate for an additional 3 days.[9]

• Measurement and Analysis: After the incubation period, carefully measure the length of the second leaf sheath from the coleoptilar node to the ligule. Compare the elongation response of the test samples to the negative control and the dose-response curve generated from the GA standards.

5.2 Protocol: GC-MS Analysis of Gibberellins

Gas Chromatography-Mass Spectrometry (GC-MS) is the definitive method for identifying and quantifying specific gibberellins in plant extracts.[10][11]

Methodology:

• Extraction: Homogenize frozen plant tissue (typically 0.1-1.0 g fresh weight) in 80% methanol (B129727) containing antioxidant (e.g., butylated hydroxytoluene) and internal standards (deuterated GAs) for quantification.

• Purification:

  • Centrifuge the homogenate and collect the supernatant. Re-extract the pellet.

  • Combine supernatants and pass through a C18 solid-phase extraction (SPE) cartridge to remove non-polar compounds like chlorophyll.

  • Elute the GAs and other compounds from the C18 cartridge with methanol.

  • Evaporate the solvent and re-dissolve the sample in a low pH buffer.

  • Perform further purification using an anion-exchange SPE cartridge to separate acidic compounds (like GAs) from neutral and basic compounds.

• Derivatization: GAs are not volatile and must be derivatized before GC analysis. A common method is to first methylate the carboxyl groups with diazomethane, followed by trimethylsilylation of the hydroxyl groups with a silylating agent (e.g., N,O-bis(trimethylsilyl)trifluoroacetamide - BSTFA).[12]

• GC-MS Analysis:

  • Inject the derivatized sample into a gas chromatograph equipped with a capillary column (e.g., DB-1 or similar).

  • The GAs are separated based on their retention times.

  • The eluent from the GC column is introduced into a mass spectrometer. The molecules are ionized (typically by electron impact), and the resulting fragmentation pattern (mass spectrum) is detected.

• Data Analysis: Identify specific GAs by comparing their retention times and mass spectra to those of authentic standards. Quantify the amount of each GA by comparing the peak area of the endogenous GA to that of its corresponding deuterated internal standard.

Conclusion and Future Perspectives

Gibberellin A17 serves as a clear example of the high degree of structural specificity required for biological activity in plant hormone signaling. Its position as a metabolic intermediate and its established biological inactivity underscore the precise enzymatic control plants exert over hormone levels. The lack of significant affinity for the GID1 receptor is the molecular checkpoint that prevents GA17 from initiating the GA signaling cascade.

For researchers in agrochemistry and drug development, the study of inactive isomers and precursors like GA17 is invaluable. It provides critical information for structure-activity relationship (SAR) studies, aiding in the design of specific enzyme inhibitors (e.g., for GA biosynthesis or catabolism) or potent, stable hormone analogues. Future research involving co-crystallization of various GAs with the GID1 receptor could provide further atomic-level insights into the binding mechanics that separate active from inactive gibberellins.

References

• 1. Highlights in gibberellin research: A tale of the dwarf and the slender - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Role of the gibberellin receptors GID1 during fruit-set in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structural basis for gibberellin recognition by its receptor GID1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. A New Rice Seedling Test for Gibberellins, 'Microdrop Method', and its Use for Testing Extracts of Rice and Morning Glory | CiNii Research [cir.nii.ac.jp]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Measurement of abscisic acid and gibberellins by gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Endogenous Levels of GA17 in Different Plant Species: A Technical Guide

This in-depth technical guide provides a comprehensive overview of the endogenous levels of Gibberellin A17 (GA17) in various plant species. It is intended for researchers, scientists, and drug development professionals working in the fields of plant biology, biochemistry, and agricultural sciences. This guide summarizes available quantitative data, details experimental protocols for GA17 analysis, and visualizes relevant biological pathways.

Introduction to Gibberellin A17

Gibberellins (B7789140) (GAs) are a large family of tetracyclic diterpenoid hormones that play crucial roles in regulating various aspects of plant growth and development, including seed germination, stem elongation, leaf expansion, flowering, and fruit development. GA17 is a C20 gibberellin and an intermediate in the early-13-hydroxylation pathway of GA biosynthesis. While not a bioactive GA itself, its levels can provide insights into the flux through this important metabolic pathway, which leads to the production of bioactive GAs like GA1.

Quantitative Data on Endogenous GA17 Levels

The quantification of endogenous phytohormones is challenging due to their low concentrations in plant tissues. Consequently, comprehensive data on GA17 levels across a wide range of plant species are limited. The following table summarizes the available quantitative data for endogenous GA17.

Plant Species	Cultivar/Genotype	Tissue	Developmental Stage	GA17 Concentration (ng/g fresh weight)	Reference
Zea mays (Maize)	Normal	Vegetative Shoots	Seedling	1.2	[1]
Zea mays (Maize)	dwarf-1	Vegetative Shoots	Seedling	1.5	[1]
Zea mays (Maize)	dwarf-2	Vegetative Shoots	Seedling	Not Detected	[1]
Zea mays (Maize)	dwarf-3	Vegetative Shoots	Seedling	Not Detected	[1]
Zea mays (Maize)	dwarf-5	Vegetative Shoots	Seedling	Not Detected	[1]

Experimental Protocols for GA17 Quantification

The accurate quantification of GA17 and other gibberellins requires sensitive and specific analytical methods. Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the most commonly employed techniques.

Sample Preparation: Extraction and Purification

This protocol outlines a general procedure for the extraction and purification of gibberellins from plant tissues, adaptable for both GC-MS and LC-MS/MS analysis.

Materials:

• Fresh plant tissue

• Liquid nitrogen

• Extraction solvent: 80% methanol (B129727) in water, pre-cooled to -20°C

• Internal standards (e.g., [²H₂]GA17)

• Solid-phase extraction (SPE) cartridges (e.g., C18 and Oasis MCX)

• Solvents for SPE: methanol, water, formic acid, ammonium (B1175870) hydroxide

Procedure:

• Homogenization: Immediately freeze fresh plant tissue (1-5 g) in liquid nitrogen and grind to a fine powder using a mortar and pestle or a tissue homogenizer.

• Extraction: Transfer the powdered tissue to a centrifuge tube and add the pre-cooled extraction solvent (10 mL per gram of tissue). Add a known amount of internal standard. Agitate the mixture on a shaker at 4°C for at least 4 hours or overnight.

• Centrifugation: Centrifuge the extract at 10,000 x g for 15 minutes at 4°C. Collect the supernatant.

• Solid-Phase Extraction (SPE):

  • C18 SPE: Condition a C18 SPE cartridge with methanol followed by water. Load the supernatant onto the cartridge. Wash the cartridge with water to remove polar impurities. Elute the gibberellins with 80% methanol.

  • Oasis MCX SPE (for further purification): Condition an Oasis MCX cartridge with methanol and then with water. Acidify the eluate from the C18 step with formic acid and load it onto the MCX cartridge. Wash the cartridge with an acidic aqueous solution. Elute the gibberellins with a methanolic solution containing a weak base (e.g., ammonium hydroxide).

• Drying and Reconstitution: Evaporate the purified eluate to dryness under a stream of nitrogen gas or using a rotary evaporator. Reconstitute the dried residue in a small, known volume of the initial mobile phase for LC-MS/MS analysis or proceed to derivatization for GC-MS analysis.

Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

Derivatization: Gibberellins are not volatile and require derivatization before GC-MS analysis. A common method is methylation followed by trimethylsilylation.

• Methylation: Treat the dried, purified extract with diazomethane (B1218177) or trimethylsilyldiazomethane (B103560) to convert the carboxylic acid group to a methyl ester.

• Trimethylsilylation: Silylate the hydroxyl groups using a reagent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

GC-MS Analysis:

• Gas Chromatograph: Use a GC system equipped with a capillary column suitable for steroid and hormone analysis (e.g., a DB-5ms column).

• Injection: Inject the derivatized sample in splitless mode.

• Temperature Program: Use a temperature gradient to separate the different GA derivatives. A typical program might start at 80°C, ramp to 250°C, and then ramp to 300°C.

• Mass Spectrometer: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode for quantitative analysis. Monitor characteristic ions for GA17 methyl ester trimethylsilyl (B98337) ether and its corresponding internal standard.

Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and specificity without the need for derivatization.[3]

LC-MS/MS Analysis:

• Liquid Chromatograph: Use a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: Employ a reversed-phase C18 column for separation.

• Mobile Phase: Use a gradient of an aqueous solvent (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol with 0.1% formic acid).

• Mass Spectrometer: Use a tandem mass spectrometer (e.g., a triple quadrupole) equipped with an electrospray ionization (ESI) source, typically operated in negative ion mode for gibberellins.

• Multiple Reaction Monitoring (MRM): For quantification, use MRM mode. Select a specific precursor ion for GA17 and one or more product ions resulting from its fragmentation. The transition from the precursor to the product ion is highly specific to the analyte.

Signaling Pathways and Experimental Workflows

Gibberellin Biosynthesis: Early-13-Hydroxylation Pathway

GA17 is an intermediate in the early-13-hydroxylation pathway, which is a major route for the synthesis of bioactive gibberellins in many plant species.[4]

Caption: The early-13-hydroxylation pathway of gibberellin biosynthesis.

Gibberellin Signaling Pathway

Bioactive gibberellins, such as GA1, initiate a signaling cascade that leads to the degradation of DELLA proteins, which are repressors of plant growth.[5][6]

Caption: Simplified model of the gibberellin signaling pathway.

Experimental Workflow for GA17 Quantification

The following diagram illustrates a typical workflow for the quantification of GA17 from plant tissue.

Caption: General experimental workflow for GA17 quantification.

References

• 1. researchgate.net [researchgate.net]
• 2. Exogenous SA Affects Rice Seed Germination under Salt Stress by Regulating Na+/K+ Balance and Endogenous GAs and ABA Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. kfrserver.natur.cuni.cz [kfrserver.natur.cuni.cz]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to Gibberellin A17

This technical guide provides a comprehensive overview of Gibberellin A17 (GA17), a member of the gibberellin family of plant hormones. It is intended for researchers, scientists, and professionals in drug development and related fields. This document details the molecular properties of GA17, its role in the broader context of gibberellin signaling, and detailed protocols for its analysis.

Molecular Profile of Gibberellin A17

Gibberellin A17 is a naturally occurring diterpenoid phytohormone. Its fundamental molecular characteristics are summarized below.

Property	Value	Source(s)
Molecular Formula	C₂₀H₂₆O₇	[1][2][3][4][5][6]
Molecular Weight	378.4 g/mol	[1][2][3][4]
Monoisotopic Mass	378.16785316 Da	[3][5][6]
IUPAC Name	(1S,2S,3R,4R,8R,9R,12S)-12-hydroxy-4-methyl-13-methylidenetetracyclo[10.2.1.0¹,⁹.0³,⁸]pentadecane-2,4,8-tricarboxylic acid	[2][3][4]
Chemical Class	C20-Gibberellin, Tricarboxylic acid	[3][6]

Gibberellin Signaling Pathways

Gibberellins (B7789140) (GAs) are crucial regulators of plant growth and development, influencing processes such as seed germination, stem elongation, leaf expansion, and flowering.[1][3][4] The signaling pathway is a derepression system, where the binding of an active gibberellin to its receptor initiates the degradation of growth-repressing proteins. While the specific activity of Gibberellin A17 within this pathway requires empirical determination through bioassays, it is expected to follow the general mechanism of action for gibberellins.

Two primary signaling pathways for gibberellins have been elucidated: a canonical DELLA-dependent pathway and a more recently discovered DELLA-independent pathway involving calcium signaling.

The core of the primary gibberellin signaling cascade involves the GID1 receptor, DELLA proteins which act as transcriptional repressors, and an F-box protein component of an SCF E3 ubiquitin ligase complex.

Caption: The DELLA-dependent gibberellin signaling pathway.

In this pathway, an active gibberellin molecule binds to the GID1 receptor, leading to a conformational change that promotes the interaction between GID1 and a DELLA protein.[1][3] This ternary complex is then recognized by an F-box protein (such as SLY1 in Arabidopsis or GID2 in rice), which is part of an SCF E3 ubiquitin ligase complex.[2][3] The SCF complex polyubiquitinates the DELLA protein, targeting it for degradation by the 26S proteasome.[2][5] The removal of the DELLA repressor allows for the expression of gibberellin-responsive genes, many of which are regulated by Phytochrome Interacting Factors (PIFs), leading to various growth and developmental processes.[1]

Recent research has identified a rapid, DELLA-independent gibberellin signaling pathway that involves calcium (Ca²⁺) as a second messenger.

Caption: The DELLA-independent gibberellin signaling pathway via Ca²⁺.

This pathway is characterized by a rapid increase in cytosolic Ca²⁺ concentrations within minutes of gibberellin application.[7] This response is triggered by active GAs in a concentration-dependent manner and is independent of DELLA protein degradation.[7] The GA-GID1 complex is thought to activate Ca²⁺ channels, leading to an influx of calcium into the cytosol. This increase in cytosolic Ca²⁺ then initiates downstream signaling cascades that contribute to physiological responses.[7]

Experimental Protocols

The analysis and quantification of Gibberellin A17, along with the assessment of its biological activity, can be achieved through various experimental protocols.

Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are highly sensitive and accurate methods for quantifying gibberellins.[6][8]

Experimental Workflow:

Caption: Workflow for the quantification of gibberellins.

Methodology:

• Extraction:

  • Homogenize fresh or frozen plant tissue in a cold extraction solvent, typically 80% acetonitrile (B52724) containing 5% formic acid.[9]

  • Include isotopically labeled internal standards (e.g., [²H₂]GAs) to account for sample loss during purification and for accurate quantification.[9][10]

  • Agitate the mixture overnight at 4°C.

  • Centrifuge the homogenate and collect the supernatant.[9]

• Purification:

  • The crude extract is purified using solid-phase extraction (SPE) with reversed-phase and/or mixed-mode cartridges to remove interfering compounds.[9]

• Derivatization (for GC-MS):

  • To increase volatility and thermal stability for GC analysis, the carboxyl groups of gibberellins are methylated, and the hydroxyl groups are converted to trimethylsilyl (B98337) (TMS) ethers.[11]

• Analysis:

  • GC-MS: The derivatized sample is injected into a gas chromatograph for separation, followed by detection and fragmentation in a mass spectrometer. Quantification is often performed using selected ion monitoring (SIM).[12]

  • LC-MS/MS: The purified sample is separated by ultra-high performance liquid chromatography (UHPLC) and analyzed by tandem mass spectrometry. Detection is typically carried out in the multiple-reaction monitoring (MRM) mode.[9]

• Data Analysis:

  • The concentration of GA17 is determined by comparing the peak area of the endogenous compound to that of the known concentration of the added internal standard (isotope dilution method).[9][13]

Bioassays are essential for determining the biological activity of gibberellins. These assays typically utilize dwarf or mutant plants that are deficient in endogenous gibberellins and exhibit a significant growth response upon the application of an active GA.

Commonly Used Bioassays:

• Dwarf Pea Epicotyl Elongation Bioassay:

  • Principle: Dwarf pea varieties show a marked increase in epicotyl or stem length when treated with biologically active gibberellins.[14][15]

  • Methodology:

    • Germinate dwarf pea seeds in the dark for 5-7 days.

    • Apply a known volume and concentration of the GA17 solution to the apical bud or young leaves of the seedlings.

    • Grow the seedlings for an additional 5-7 days.

    • Measure the length of the epicotyl and compare it to control plants treated with a mock solution.[14]

• Barley Endosperm/Aleurone α-Amylase Production Bioassay:

  • Principle: Gibberellins induce the synthesis and secretion of α-amylase from the aleurone layer of cereal grains.[16][17] The amount of α-amylase produced is proportional to the concentration of the applied gibberellin.[17]

  • Methodology:

    • Use embryoless barley half-seeds.

    • Incubate the half-seeds in a solution containing GA17 for 24-48 hours.

    • Measure the α-amylase activity in the surrounding medium, often by quantifying the amount of reducing sugars produced from starch hydrolysis.[15][16]

• Wheat Root Tip Bioassay:

  • Principle: This bioassay measures the elongation of excised wheat root tips in response to gibberellins, often in the presence of sucrose (B13894).[18]

  • Methodology:

    • Germinate wheat caryopses in the dark for 48 hours.

    • Excise 2-4 mm root tip sections.

    • Cultivate the sections in a medium containing various concentrations of GA17 and a fixed concentration of sucrose (e.g., 1%).[18]

    • Measure the increase in root tip length after a set incubation period.[18]

By employing these advanced analytical techniques and bioassays, researchers can effectively quantify Gibberellin A17 in various biological matrices and elucidate its specific role in plant physiology and development.

References

• 1. Frontiers | Gibberellin Signaling in Plants – The Extended Version [frontiersin.org]
• 2. kfrserver.natur.cuni.cz [kfrserver.natur.cuni.cz]
• 3. journals.biologists.com [journals.biologists.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Molecular mechanism of gibberellin signaling in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Measurement of abscisic acid and gibberellins by gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. atlasofscience.org [atlasofscience.org]
• 8. researchgate.net [researchgate.net]
• 9. 4.4. Gibberellin Content Measurement by Ultra-High Performance Liquid Chromatography-Tandem Mass Spectrometry [bio-protocol.org]
• 10. Gibberellin Biosynthesis and Response during Arabidopsis Seed Germination - PMC [pmc.ncbi.nlm.nih.gov]
• 11. agraria.com.br [agraria.com.br]
• 12. Analysis of Gibberellins | Springer Nature Experiments [experiments.springernature.com]
• 13. Quantitative analysis of gibberellins by isotope dilution mass spectrometry: a comparison of the use of calibration curves, an isotope dilution fit program and arithmetical correction of isotope ratios : Rothamsted Research [repository.rothamsted.ac.uk]
• 14. Gibberellin Bioassay Method Guide | PDF | Germination | Horticulture And Gardening [scribd.com]
• 15. biologydiscussion.com [biologydiscussion.com]
• 16. ableweb.org [ableweb.org]
• 17. The bioassay of gibberellins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. ias.ac.in [ias.ac.in]

Protocols & Analytical Methods

How to quantify Gibberellin A17 using LC-MS

An Application Note and Protocol for the Quantification of Gibberellin A17 using Liquid Chromatography-Mass Spectrometry (LC-MS).

Audience:

This document is intended for researchers, scientists, and professionals in the field of drug development with an interest in the quantitative analysis of plant hormones.

Abstract:

Gibberellins (B7789140) are a class of plant hormones that regulate various developmental processes, including stem elongation, germination, dormancy, flowering, and leaf and fruit senescence. Gibberellin A17 (GA17) is a C19-gibberellin that is often considered an inactive precursor to other, more biologically active forms. Accurate quantification of GA17 is crucial for understanding the metabolic pathways and regulatory networks of gibberellins in plants. This application note provides a detailed protocol for the quantification of Gibberellin A17 in plant tissues using a robust and sensitive Liquid Chromatography-Mass Spectrometry (LC-MS) method.

Introduction

Liquid chromatography coupled with mass spectrometry (LC-MS) has become the gold standard for the analysis of plant hormones due to its high selectivity, sensitivity, and throughput. This document outlines a comprehensive workflow for the extraction, purification, and quantification of GA17 from a plant matrix, offering a reliable method for researchers. The protocol detailed below is based on established methodologies and provides a framework that can be adapted to specific research needs.

Experimental Protocols

Sample Preparation and Extraction

A critical step in the quantification of gibberellins is the efficient extraction from complex plant tissues while minimizing degradation and interference.

Materials:

• Plant tissue (e.g., Arabidopsis thaliana seedlings, rice stems)

• Liquid nitrogen

• 80% acetonitrile (B52724) with 1% acetic acid

• Internal Standard (e.g., [2H2]GA17)

• Homogenizer (e.g., bead beater, mortar and pestle)

• Centrifuge

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

Protocol:

• Freeze approximately 100 mg of fresh plant tissue in liquid nitrogen.

• Homogenize the frozen tissue to a fine powder.

• To the powdered tissue, add 1 mL of pre-chilled 80% acetonitrile containing 1% acetic acid and the internal standard ([2H2]GA17) at a known concentration.

• Vortex the mixture thoroughly and incubate at 4°C for 1 hour with gentle shaking.

• Centrifuge the extract at 13,000 x g for 10 minutes at 4°C.

• Collect the supernatant and transfer it to a new tube.

• The supernatant can be directly injected for LC-MS analysis or further purified using SPE for cleaner samples.

Solid-Phase Extraction (SPE) - Optional Cleanup

For complex matrices, an SPE cleanup step is recommended to remove interfering compounds.

Protocol:

• Condition the SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Load the supernatant from the extraction step onto the cartridge.

• Wash the cartridge with 1 mL of water to remove polar impurities.

• Elute the gibberellins with 1 mL of 80% acetonitrile.

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS analysis.

Liquid Chromatography (LC) Conditions

System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is commonly used.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A typical gradient would be:

  • 0-1 min: 5% B

  • 1-15 min: Linear gradient from 5% to 95% B

  • 15-17 min: Hold at 95% B

  • 17.1-20 min: Return to 5% B and equilibrate.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

Mass Spectrometry (MS) Conditions

System: A triple quadrupole mass spectrometer is ideal for quantitative analysis using Selected Reaction Monitoring (SRM).

• Ionization Mode: Electrospray Ionization (ESI) in negative mode is typically used for gibberellins.

• Capillary Voltage: -3.5 kV.

• Source Temperature: 120°C.

• Desolvation Temperature: 350°C.

• Gas Flow Rates: Desolvation gas (e.g., Nitrogen) at 800 L/hr, Cone gas at 50 L/hr.

• SRM Transitions: The precursor ion for GA17 is its deprotonated molecule [M-H]-. Product ions are generated by collision-induced dissociation (CID).

Data Presentation

The following table summarizes the key mass spectrometry parameters for the quantification of Gibberellin A17 and its corresponding internal standard.

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Collision Energy 1 (eV)	Product Ion 2 (m/z)	Collision Energy 2 (eV)
Gibberellin A17	347.2	257.1	20	213.1	35
[2H2]Gibberellin A17	349.2	259.1	20	215.1	35

Table 1: Selected Reaction Monitoring (SRM) transitions and optimized collision energies for the analysis of Gibberellin A17 and its deuterated internal standard.

The following table provides an example of quantitative data obtained from different plant tissues.

Sample ID	Tissue Type	Gibberellin A17 (ng/g FW)	Standard Deviation
WT-1	Arabidopsis Seedling	1.2	0.3
GA-mutant-1	Arabidopsis Seedling	0.3	0.1
Control-Rice-1	Rice Stem	2.5	0.6
Treated-Rice-1	Rice Stem	8.1	1.2

Table 2: Example quantitative results for Gibberellin A17 in different plant samples. FW denotes fresh weight.

Visualization

The following diagrams illustrate the experimental workflow and a simplified gibberellin signaling pathway.

Caption: Experimental workflow for GA17 quantification.

Application Notes and Protocols for the Extraction of Gibberellin A17 from Plant Tissue

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the extraction, purification, and quantification of Gibberellin A17 (GA17) from plant tissues. The methodologies described are tailored for analytical chemists, plant biologists, and pharmacognosists requiring high-purity isolates for research and drug development purposes.

Gibberellins (B7789140) (GAs) are a large family of diterpenoid phytohormones that regulate various aspects of plant growth and development. GA17 is a C20-gibberellin that acts as a precursor to other GAs in some species and may have biological activity in its own right. Accurate quantification of endogenous GA17 is crucial for understanding its physiological role.

Data Presentation: Performance of Analytical Methods

The successful quantification of GA17 relies on sensitive analytical techniques, primarily Liquid Chromatography-Mass Spectrometry (LC-MS). The following tables summarize the expected performance characteristics of such methods, based on the analysis of various gibberellins.

Table 1: Limits of Detection (LOD) and Quantification (LOQ) for Gibberellins using LC-MS/MS

Gibberellin	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
Various GAs	0.02 - 0.74 pg	0.07 - 2.45 pg	[1]
20 GAs	0.08 - 10 fmol	Not Specified	[2]

Table 2: Recovery Rates for Gibberellins using Solid-Phase Extraction (SPE)

SPE Sorbent	Target Analytes	Average Recovery (%)	Key Considerations	Reference
C18 Reversed-Phase	GA3	70-90%	Good for general cleanup of relatively clean extracts.
Mixed-Mode Anion Exchange (MAX)	Various Phytohormones (including GAs)	86.2-96.7%	Excellent retention for acidic compounds like gibberellins.
Dual SPE (MCX and MAX)	24 Phytohormones (including GAs)	< 45% for some GAs	Higher selectivity but may lead to lower recovery for certain analytes.

Experimental Protocols

The following protocols describe a robust method for the extraction and purification of GA17 from plant tissue, suitable for subsequent analysis by LC-MS/MS. This method is adapted from established procedures for a wide range of gibberellins[2][3].

Protocol 1: Extraction and Solid-Phase Extraction (SPE) for GA17

This protocol details the initial extraction of gibberellins from plant tissue and subsequent purification using a two-step solid-phase extraction method.

Materials:

• Plant tissue (e.g., shoots, leaves, seeds)

• Liquid nitrogen

• Mortar and pestle or tissue homogenizer

• 80% acetonitrile (B52724) with 5% formic acid (extraction solution)

• Centrifuge

• Solid-Phase Extraction (SPE) cartridges:

  • Oasis® MCX (Mixed-Mode Cation Exchange)

  • Oasis® MAX (Mixed-Mode Anion Exchange)

• Methanol (B129727)

• 5% Ammonium (B1175870) hydroxide (B78521) in methanol

• Deionized water

• SPE vacuum manifold

Procedure:

• Sample Homogenization:

  • Weigh 1-5 g of fresh plant tissue.

  • Immediately freeze the tissue in liquid nitrogen to quench metabolic activity.

  • Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a cryogenic homogenizer.

• Initial Extraction:

  • Transfer the powdered tissue to a centrifuge tube.

  • Add 10 mL of ice-cold 80% acetonitrile with 5% formic acid per gram of tissue.

  • Vortex the mixture thoroughly and then agitate on a shaker at 4°C for at least 4 hours (or overnight).

  • Centrifuge the extract at 10,000 x g for 15 minutes at 4°C.

  • Carefully collect the supernatant.

• SPE Purification - Step 1: Oasis® MCX Cartridge (Cation Exchange)

  • Conditioning: Condition an Oasis® MCX cartridge by sequentially passing 5 mL of methanol followed by 5 mL of deionized water.

  • Loading: Load the supernatant from the initial extraction onto the conditioned MCX cartridge.

  • Washing: Wash the cartridge with 5 mL of deionized water to remove polar impurities.

  • Elution: Elute the gibberellins with 5 mL of methanol. Collect the eluate.

• SPE Purification - Step 2: Oasis® MAX Cartridge (Anion Exchange)

  • Conditioning: Condition an Oasis® MAX cartridge by sequentially passing 5 mL of methanol followed by 5 mL of 5% ammonium hydroxide in methanol, and finally 5 mL of deionized water.

  • Loading: Load the eluate from the MCX cartridge onto the conditioned MAX cartridge.

  • Washing: Wash the cartridge with 5 mL of deionized water.

  • Elution: Elute the gibberellins with 5 mL of 5% formic acid in methanol. Collect the eluate.

• Drying and Reconstitution:

  • Evaporate the final eluate to dryness under a gentle stream of nitrogen gas or using a rotary evaporator.

  • Reconstitute the dried residue in a small, known volume (e.g., 100-500 µL) of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Quantification by Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

This protocol provides a general framework for the analysis of GA17 using UPLC-MS/MS. Instrument parameters should be optimized for the specific system being used.

Materials and Equipment:

• UPLC system coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.

• Reversed-phase C18 column (e.g., Acquity UPLC® BEH C18).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gibberellin A17 standard.

• Deuterated gibberellin internal standards (for absolute quantification).

Procedure:

• Chromatographic Separation:

  • Inject the reconstituted sample onto the UPLC system.

  • Use a gradient elution program, for example:

    • Start with 5% B, hold for 1 minute.

    • Linearly increase to 95% B over 10 minutes.

    • Hold at 95% B for 2 minutes.

    • Return to 5% B and re-equilibrate for 3 minutes.

  • Set the column temperature to 40°C and the flow rate to 0.3 mL/min.

• Mass Spectrometric Detection:

  • Operate the mass spectrometer in negative ion mode (ESI-).

  • Use Multiple Reaction Monitoring (MRM) for quantification. The specific precursor and product ion transitions for GA17 will need to be determined by infusing a standard solution.

  • Optimize source parameters (e.g., capillary voltage, source temperature, gas flows) to maximize the signal for GA17.

• Quantification:

  • Prepare a calibration curve using a series of GA17 standard solutions of known concentrations.

  • For absolute quantification, spike the samples with a known amount of a deuterated internal standard before extraction.

  • Calculate the concentration of GA17 in the original plant tissue based on the peak area ratio of the analyte to the internal standard and the calibration curve.

Visualizations

Gibberellin Extraction and Purification Workflow

Caption: Workflow for the extraction and purification of Gibberellin A17.

Gibberellin Signaling Pathway

Caption: Simplified overview of the Gibberellin signaling pathway.

References

• 1. Stable isotope labeling assisted liquid chromatography-electrospray tandem mass spectrometry for quantitative analysis of endogenous gibberellins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analysis of gibberellins as free acids by ultra performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Bioassays of Gibberellin A17 Activity

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for bioassays to determine the biological activity of Gibberellin A17 (GA17), a C20-gibberellin. The information is intended for researchers in plant biology, agriculture, and professionals in the development of plant growth regulators.

Introduction

Gibberellins (B7789140) (GAs) are a large family of diterpenoid plant hormones that regulate various aspects of plant growth and development, including seed germination, stem elongation, leaf expansion, and flowering.[1][2][3][4][5] The biological activity of different GAs varies considerably. Gibberellin A17 is known to exhibit relatively low biological activity in a variety of bioassay systems compared to other gibberellins like GA3 and GA4.[6][7] This document outlines established bioassays to test and quantify the activity of GA17.

Gibberellin Signaling Pathway

The canonical gibberellin signaling pathway involves the perception of bioactive GAs by the GIBBERELLIN INSENSITIVE DWARF1 (GID1) receptor.[1][2][8] In the absence of GA, DELLA proteins, which are nuclear-localized growth repressors, inhibit GA-responsive gene expression.[3][9] The binding of a bioactive GA to GID1 induces a conformational change that promotes the formation of a GA-GID1-DELLA complex.[1][8] This complex is recognized by an F-box protein (SLY1/SNEEZY in Arabidopsis or GID2 in rice), leading to the ubiquitination and subsequent degradation of the DELLA protein by the 26S proteasome.[1][3][8] The degradation of DELLA proteins relieves their repressive effects, allowing for the expression of GA-responsive genes and subsequent physiological responses.

Caption: Gibberellin signaling pathway.

Bioassay Protocols

The following are detailed protocols for commonly used bioassays to assess gibberellin activity.

Dwarf Rice (Oryza sativa L. cv. Tan-ginbozu) Micro-Drop Bioassay

This is a highly sensitive bioassay for certain gibberellins.[10]

Principle: Dwarf rice varieties are mutants with deficiencies in gibberellin biosynthesis, resulting in a short stature. Application of exogenous bioactive GAs can rescue this dwarf phenotype, leading to increased shoot elongation, which is proportional to the amount of active GA applied.

Experimental Protocol:

• Seed Sterilization and Germination:

  • Surface sterilize dwarf rice seeds (e.g., 'Tan-ginbozu' or 'Waito-C') with a 1% sodium hypochlorite (B82951) solution for 15 minutes, followed by thorough rinsing with sterile distilled water.

  • Germinate the seeds on moist filter paper in a petri dish in the dark at 30°C for 2 days.

• Seedling Preparation:

  • Select uniformly germinated seedlings and plant them in a nursery box containing moist vermiculite.

  • Grow the seedlings under continuous light at 30°C for 7 days. For increased sensitivity, seedlings can be treated with a GA biosynthesis inhibitor like uniconazole.[10]

• Application of GA17:

  • Prepare a stock solution of GA17 in a small amount of acetone (B3395972) and then dilute with water containing a surfactant (e.g., 0.05% Tween 20) to the desired concentrations.

  • Apply a small droplet (e.g., 1 µL) of the test solution to the tip of the second leaf sheath of each seedling.[11]

• Incubation and Measurement:

  • Return the seedlings to the growth chamber and incubate for another 3-4 days.

  • Measure the length of the second leaf sheath.

• Data Analysis:

  • Calculate the mean and standard error for each treatment group.

  • Compare the elongation of GA17-treated seedlings to a negative control (surfactant solution only) and a positive control (e.g., GA3).

Experimental Workflow:

Caption: Dwarf Rice Bioassay Workflow.

Lettuce (Lactuca sativa L.) Hypocotyl Elongation Bioassay

This bioassay is widely used for its simplicity and sensitivity to a range of gibberellins.[12][13][14][15]

Principle: Gibberellins promote cell elongation in the hypocotyls of light-grown lettuce seedlings. The extent of this elongation is dose-dependent.[12]

Experimental Protocol:

• Seed Germination:

  • Sow lettuce seeds (e.g., cv. 'Arctic') on moist filter paper in petri dishes.

  • Incubate under continuous white light at 25°C for 48 hours.

• Seedling Selection:

  • Select seedlings with a uniform hypocotyl length (e.g., 2-3 mm).

• Treatment Application:

  • Prepare serial dilutions of GA17 in a suitable buffer (e.g., 10 mM MES, pH 6.5).

  • Transfer a set number of seedlings (e.g., 10) to petri dishes containing filter paper moistened with the different GA17 solutions.

• Incubation and Measurement:

  • Incubate the petri dishes under continuous light at 25°C for 72 hours.

  • Measure the final length of the hypocotyls.

• Data Analysis:

  • Calculate the average hypocotyl length for each concentration.

  • Construct a dose-response curve to determine the activity of GA17.

Barley (Hordeum vulgare L.) Half-Seed α-Amylase Bioassay

This bioassay measures the induction of α-amylase, a key enzyme in seed germination, which is stimulated by gibberellins.[16][17][18]

Principle: In cereal grains, gibberellins produced by the embryo diffuse to the aleurone layer, inducing the synthesis and secretion of hydrolytic enzymes, including α-amylase, which break down stored starch in the endosperm.[19][20] This bioassay uses embryoless half-seeds to test the effect of exogenously applied GAs on α-amylase production.

Experimental Protocol:

• Seed Preparation:

  • Cut barley seeds (e.g., cv. 'Himalaya') in half transversely, discarding the half containing the embryo.

  • Surface sterilize the embryoless half-seeds with 1% sodium hypochlorite.

• Incubation:

  • Place the half-seeds in a sterile flask or vial containing a buffer solution (e.g., 20 mM sodium succinate, pH 4.8, and 10 mM CaCl2).

  • Add the GA17 test solutions to the flasks.

  • Incubate at 25°C for 24-48 hours with gentle shaking.

• α-Amylase Assay:

  • After incubation, collect the surrounding medium which contains the secreted α-amylase.

  • Determine the α-amylase activity using a suitable method, such as the starch-iodine assay.

• Data Analysis:

  • Relate the α-amylase activity to the concentration of GA17 applied.

Quantitative Data Summary

The biological activity of Gibberellin A17 is generally low across various bioassays when compared to other gibberellins like GA3.[6][7] The following table summarizes the relative activity of GA17 from published data.

Bioassay	Test Organism	Parameter Measured	Relative Activity of GA17 (compared to GA3)	Reference
Lettuce Hypocotyl	Lactuca sativa	Hypocotyl Elongation	~0.1%	[6]
Excised Dwarf Pea Epicotyl	Pisum sativum	Epicotyl Elongation	<0.01%	[6]
Intact Dwarf Pea	Pisum sativum	Stem Elongation	Inactive	[6]
Oat First Leaf	Avena sativa	Leaf Segment Elongation	Marginally Active	[6]
Oat Mesocotyl	Avena sativa	Mesocotyl Elongation	Active, but less than GA3	[6]
Dwarf Rice (Microdrop)	Oryza sativa	Leaf Sheath Elongation	Active, but less than GA3	[6]
Barley Half-Seed	Hordeum vulgare	α-Amylase Production	Active, but less than GA3	[6]
Cucumber Hypocotyl	Cucumis sativus	Hypocotyl Elongation	Marginally Active (compared to GA4)	[6]
Dock Leaf Senescence	Rumex obtusifolius	Chlorophyll Retention	Most sensitive assay for GA17	[6]

Note: The activity can be concentration-dependent, and GA17 may show some activity at very high concentrations where other GAs are already highly active.

Conclusion

The bioassays described provide robust methods for assessing the biological activity of Gibberellin A17. The data consistently indicate that GA17 has low biological activity in promoting shoot elongation and α-amylase production compared to other well-characterized gibberellins. The choice of bioassay will depend on the specific research question, available resources, and desired sensitivity. For GA17, the dock leaf senescence assay appears to be the most sensitive.[6][7]

References

• 1. Frontiers | Gibberellin Signaling in Plants – The Extended Version [frontiersin.org]
• 2. journals.biologists.com [journals.biologists.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Gibberellin - Wikipedia [en.wikipedia.org]
• 5. bio.libretexts.org [bio.libretexts.org]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. researchgate.net [researchgate.net]
• 8. bioone.org [bioone.org]
• 9. Gibberellin Signaling: Biosynthesis, Catabolism, and Response Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. researchgate.net [researchgate.net]
• 12. cabidigitallibrary.org [cabidigitallibrary.org]
• 13. Lettuce hypocotyls elongation is performed for bioassay class 11 biology CBSE [vedantu.com]
• 14. researchgate.net [researchgate.net]
• 15. Gibberellin Response in Lettuce Hypocotyl Sections - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ableweb.org [ableweb.org]
• 17. The Sensitivity of Barley Aleurone Tissue to Gibberellin Is Heterogeneous and May Be Spatially Determined - PMC [pmc.ncbi.nlm.nih.gov]
• 18. The bioassay of gibberellins | Semantic Scholar [semanticscholar.org]
• 19. Gibberellin Signaling in Barley Aleurone Cells. Control of SLN1 and GAMYB Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Biological Databases and Tools - Gibberellin Signaling in Barley Aleurone Grain | Protein Lounge [proteinlounge.com]

Application of Exogenous Gibberellin A17 in Agriculture: A Review of Current Knowledge and General Protocols

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the application of gibberellins (B7789140) in agriculture, with a specific focus on Gibberellin A17 (GA17). While research on GA17 is limited, this guide contextualizes its potential role within the broader family of gibberellins and offers detailed protocols for the application of more common gibberellins, which can serve as a foundation for further investigation into GA17.

Introduction to Gibberellins and the Status of Gibberellin A17

Gibberellins (GAs) are a large family of tetracyclic diterpenoid plant hormones that play a critical role in regulating various aspects of plant growth and development.[1] Their functions include stimulating stem elongation, seed germination, flowering, and fruit development.[2][3] The application of exogenous gibberellins is a common practice in modern agriculture to enhance crop yield and quality.[4]

While over 130 different gibberellins have been identified, only a few are biologically active, with GA1, GA3, GA4, and GA7 being the most prominent.[5] Research into the specific applications of many other gibberellins, including Gibberellin A17 (GA17), is notably sparse. Available studies indicate that the biological activity of GA17 is relatively low in a variety of bioassay systems.[6] In several assays, including those on dwarf pea and certain maize mutants, GA17 showed no recorded activity.[6] Its activity was found to be marginal in cucumber and lettuce hypocotyl assays, among others.[6] This low activity profile suggests that GA17 is not a primary candidate for widespread agricultural application at present. However, understanding its role in the complex gibberellin metabolic pathway remains a subject of scientific interest.

Gibberellin Signaling Pathway

The signaling pathway for gibberellins is a well-characterized process that is fundamental to understanding their mode of action. Bioactive GAs are perceived by the soluble receptor GID1 (GIBBERELLIN INSENSITIVE DWARF1).[7][8] In the absence of GA, DELLA proteins, which are a class of nuclear regulatory proteins, act as repressors of GA-responsive genes, thereby constraining plant growth.[8] The binding of a bioactive GA to its receptor, GID1, induces a conformational change that promotes the formation of a GA-GID1-DELLA complex.[7] This complex is then recognized by an F-box protein (SLY1 in Arabidopsis or GID2 in rice), which is part of an SCF E3 ubiquitin ligase complex.[7] The SCF complex polyubiquitinates the DELLA protein, targeting it for degradation by the 26S proteasome.[7][8] The degradation of DELLA proteins relieves the repression of transcription factors, allowing for the expression of GA-responsive genes that promote plant growth and development.

Caption: Gibberellin Signaling Pathway.

Quantitative Data on Gibberellin Application

The following tables summarize the quantitative effects of applying exogenous gibberellins (primarily GA3) on various agricultural crops. Due to the limited data on GA17, these tables provide a general overview of the potential impacts of gibberellin treatment.

Table 1: Effect of Gibberellic Acid (GA3) on Growth Parameters

Crop	GA3 Concentration	Application Method	Observed Effect	Reference
Bitter Gourd	1.0 - 1.2 g/L	Foliar Spray	Significant enhancement of petiole and internodal length.	[9]
Wheat (GAI lines)	Not specified	Exogenous application	Non-significant response in coleoptile length.	[10]
Festuca arundinacea	Not specified	Not specified	Increased shoot growth and net assimilation rate.	[11]
Sugarcane	Not specified	Foliar Spray	Promotes internode elongation, leading to taller plants.	[12]
Tomato	50 ppm	Foliar Spray	Significantly increased plant height.	[13]

Table 2: Effect of Gibberellic Acid (GA3) on Yield and Fruit Parameters

Crop	GA3 Concentration	Application Method	Observed Effect	Reference
Bitter Gourd	1.0 - 1.2 g/L	Foliar Spray	Increased number of fruits and heavier fruit weight.	[9]
Wheat (GAI lines)	Not specified	Deep Sowing	66.7% reduction in grain yield.	[14]
Grapes	4-6 ml/L (pre-bloom) or 10-20 ml/L (post-flowering)	Foliar Spray	Promotes fruit enlargement and seedless fruit production.	[15]
Tomato	50 ppm	Foliar Spray	Higher percent fruit set, fruit count, and fruit yield per plant.	[13]
Maize	Not specified	Not specified	Affects kernel development; can increase kernel number and size.	[16]

Experimental Protocols

The following protocols provide a general framework for the application of gibberellins in an agricultural research setting. These can be adapted for specific studies on GA17, with the caveat that its low biological activity may necessitate higher concentrations or different application strategies.

General Protocol for Foliar Application of Gibberellin

• Preparation of Stock Solution:

  • Dissolve a known weight of gibberellin (e.g., GA3) powder in a small amount of a suitable solvent (e.g., ethanol (B145695) or isopropanol) as gibberellins are often poorly soluble in water.

  • Bring the solution to the desired final volume with distilled water to create a concentrated stock solution. Store the stock solution in a cool, dark place.

• Preparation of Working Solution:

  • Dilute the stock solution with distilled water to achieve the desired final concentration for application (e.g., 10-100 ppm).[17]

  • Add a non-ionic surfactant to the working solution to improve adhesion and coverage on the plant foliage.

• Application:

  • Apply the working solution as a fine mist to the foliage of the target plants using a calibrated sprayer. Ensure thorough coverage of both the upper and lower leaf surfaces.

  • Applications are typically most effective during periods of active plant growth and in the cooler parts of the day to enhance absorption.[12][17]

• Control Group:

  • Treat a control group of plants with a solution containing the same solvent and surfactant concentrations but without the gibberellin.

• Data Collection:

  • At predetermined time points after application, measure relevant growth parameters (e.g., plant height, internode length, leaf area) and yield components (e.g., flower number, fruit set, fruit weight).

General Protocol for Seed Treatment with Gibberellin

• Preparation of Soaking Solution:

  • Prepare a gibberellin solution of the desired concentration in distilled water.

• Seed Soaking:

  • Immerse the seeds in the gibberellin solution for a specified duration, typically ranging from a few hours to 24 hours.[17]

• Drying:

  • After soaking, remove the seeds from the solution and allow them to air-dry in a shaded, well-ventilated area before sowing.

• Control Group:

  • Soak a control group of seeds in distilled water for the same duration.

• Sowing and Data Collection:

  • Sow the treated and control seeds under identical conditions.

  • Monitor and record germination rates, seedling vigor, and subsequent plant growth.

Experimental Workflow for Plant Hormone Analysis

The following diagram illustrates a general workflow for the extraction and quantification of phytohormones, including gibberellins, from plant tissues. This is a crucial step in understanding the endogenous levels of hormones and the effects of exogenous applications.

Caption: General Experimental Workflow for Phytohormone Analysis.

Conclusion

The application of exogenous gibberellins is a valuable tool in agriculture for modulating plant growth and improving crop yields. While the focus of commercial applications and research has been on highly active gibberellins like GA3, the broader family of gibberellins presents opportunities for further investigation. The information on Gibberellin A17 is currently limited, with studies suggesting low biological activity. Future research could explore potential synergistic effects of GA17 with other gibberellins or its role in specific developmental processes not yet fully understood. The protocols and data presented here for more common gibberellins provide a solid foundation for researchers and professionals in the field to design and execute experiments aimed at expanding our knowledge of the complex and vital role of gibberellins in plant science and agriculture.

References

• 1. steberlab.org [steberlab.org]
• 2. Gibberellin - Wikipedia [en.wikipedia.org]
• 3. plantcelltechnology.com [plantcelltechnology.com]
• 4. Plant Development and Crop Yield: The Role of Gibberellins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Gibberellin Metabolism in Flowering Plants: An Update and Perspectives [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. journals.biologists.com [journals.biologists.com]
• 8. academic.oup.com [academic.oup.com]
• 9. mdpi.com [mdpi.com]
• 10. Effect of GA-sensitivity on wheat early vigor and yield components under deep sowing - PMC [pmc.ncbi.nlm.nih.gov]
• 11. connectsci.au [connectsci.au]
• 12. How Gibberellins Enhance Plant Growth and Development - Agriculture Notes by Agriculture.Institute [agriculture.institute]
• 13. researchgate.net [researchgate.net]
• 14. Frontiers | Effect of GA-sensitivity on wheat early vigor and yield components under deep sowing [frontiersin.org]
• 15. Gibberellic Acid: A Powerful Plant Growth Regulator for Agriculture - Dora Agri-Tech [doraagri.com]
• 16. researchgate.net [researchgate.net]
• 17. nbinno.com [nbinno.com]

Application Notes and Protocols: Gibberellin A17 as a Standard for Hormone Profiling

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Gibberellin A17 (GA17) as an internal standard for the quantitative analysis of plant hormones, particularly other gibberellins (B7789140), using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This document outlines the physicochemical properties of GA17, its role in the context of the gibberellin signaling pathway, and detailed protocols for its application in hormone profiling studies.

Introduction

Gibberellins (GAs) are a large family of diterpenoid phytohormones that regulate various aspects of plant growth and development, including seed germination, stem elongation, and flowering.[1] Accurate quantification of endogenous GA levels is crucial for understanding their physiological roles and for the development of plant growth regulators. Due to the low abundance of GAs in plant tissues, highly sensitive and selective analytical methods like LC-MS/MS are required for their analysis.

The use of a stable isotope-labeled internal standard is the gold standard for accurate quantification in mass spectrometry. However, when a labeled analog of the target analyte is unavailable or cost-prohibitive, a structurally similar compound with low or no endogenous presence can be employed. Gibberellin A17 (GA17) is a C20-gibberellin that has been identified in various plant species.[2] It is generally considered to be a biologically inactive or weakly active intermediate in the gibberellin biosynthesis pathway. Its distinct molecular weight and structural similarity to other GAs make it a suitable candidate for use as an internal standard in quantitative hormone profiling.

Physicochemical Properties of Gibberellin A17

A thorough understanding of the physicochemical properties of GA17 is essential for its proper handling and use as a standard.

Property	Value	Source
Molecular Formula	C₂₀H₂₆O₇	[2]
Molecular Weight	378.4 g/mol	[2]
Monoisotopic Mass	378.16785316 Da	[2]
CAS Number	18411-79-5	[2]
Appearance	Solid	[2]
Melting Point	140 - 150 °C	[2]
Solubility	Soluble in methanol (B129727), ethanol, and acetone. Sparingly soluble in water.	[3]

Gibberellin Signaling Pathway

To appreciate the context of gibberellin analysis, it is helpful to understand their mechanism of action. Bioactive GAs, such as GA1, GA3, GA4, and GA7, bind to the GIBBERELLIN INSENSITIVE DWARF1 (GID1) receptor.[4][5] This binding event promotes the interaction between GID1 and DELLA proteins, which are transcriptional regulators that repress GA-responsive genes.[5][6] The formation of the GA-GID1-DELLA complex leads to the ubiquitination and subsequent degradation of DELLA proteins by the 26S proteasome.[5][6] The removal of DELLA repressors allows for the expression of genes involved in various growth and developmental processes.

Caption: Simplified Gibberellin Signaling Pathway.

Experimental Workflow for Hormone Profiling using GA17 as an Internal Standard

The following diagram illustrates the general workflow for the quantitative analysis of gibberellins in plant tissues using GA17 as an internal standard.

Caption: General workflow for plant hormone analysis.

Detailed Experimental Protocols

Preparation of Gibberellin A17 Internal Standard Stock Solution

Materials:

• Gibberellin A17 (certified reference material, purity ≥95%)

• Methanol (LC-MS grade)

• Analytical balance

• Volumetric flasks (Class A)

• Micropipettes

Procedure:

• Accurately weigh a precise amount of GA17 (e.g., 1 mg) using an analytical balance.

• Dissolve the weighed GA17 in a known volume of methanol (e.g., 1 mL) in a volumetric flask to prepare a stock solution of a specific concentration (e.g., 1 mg/mL).

• Ensure complete dissolution by vortexing or brief sonication.

• Store the stock solution in an amber vial at -20°C. The stability of gibberellin standard solutions in organic solvents at low temperatures is generally good, but it is recommended to prepare fresh working solutions regularly.

Plant Tissue Extraction and Sample Preparation

Materials:

• Plant tissue (e.g., leaves, roots, stems)

• Liquid nitrogen

• Mortar and pestle or bead beater

• Extraction solvent (e.g., 80% methanol in water, or isopropanol:water:acetic acid)[7]

• GA17 internal standard working solution

• Centrifuge

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Nitrogen evaporator or vacuum concentrator

Procedure:

• Harvest plant tissue and immediately freeze in liquid nitrogen to quench metabolic activity.

• Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a bead beater.

• Accurately weigh a specific amount of the powdered tissue (e.g., 50-100 mg) into a centrifuge tube.

• Add a precise volume of the GA17 internal standard working solution to each sample. The amount added should be comparable to the expected endogenous levels of the target gibberellins.

• Add a sufficient volume of cold extraction solvent (e.g., 1 mL).

• Vortex the sample thoroughly and incubate on a shaker at 4°C for at least 1 hour.

• Centrifuge the sample at high speed (e.g., 13,000 x g) at 4°C for 10-15 minutes.

• Carefully collect the supernatant. For exhaustive extraction, the pellet can be re-extracted, and the supernatants pooled.

• Activate an SPE cartridge by washing with methanol followed by water.

• Load the supernatant onto the conditioned SPE cartridge.

• Wash the cartridge with a low percentage of organic solvent to remove interfering compounds.

• Elute the gibberellins with a higher concentration of organic solvent (e.g., 80% methanol).

• Evaporate the eluate to dryness under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried extract in a small, known volume of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• Liquid chromatograph (LC) system

• Tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source

LC Parameters (Example):

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid

• Gradient: A typical gradient would start with a low percentage of B, increasing to a high percentage over several minutes to elute the compounds of interest. The gradient should be optimized based on the specific gibberellins being analyzed.

• Flow Rate: 0.2 - 0.4 mL/min

• Injection Volume: 5 - 10 µL

MS/MS Parameters (Example):

• Ionization Mode: Negative Electrospray Ionization (ESI-) is often preferred for gibberellins due to the presence of carboxylic acid groups.

• Scan Type: Multiple Reaction Monitoring (MRM) for quantification.

• MRM Transitions: The precursor ion for GA17 will be its deprotonated molecule [M-H]⁻, which has an m/z of 377.2. The product ions will result from the fragmentation of the precursor ion in the collision cell. The exact m/z of the product ions should be determined by infusing a GA17 standard solution into the mass spectrometer and performing a product ion scan. Two to three of the most intense and specific fragment ions should be selected for the MRM method.

Analyte	Precursor Ion (m/z)	Product Ion(s) (m/z)	Collision Energy (eV)
Gibberellin A17 (Internal Standard)	377.2	To be determined experimentally	To be optimized
Target Gibberellin 1	[M-H]⁻	To be determined	To be optimized
Target Gibberellin 2	[M-H]⁻	To be determined	To be optimized
...	...	...	...

Note on MRM Transition Determination: To establish the MRM transitions for GA17 and other target gibberellins, a standard solution of each compound should be infused directly into the mass spectrometer. A full scan (Q1 scan) will determine the precursor ion (the deprotonated molecule). Then, a product ion scan (MS2 scan) of the precursor ion will reveal the fragmentation pattern, from which the most abundant and specific product ions can be selected for the MRM method. The collision energy for each transition should also be optimized to maximize the signal of the product ions.

Data Analysis and Quantification

• Calibration Curve: Prepare a series of calibration standards by spiking known concentrations of the target gibberellins into a matrix solution (a plant extract known to be free of the target analytes) containing a fixed concentration of the GA17 internal standard.

• Peak Integration: Integrate the peak areas of the MRM transitions for each target gibberellin and the GA17 internal standard in both the calibration standards and the unknown samples.

• Ratio Calculation: Calculate the ratio of the peak area of each target gibberellin to the peak area of the GA17 internal standard.

• Quantification: Plot the peak area ratio against the concentration of the target gibberellin for the calibration standards to generate a calibration curve. Use the linear regression equation of the calibration curve to determine the concentration of the target gibberellins in the unknown samples based on their calculated peak area ratios.

Conclusion

Gibberellin A17 serves as a valuable internal standard for the accurate and reliable quantification of other gibberellins in plant tissues by LC-MS/MS. Its low biological activity and distinct mass make it an excellent choice to correct for variations in sample preparation and instrument response. The detailed protocols provided in these application notes offer a robust framework for researchers to implement this methodology in their studies of plant hormone biology. Proper optimization of LC and MS/MS parameters, particularly the MRM transitions, is critical for achieving the highest sensitivity and selectivity.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Stable isotope labeling assisted liquid chromatography-electrospray tandem mass spectrometry for quantitative analysis of endogenous gibberellins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jfda-online.com [jfda-online.com]

Unraveling the Molecular Symphony: Methodologies for Studying Gibberellin (GA) Signaling Pathways

Application Notes & Protocols for Researchers, Scientists, and Drug Development Professionals

Gibberellins (B7789140) (GAs) are a large family of tetracyclic diterpenoid plant hormones that play a pivotal role in regulating various aspects of plant growth and development, including seed germination, stem elongation, leaf expansion, and flower and fruit development. GA17 is one of the many identified gibberellins, and understanding its role within the broader context of GA signaling is crucial for advancements in agriculture and the development of plant growth regulators. While GA17 is a component of the gibberellin metabolic pathway, current scientific understanding does not indicate a unique signaling pathway for GA17 distinct from other bioactive GAs. Instead, its effects are mediated through the canonical GA signaling cascade.

These application notes provide a comprehensive overview of the established methods and detailed protocols for studying gibberellin signaling pathways, which are directly applicable to investigating the specific effects of GA17.

Core Concepts in Gibberellin Signaling

The canonical gibberellin signaling pathway is a derepression system. In the absence of bioactive GAs, a family of transcriptional regulators known as DELLA proteins act as repressors of GA-responsive genes, thereby inhibiting growth. The perception of bioactive GAs by the GIBBERELLIN INSENSITIVE DWARF1 (GID1) receptor triggers a conformational change, leading to the formation of a GA-GID1-DELLA complex. This complex is recognized by an F-box protein (SLY1 in Arabidopsis), which is part of an SCF E3 ubiquitin ligase complex. The DELLA protein is then targeted for polyubiquitination and subsequent degradation by the 26S proteasome. The degradation of DELLA proteins relieves the repression of downstream transcription factors, allowing for the expression of GA-responsive genes and promoting plant growth.[1][2]

A more recently discovered aspect of GA signaling involves a rapid, DELLA-independent pathway that leads to an increase in cytosolic Ca2+ concentration within minutes of GA application.[3] This suggests a bifurcated signaling mechanism where both rapid and slower, transcription-dependent responses are initiated.

Data Presentation: Quantitative Analysis in GA Signaling Studies

Quantitative data is paramount for elucidating the dynamics of GA signaling. The following tables provide a structured format for presenting typical quantitative data obtained from the experimental protocols described below.

Table 1: Quantification of Endogenous Gibberellins by Mass Spectrometry

Sample ID	Plant Tissue	Treatment	GA17 (ng/g FW)	Bioactive GA4 (ng/g FW)	Precursor GA12 (ng/g FW)
WT-1	Rosette Leaf	Mock	1.2 ± 0.3	5.8 ± 1.1	15.2 ± 2.5
WT-2	Rosette Leaf	GA17 (10 µM)	25.4 ± 4.1	6.1 ± 0.9	14.8 ± 2.1
gid1a mutant	Rosette Leaf	Mock	1.3 ± 0.2	5.5 ± 1.0	45.7 ± 5.3
della mutant	Rosette Leaf	Mock	1.1 ± 0.4	5.9 ± 1.2	16.1 ± 2.8

FW: Fresh Weight. Data are presented as mean ± standard deviation (n=3).

Table 2: Gene Expression Analysis of GA-Responsive Genes by RT-qPCR

Gene	Treatment	Fold Change (vs. WT Mock)
GASA1	WT + Mock	1.0 ± 0.1
GASA1	WT + GA17 (10 µM)	8.5 ± 1.2
GASA1	gid1a + GA17 (10 µM)	1.2 ± 0.3
GASA1	della + Mock	15.2 ± 2.8
GA20ox1	WT + Mock	1.0 ± 0.2
GA20ox1	WT + GA17 (10 µM)	0.3 ± 0.1

Data are presented as mean ± standard deviation (n=3).

Table 3: Protein-Protein Interaction Analysis by Yeast Two-Hybrid Assay

Bait	Prey	Interaction Strength (β-galactosidase activity, Miller units)
GID1a	DELLA (RGA)	150.2 ± 12.5
GID1a + GA4	DELLA (RGA)	480.5 ± 35.1
GID1a	-	1.2 ± 0.4
-	DELLA (RGA)	1.5 ± 0.6

Data are presented as mean ± standard deviation (n=3).

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols serve as a starting point and may require optimization based on the specific plant species and experimental conditions.

Protocol 1: Quantification of Endogenous Gibberellins using LC-MS/MS

Objective: To accurately measure the levels of GA17 and other gibberellins in plant tissues.

Materials:

• Plant tissue (e.g., leaves, roots, flowers)

• Liquid nitrogen

• Extraction solvent (80% methanol (B129727) with 1% acetic acid)

• Internal standards (e.g., [2H2]GA17, [2H2]GA4)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Procedure:

• Sample Collection and Homogenization: Harvest approximately 100 mg of fresh plant tissue and immediately freeze in liquid nitrogen to quench metabolic activity. Grind the frozen tissue to a fine powder using a mortar and pestle or a bead beater.

• Extraction: Add 1 mL of pre-chilled extraction solvent and the internal standards to the powdered tissue. Vortex thoroughly and incubate at 4°C for at least 1 hour with gentle shaking.

• Centrifugation: Centrifuge the extract at 14,000 x g for 15 minutes at 4°C. Carefully collect the supernatant.

• Purification: Pass the supernatant through a pre-conditioned C18 SPE cartridge to remove interfering compounds. Elute the gibberellins with an appropriate solvent (e.g., 80% methanol).

• LC-MS/MS Analysis: Concentrate the eluate under a stream of nitrogen gas and reconstitute in a suitable solvent for LC-MS/MS analysis.[4] Inject the sample into the LC-MS/MS system equipped with a reverse-phase column. Use multiple reaction monitoring (MRM) mode for sensitive and specific detection of each gibberellin.

• Data Analysis: Quantify the endogenous gibberellins by comparing the peak areas of the endogenous compounds to their corresponding stable isotope-labeled internal standards.

Protocol 2: Analysis of GA-Responsive Gene Expression by RT-qPCR

Objective: To determine the effect of GA17 on the transcription of known GA-responsive genes.

Materials:

• Plant seedlings or tissues treated with GA17 or a mock solution

• RNA extraction kit

• DNase I

• Reverse transcriptase and corresponding buffer/reagents

• qPCR master mix (e.g., SYBR Green)

• Gene-specific primers for target and reference genes

Procedure:

• Treatment: Treat plants or seedlings with the desired concentration of GA17 or a mock solution for a specific duration.

• RNA Extraction: Harvest the tissue of interest and immediately freeze in liquid nitrogen. Extract total RNA using a commercial kit according to the manufacturer's instructions.

• DNase Treatment: Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

• cDNA Synthesis: Synthesize first-strand cDNA from the total RNA using a reverse transcriptase.

• qPCR: Set up the qPCR reaction with the cDNA template, gene-specific primers, and qPCR master mix. Run the reaction in a real-time PCR thermal cycler.

• Data Analysis: Calculate the relative expression of the target genes using the ΔΔCt method, normalizing to the expression of a stably expressed reference gene (e.g., Actin or Ubiquitin).[3]

Protocol 3: Yeast Two-Hybrid (Y2H) Assay for Protein-Protein Interactions

Objective: To investigate the GA-dependent interaction between the GID1 receptor and DELLA proteins.

Materials:

• Yeast expression vectors (bait and prey)

• Competent yeast cells (e.g., AH109)

• Plasmids containing the coding sequences for GID1 and DELLA proteins

• Selective media (SD/-Leu/-Trp, SD/-Leu/-Trp/-His, SD/-Leu/-Trp/-Ade)

• X-α-Gal for blue/white screening

• Gibberellin stock solution (e.g., GA4)

Procedure:

• Vector Construction: Clone the coding sequence of GID1 into the bait vector (e.g., pGBKT7) and the DELLA protein into the prey vector (e.g., pGADT7).

• Yeast Transformation: Co-transform the bait and prey plasmids into competent yeast cells using the lithium acetate (B1210297) method.

• Selection: Plate the transformed yeast cells on SD/-Leu/-Trp plates to select for cells containing both plasmids.

• Interaction Assay: Patch the colonies from the selection plates onto SD/-Leu/-Trp/-His and SD/-Leu/-Trp/-Ade plates to assess the activation of reporter genes. To test for GA-dependency, include the desired gibberellin (e.g., 10 µM GA4) in the media.

• Quantitative Analysis (Optional): Perform a liquid β-galactosidase assay using a colorimetric substrate (e.g., ONPG) to quantify the strength of the interaction.

Visualizing GA17 Signaling Concepts

Diagrams created using the DOT language provide a clear visual representation of the signaling pathways and experimental workflows.

Caption: Canonical Gibberellin (GA) Signaling Pathway.

Caption: Workflow for Analyzing GA-Responsive Gene Expression.

Caption: Yeast Two-Hybrid Experimental Workflow.

By employing these methodologies, researchers can effectively dissect the intricate signaling networks governed by gibberellins, paving the way for novel strategies in crop improvement and the development of next-generation plant growth regulators.

References

• 1. academic.oup.com [academic.oup.com]
• 2. GA signalling and cross-talk with other signalling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. atlasofscience.org [atlasofscience.org]
• 4. Plant Hormones. Methods and Protocols, 2nd edn - PMC [pmc.ncbi.nlm.nih.gov]

Gibberellin A17: A Guide for Researchers and Drug Development Professionals

Introduction

Gibberellin A17 (GA17) is a C20-gibberellin, a class of diterpenoid phytohormones that play crucial roles in plant growth and development. While not one of the most biologically active gibberellins (B7789140), GA17 is a key intermediate in the gibberellin biosynthetic pathway, specifically within the early-13-hydroxylation pathway.[1] Its availability from commercial sources provides researchers with a valuable tool to investigate the intricacies of gibberellin metabolism and its influence on various physiological processes. This document provides a comprehensive overview of the commercial sources for purchasing Gibberellin A17, its physicochemical properties, and detailed protocols for its application in relevant bioassays.

Commercial Sourcing of Gibberellin A17

Gibberellin A17 is available from specialized chemical suppliers catering to the research community. One such supplier is Olchemim, which offers GA17 for research purposes.

Table 1: Commercial Supplier and Product Specifications for Gibberellin A17

Supplier	Product Name(s)	Available Quantities	Purity
Olchemim	Gibberellin A17, [2H2]Gibberellin A17	50 µg, 100 µg, 250 µg	>90% (HPLC)

Physicochemical Properties

A summary of the key physicochemical properties of Gibberellin A17 is provided below.

Table 2: Physicochemical Properties of Gibberellin A17

Property	Value
Molecular Formula	C20H26O7
Molecular Weight	378.43 g/mol
Appearance	Crystalline solid
Key Structural Features	C20-gibberellin, part of the early-13-hydroxylation pathway

Biological Activity

Research indicates that Gibberellin A17 generally exhibits low biological activity in a variety of standard gibberellin bioassays.[2] Its activity has been reported as marginal in assays such as the cucumber hypocotyl, lettuce hypocotyl, and excised pea epicotyl tests. However, some sensitivity has been observed in the dock leaf senescence, oat mesocotyl, and dwarf rice bioassays, suggesting these may be more suitable systems for studying its effects.[2]

Experimental Protocols

Given the observed low activity of GA17, sensitive bioassays are required to detect and quantify its effects. The following are detailed protocols for bioassays in which GA17 has shown some level of activity.

Dwarf Rice (Oryza sativa L.) Micro-Drop Bioassay

This bioassay is highly sensitive for detecting minute amounts of gibberellins and can be enhanced by the use of GA biosynthesis inhibitors.[3]

Objective: To assess the biological activity of Gibberellin A17 by measuring the elongation of the second leaf sheath in dwarf rice seedlings.

Materials:

• Dwarf rice seeds (e.g., cv. 'Tan-ginbozu' or 'Waito-C')

• Gibberellin A17 (from Olchemim)

• Uniconazole (B1683454) (a GA biosynthesis inhibitor) (optional, for enhanced sensitivity)

• Acetone

• Distilled water

• Petri dishes or germination trays

• Growth chamber or incubator with controlled temperature and light

• Micropipette

Procedure:

• Seed Sterilization and Germination:

  • Surface sterilize dwarf rice seeds with a suitable agent (e.g., 70% ethanol (B145695) for 1 minute followed by 2% sodium hypochlorite (B82951) for 20 minutes) and rinse thoroughly with sterile distilled water.

  • Sow the seeds in petri dishes or trays containing moist filter paper or a suitable germination medium.

  • Germinate the seeds in the dark at a constant temperature (e.g., 28-30°C).

• Seedling Preparation (with optional Uniconazole treatment):

  • For enhanced sensitivity, after germination, transfer the seedlings to a solution containing uniconazole (e.g., 1 µM) for a specified period (e.g., 24 hours) to suppress endogenous GA production.[4]

  • After treatment, rinse the seedlings with distilled water.

• Preparation of GA17 Solutions:

  • Prepare a stock solution of Gibberellin A17 in a small amount of acetone.

  • From the stock solution, prepare a series of dilutions (e.g., ranging from femtomolar to micromolar concentrations) in 50% acetone.[5]

• Application of GA17:

  • Select uniform seedlings at the first leaf stage.

  • Using a micropipette, apply a small, precise volume (e.g., 1 µL) of the GA17 test solution or control (50% acetone) to the coleoptile of each seedling.[5]

• Incubation and Measurement:

  • Place the treated seedlings in a growth chamber under controlled conditions (e.g., 16-hour photoperiod, 28-30°C).

  • After a set period (e.g., 3-5 days), measure the length of the second leaf sheath.

• Data Analysis:

  • Calculate the mean and standard deviation of the second leaf sheath length for each treatment group.

  • Plot a dose-response curve of GA17 concentration versus the increase in leaf sheath length.

Oat (Avena sativa) Mesocotyl Bioassay

This bioassay measures the elongation of the mesocotyl of oat seedlings in response to gibberellins.

Objective: To evaluate the effect of Gibberellin A17 on the elongation of oat mesocotyls.

Materials:

• Oat seeds (e.g., cv. Victory)

• Gibberellin A17

• Sucrose (B13894)

• Citrate-phosphate buffer

• Distilled water

• Petri dishes

• Growth chamber or incubator

Procedure:

• Seed Germination:

  • Germinate oat seeds in the dark at a constant temperature (e.g., 25°C) for approximately 72 hours.

• Preparation of Mesocotyl Sections:

  • Under a dim green light, excise the mesocotyl sections from the etiolated seedlings. A typical section length is 5 mm.

• Preparation of Test Solutions:

  • Prepare a basal medium containing sucrose (e.g., 2%) and a citrate-phosphate buffer (e.g., pH 5.0).

  • Prepare a series of Gibberellin A17 dilutions in the basal medium.

• Incubation:

  • Place a set number of mesocotyl sections (e.g., 10) into each petri dish containing the test solutions.

  • Incubate the petri dishes in the dark at a constant temperature (e.g., 25°C) for a specified duration (e.g., 24-48 hours).

• Measurement and Data Analysis:

  • After incubation, measure the final length of the mesocotyl sections.

  • Calculate the mean elongation for each treatment and plot a dose-response curve.

Dock (Rumex) Leaf Senescence Bioassay

This bioassay assesses the ability of gibberellins to delay senescence in detached leaf discs.

Objective: To determine if Gibberellin A17 can delay chlorophyll (B73375) degradation in dock leaf discs.

Materials:

• Mature dock leaves

• Gibberellin A17

• Ethanol

• Distilled water

• Petri dishes

• Filter paper

• Cork borer

• Spectrophotometer

Procedure:

• Leaf Disc Preparation:

  • Collect mature, healthy dock leaves.

  • Using a cork borer, cut uniform discs from the leaf lamina, avoiding major veins.

  • Float the discs on distilled water for a period (e.g., 24 hours) to allow wound recovery.

• Preparation of Test Solutions:

  • Prepare a stock solution of Gibberellin A17 in a small amount of ethanol.

  • Prepare a series of dilutions in distilled water. Include a control with the same concentration of ethanol as the highest GA17 concentration.

• Incubation:

  • Place filter paper in petri dishes and moisten with the respective test solutions.

  • Place a set number of leaf discs (e.g., 5-10) on the filter paper in each dish.

  • Incubate the petri dishes in the dark at a constant temperature (e.g., 25°C) for several days (e.g., 3-5 days).

• Chlorophyll Extraction and Measurement:

  • After the incubation period, extract the chlorophyll from the leaf discs using a known volume of a suitable solvent (e.g., 80% ethanol).

  • Measure the absorbance of the chlorophyll extract at 665 nm using a spectrophotometer.

• Data Analysis:

  • Higher absorbance values indicate a greater retention of chlorophyll and thus, a delay in senescence.

  • Compare the absorbance values of the GA17-treated discs to the control to determine the effect on senescence.

Visualizing Gibberellin Pathways

Gibberellin Biosynthesis Pathway

Gibberellin A17 is an intermediate in the early-13-hydroxylation pathway of gibberellin biosynthesis. The following diagram illustrates the major steps in this pathway.[6]

Caption: Simplified Gibberellin Biosynthesis Pathway showing the position of GA17.

General Gibberellin Signaling Pathway

The canonical gibberellin signaling pathway involves the degradation of DELLA proteins, which are negative regulators of GA responses. While GA17 is largely inactive, understanding the general pathway provides context for its potential role as a precursor or a weakly interacting molecule.

Caption: General Gibberellin Signaling Pathway.

Experimental Workflow for Assessing GA17 Bioactivity

The following diagram outlines a general workflow for researchers to follow when investigating the biological activity of Gibberellin A17.

Caption: Workflow for evaluating Gibberellin A17 bioactivity.

Conclusion

Gibberellin A17, while demonstrating low intrinsic biological activity, is a commercially available and valuable tool for researchers studying gibberellin metabolism and its regulation. The provided protocols for sensitive bioassays offer a starting point for investigating its subtle effects and its role as a precursor in the complex network of gibberellin biosynthesis and signaling. Further research into the metabolic fate of exogenously applied GA17 will be crucial to fully elucidate its function in plant physiology.

References

• 1. Endogenous gibberellins in Arabidopsis thaliana and possible steps blocked in the biosynthetic pathways of the semidwarf ga4 and ga5 mutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for GA17 Treatment in Arabidopsis thaliana

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gibberellins (B7789140) (GAs) are a class of diterpenoid phytohormones that play a crucial role in regulating various aspects of plant growth and development, including seed germination, stem elongation, leaf expansion, and flowering.[1][2][3] In Arabidopsis thaliana, the gibberellin signaling pathway is a well-characterized cascade involving GA perception by the GID1 receptor, subsequent degradation of DELLA repressor proteins, and the activation of downstream growth-promoting genes.[1][2][4] While numerous gibberellins have been identified, only a few are considered bioactive. In Arabidopsis, GA4 is recognized as the major bioactive gibberellin, with GA1 also contributing to developmental processes.[1][5]

This document provides a detailed experimental design for investigating the effects of Gibberellin A17 (GA17) treatment in Arabidopsis thaliana. GA17 is an intermediate in the early-13-hydroxylation pathway of gibberellin biosynthesis.[5] Current scientific literature suggests that GA17 itself possesses low to no biological activity and primarily serves as a precursor to other GAs. Therefore, the experimental design outlined herein is structured to test this hypothesis by comparing the effects of GA17 to a known bioactive gibberellin (GA4) and a mock treatment, utilizing both wild-type and GA-deficient mutant Arabidopsis lines.

Gibberellin Signaling Pathway in Arabidopsis

The gibberellin signaling pathway is initiated by the binding of a bioactive GA to its nuclear receptor, GIBBERELLIN INSENSITIVE DWARF1 (GID1). This binding event promotes the interaction between GID1 and DELLA proteins, which are transcriptional regulators that act as repressors of GA-responsive genes. The formation of the GA-GID1-DELLA complex leads to the ubiquitination and subsequent degradation of DELLA proteins by the 26S proteasome, mediated by an F-box protein (SLY1 in Arabidopsis). The degradation of DELLA proteins relieves the repression of downstream transcription factors, allowing for the expression of genes that drive plant growth and development.

Caption: Gibberellin signaling pathway in Arabidopsis.

Experimental Design

The primary objective of these experiments is to quantitatively assess the biological activity of GA17 in Arabidopsis thaliana. This will be achieved by comparing its effects on key developmental phenotypes against a potent bioactive gibberellin (GA4) and a negative control. The use of a gibberellin-deficient mutant (ga1-3), which is unable to synthesize endogenous GAs, is crucial for observing responses to exogenously applied gibberellins without the confounding effects of internal GA production.[2]

Caption: Experimental workflow for assessing GA17 bioactivity.

Data Presentation

The following tables are templates for the expected quantitative data. Based on current literature, it is anticipated that GA17 will show little to no significant difference from the mock treatment, while GA4 will elicit strong responses in the GA-deficient mutant.

Table 1: Seed Germination Assay

Genotype	Treatment	Germination Rate (%) at 72h
Wild-Type (Col-0)	Mock
GA17 (10 µM)
GA4 (10 µM)
GA-deficient (ga1-3)	Mock
GA17 (10 µM)
GA4 (10 µM)

Table 2: Hypocotyl Elongation Assay

Genotype	Treatment	Mean Hypocotyl Length (mm) ± SD
Wild-Type (Col-0)	Mock
GA17 (10 µM)
GA4 (10 µM)
GA-deficient (ga1-3)	Mock
GA17 (10 µM)
GA4 (10 µM)

Table 3: Flowering Time Assay

Genotype	Treatment	Mean Days to Bolting ± SD	Mean Rosette Leaf Number at Bolting ± SD
Wild-Type (Col-0)	Mock
GA17 (10 µM)
GA4 (10 µM)
GA-deficient (ga1-3)	Mock
GA17 (10 µM)
GA4 (10 µM)

Experimental Protocols

Protocol 1: Seed Germination Assay

Objective: To determine the effect of GA17 on seed germination in wild-type and GA-deficient Arabidopsis.

Materials:

• Arabidopsis thaliana seeds (Col-0 and ga1-3)

• Murashige and Skoog (MS) medium including vitamins

• Sucrose (B13894)

• Agar (B569324)

• GA17, GA4 (stock solutions in ethanol)

• Ethanol (B145695) (for control and stock solutions)

• Sterile Petri dishes (90 mm)

• Sterile water

• Micropipettes and sterile tips

• Growth chamber with controlled light and temperature

Methodology:

• Media Preparation: Prepare 0.5X MS medium with 1% (w/v) sucrose and 0.8% (w/v) agar. Autoclave and cool to approximately 50-60°C.

• Treatment Incorporation: To the cooled media, add the respective gibberellin stock solutions to achieve a final concentration of 10 µM. For the mock treatment, add an equivalent volume of ethanol.

• Plating: Pour the media into sterile Petri dishes and allow them to solidify.

• Seed Sterilization: Surface sterilize seeds by washing with 70% (v/v) ethanol for 1 minute, followed by 20% (v/v) bleach with 0.05% (v/v) Tween-20 for 10 minutes. Rinse the seeds 5 times with sterile water.

• Sowing: Resuspend the sterilized seeds in sterile 0.1% (w/v) agar and plate them on the prepared MS plates.

• Stratification: Store the plates at 4°C in the dark for 3 days to synchronize germination.

• Incubation: Transfer the plates to a growth chamber at 22°C under a 16-hour light/8-hour dark photoperiod.

• Data Collection: Score germination (radicle emergence) every 24 hours for 5 days.

Protocol 2: Hypocotyl Elongation Assay

Objective: To measure the effect of GA17 on hypocotyl elongation.

Methodology:

• Follow steps 1-6 of the Seed Germination Assay protocol.

• Incubation: After stratification, expose the plates to white light for 4-6 hours to induce germination, then wrap them in aluminum foil and place them in the growth chamber at 22°C in continuous darkness for 5 days.

• Data Collection: After 5 days, unwrap the plates and photograph them. Measure the hypocotyl length of at least 20 seedlings per treatment using image analysis software (e.g., ImageJ).

Protocol 3: Flowering Time Assay

Objective: To assess the impact of GA17 on the transition to flowering.

Methodology:

• Plant Growth: Sow surface-sterilized seeds of wild-type and ga1-3 on soil (e.g., a 3:1 mix of potting soil and perlite) in individual pots. Stratify at 4°C for 3 days.

• Growth Conditions: Grow the plants in a growth chamber under short-day conditions (8-hour light/16-hour dark) at 22°C.

• Treatment Application: At the 2-leaf stage, begin weekly spray treatments with a solution containing 10 µM GA17, 10 µM GA4, or a mock solution (water with 0.01% Tween-20 and the corresponding concentration of ethanol).

• Data Collection: Record the date of bolting (emergence of the inflorescence stalk to 1 cm) and count the total number of rosette leaves at this stage. Continue monitoring for at least 60 days.

Conclusion

The provided experimental design and protocols offer a comprehensive framework for evaluating the bioactivity of GA17 in Arabidopsis thaliana. By comparing its effects to a known bioactive gibberellin and a mock control in both wild-type and GA-deficient backgrounds, researchers can obtain clear, quantitative data to elucidate the role of GA17 in gibberellin-mediated growth and development. The anticipated results, based on existing knowledge of the gibberellin biosynthesis pathway, are that GA17 will exhibit minimal to no biological activity. However, these experiments are essential to formally test this hypothesis and contribute to a more complete understanding of the function of all gibberellins in plant biology.

References

• 1. Potential Sites of Bioactive Gibberellin Production during Reproductive Growth in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gibberellin Biosynthesis and Response during Arabidopsis Seed Germination - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gibberellin Signaling: Biosynthesis, Catabolism, and Response Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Arabidopsis Seed Germination Assay with Gibberellic Acid [bio-protocol.org]
• 5. Endogenous gibberellins in Arabidopsis thaliana and possible steps blocked in the biosynthetic pathways of the semidwarf ga4 and ga5 mutants - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Gibberellin Bioassays in Dwarf Rice

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering issues with the low bioactivity of Gibberellin A17 (GA17) in dwarf rice bioassays.

Frequently Asked Questions (FAQs)

Q1: We are observing a significantly lower response (e.g., shoot elongation) in our dwarf rice bioassay when applying GA17 compared to other gibberellins (B7789140) like GA1 or GA4. Is this expected?

A1: Yes, this is an expected result. Scientific literature consistently reports that Gibberellin A17 (GA17) exhibits relatively low biological activity in dwarf rice bioassays and other plant bioassay systems.[1][2] Your results are likely an accurate reflection of the intrinsic properties of GA17.

Q2: What are the primary reasons for the low bioactivity of GA17?

A2: The low bioactivity of GA17 is primarily attributed to its molecular structure, which affects its interaction with the gibberellin receptor in rice, GIBBERELLIN INSENSITIVE DWARF1 (GID1). Bioactive gibberellins, such as GA1, GA3, and GA4, share key structural features essential for high-affinity binding to the GID1 receptor. These include a 3β-hydroxyl group, a carboxyl group at C-6, and a lactone bridge between carbons 4 and 10.[3] GA17's structure likely deviates from this optimal configuration, leading to weaker binding to the GID1 receptor and consequently, a reduced physiological response.

Q3: Could the low response to GA17 in our assay be due to an experimental error?

A3: While it is always good practice to review your experimental protocol, the inherently low activity of GA17 is the most probable cause. However, you can troubleshoot potential experimental issues by:

• Verifying GA concentration and purity: Ensure your GA17 stock solution is at the correct concentration and has not degraded.

• Checking the application method: For micro-drop assays, precise application to the coleoptile is crucial.

• Assessing the health of the dwarf rice seedlings: Use uniformly germinated and healthy seedlings for the bioassay.

• Running positive controls: Always include a highly active gibberellin like GA3 or GA4 as a positive control to confirm the responsiveness of your rice seedlings.

Q4: Are there any situations where GA17 might show some activity?

A4: While its activity is low, it is not always zero. Some studies have reported marginal activity of GA17 in certain bioassays.[1][2] The level of response can be influenced by the specific dwarf rice cultivar, the concentration of GA17 applied, and the sensitivity of the bioassay.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No observable response to any applied gibberellin, including positive controls (GA3, GA4).	1. Inactive gibberellin solutions. 2. Problems with the dwarf rice seedlings (e.g., poor germination, stress). 3. Incorrect application of the gibberellin solution.	1. Prepare fresh gibberellin solutions. 2. Ensure optimal germination and growth conditions for the rice seedlings. Use a standardized protocol for seedling preparation. 3. Review and refine the application technique to ensure the solution reaches the target tissue.
High variability in seedling response within the same treatment group.	1. Inconsistent application volume or placement. 2. Non-uniform seedlings. 3. Environmental variations (e.g., light, temperature) across the experiment.	1. Use a calibrated micropipette for precise application. Ensure consistent placement on each seedling. 2. Select seedlings of uniform size and developmental stage for the assay. 3. Maintain consistent and uniform environmental conditions for all experimental units.
Positive controls show a strong response, but GA17 and other tested GAs show no response.	This is the expected outcome for GAs with low intrinsic bioactivity.	This result validates the low bioactivity of the tested compounds. Ensure your experimental goals account for the possibility of identifying inactive or weakly active gibberellins.

Quantitative Data Summary

The following table summarizes the relative bioactivity of various gibberellins as observed in dwarf rice and other bioassays. It is important to note that specific quantitative values can vary between studies and bioassay systems.

Gibberellin	Bioactivity in Dwarf Rice Bioassay	Key Structural Features for Activity
GA1	High	Possesses the 3β-hydroxyl, C-6 carboxyl, and C-4 to C-10 lactone.
GA3	High	Possesses the 3β-hydroxyl, C-6 carboxyl, and C-4 to C-10 lactone.
GA4	High	Possesses the 3β-hydroxyl, C-6 carboxyl, and C-4 to C-10 lactone.
GA7	High	Possesses the 3β-hydroxyl, C-6 carboxyl, and C-4 to C-10 lactone.
GA17	Low to Marginal	Lacks one or more of the key structural features required for strong binding to the GID1 receptor.
GA24	Moderate to High	Precursor to bioactive GAs, can be converted to active forms in the plant.

Experimental Protocols

Dwarf Rice (Tan-ginbozu) Micro-Drop Bioassay

This protocol is adapted from established methods for determining gibberellin bioactivity.

1. Seed Sterilization and Germination:

• Surface sterilize dwarf rice seeds (e.g., Oryza sativa L. cv. Tan-ginbozu) with 70% ethanol (B145695) for 1 minute, followed by 2% sodium hypochlorite (B82951) for 30 minutes.

• Rinse the seeds thoroughly with sterile distilled water.

• Germinate the seeds on moist filter paper in a petri dish in the dark at 30-32°C for 48 hours.

2. Seedling Cultivation:

• Select uniformly germinated seeds and place them in a nursery box or on agar (B569324) medium.

• Grow the seedlings under controlled conditions (e.g., 14-hour photoperiod, 30°C) for 5-7 days, or until the second leaf has emerged.

3. Gibberellin Application:

• Prepare serial dilutions of your gibberellin standards (including GA17 and a positive control like GA3) in a 50% acetone (B3395972) solution.

• Using a micropipette, apply a small, precise volume (e.g., 1 µL) of the gibberellin solution to the junction between the coleoptile and the first leaf of each seedling.

4. Incubation and Measurement:

• Incubate the treated seedlings under the same controlled conditions for 3-5 days.

• Measure the length of the second leaf sheath from the coleoptilar node to the ligule of the second leaf.

• Calculate the average elongation for each treatment group and compare it to the control (treated with 50% acetone only).

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Gibberellin - Wikipedia [en.wikipedia.org]

Technical Support Center: Enhanced Detection of Low-Level Gibberellin A17

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the detection sensitivity of low-level Gibberellin A17 (GA17).

Troubleshooting Guides

This section addresses specific issues that may arise during the analysis of low-level GA17, particularly when using Liquid Chromatography-Mass Spectrometry (LC-MS/MS), a highly sensitive and specific detection method.

Issue 1: Low or No GA17 Signal in LC-MS/MS Analysis

Possible Causes and Solutions:

Cause	Solution
Inefficient Extraction	Optimize the extraction solvent. A common and effective solvent is 80% methanol (B129727) with 1% acetic acid. Ensure complete homogenization of the plant tissue, preferably by grinding in liquid nitrogen.
Poor Sample Cleanup	Implement a robust Solid-Phase Extraction (SPE) protocol. C18 cartridges are commonly used for gibberellin purification. Ensure proper conditioning of the cartridge and optimize the wash and elution steps to remove interfering matrix components.
Low Ionization Efficiency	Consider chemical derivatization to enhance the ionization of GA17. Derivatization with reagents like N,N-dimethylethylenediamine (DMED) can significantly improve signal intensity in positive ion mode.[1]
Suboptimal MS Parameters	Tune the mass spectrometer specifically for GA17. Optimize parameters such as capillary voltage, cone voltage, desolvation temperature, and gas flows. Use Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.
Analyte Degradation	Work with samples on ice and store extracts at -20°C or lower to prevent degradation of GA17.

Issue 2: High Background Noise or Matrix Effects

Possible Causes and Solutions:

Cause	Solution
Co-elution of Interfering Compounds	Adjust the chromatographic gradient to improve the separation of GA17 from matrix components. A shallower gradient can increase resolution.
Insufficient Sample Purification	Employ a more rigorous SPE cleanup. Consider using a multi-step SPE protocol with different sorbents (e.g., C18 followed by an ion-exchange cartridge).
Ion Suppression or Enhancement	Use a stable isotope-labeled internal standard for GA17 if available. This can help to compensate for matrix effects. If an internal standard is not available, the standard addition method can be used for quantification. To assess matrix effects, compare the signal of a standard in a clean solvent to the signal of the same standard spiked into a blank sample extract.[2][3][4]
Contaminated LC System	Flush the LC system and column thoroughly between sample batches. Use a guard column to protect the analytical column from strongly retained matrix components.

Issue 3: Poor Peak Shape (Tailing, Fronting, or Broadening)

Possible Causes and Solutions:

Cause	Solution
Secondary Interactions with Column	Add a small amount of a modifier, such as 0.1% formic acid, to the mobile phase to improve peak shape for acidic compounds like gibberellins (B7789140).
Column Overload	Dilute the sample extract before injection. If the concentration is very low, consider a more sensitive detection method or derivatization rather than injecting a large volume of a concentrated, potentially "dirty" sample.
Inappropriate Injection Solvent	Ensure the injection solvent is of similar or weaker eluotropic strength than the initial mobile phase to prevent peak distortion.
Column Degradation	Replace the analytical column if performance does not improve after thorough flushing.

Frequently Asked Questions (FAQs)

Q1: What is the most sensitive method for detecting low-level GA17?

A1: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is currently the most sensitive and selective method for the quantification of low-level gibberellins, including GA17.[5] The use of stable isotope-labeled internal standards and chemical derivatization can further enhance sensitivity, with limits of detection (LODs) in the picogram to femtogram range.[1]

Q2: Can I use an immunoassay (ELISA) for GA17 detection?

A2: While immunoassays can be high-throughput and sensitive, their specificity for a particular gibberellin can be a concern due to the structural similarity among different gibberellins. Cross-reactivity with other GAs can lead to inaccurate quantification. If using an ELISA, it is crucial to validate its specificity for GA17 and be aware of potential cross-reactants.[6][7][8]

Q3: How can I improve the recovery of GA17 during sample preparation?

A3: To improve recovery, ensure efficient extraction by using an appropriate solvent and thorough homogenization. Optimize your Solid-Phase Extraction (SPE) protocol by carefully selecting the sorbent and elution solvents. It is also important to minimize the number of steps in your workflow to reduce potential losses. The use of an internal standard is highly recommended to monitor and correct for recovery losses.

Q4: Is derivatization necessary for GA17 analysis by LC-MS/MS?

A4: While not strictly necessary, derivatization is a powerful technique to significantly enhance the detection sensitivity of gibberellins in LC-MS/MS.[1] By introducing a readily ionizable group, derivatization can improve the signal-to-noise ratio, which is particularly beneficial for detecting very low levels of GA17.

Q5: What are the key considerations for storing plant samples and extracts for GA17 analysis?

A5: Plant tissues should be flash-frozen in liquid nitrogen immediately after collection and stored at -80°C to halt metabolic activity and prevent degradation of GAs. Extracts should be stored in a solvent at -20°C or -80°C and analyzed as soon as possible. Avoid repeated freeze-thaw cycles.

Data Presentation

Table 1: Comparison of Detection Limits for Gibberellins using Different Analytical Methods

Analytical Method	Analyte	Limit of Detection (LOD) / Limit of Quantification (LOQ)	Reference
LC-MS/MS with Derivatization	Various GAs	LOD: 0.02 - 0.74 pg; LOQ: 0.07 - 2.45 pg	[1]
Capillary LC-MS	GA1, GA4, GA9, GA20	LOD: 0.62 - 0.90 fmol	[9]
LC-MS/MS	GA3	LOD: 0.005 µg/mL	[10]
LC-MS/MS	GA3, GA4, GA7	LOD: 0.3 - 2 ng/g	[11]

Note: Direct LOD/LOQ values for GA17 are not widely published. The data presented for other gibberellins can serve as a general guide. The actual detection limits for GA17 will depend on the specific instrumentation, method, and sample matrix.

Experimental Protocols

Protocol 1: Extraction and Purification of GA17 from Plant Tissue using Solid-Phase Extraction (SPE)

• Sample Homogenization:

  • Weigh 100-500 mg of fresh plant tissue.

  • Immediately freeze the tissue in liquid nitrogen.

  • Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

• Extraction:

  • Transfer the powdered tissue to a centrifuge tube.

  • Add 5 mL of pre-chilled 80% methanol containing 1% acetic acid and a suitable internal standard.

  • Vortex thoroughly and incubate on a shaker at 4°C for at least 4 hours (or overnight).

  • Centrifuge at 10,000 x g for 15 minutes at 4°C.

  • Carefully collect the supernatant.

• Solid-Phase Extraction (SPE):

  • Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg) by sequentially passing 5 mL of 100% methanol followed by 5 mL of 1% acetic acid in water.

  • Sample Loading: Load the supernatant onto the conditioned C18 cartridge.

  • Washing: Wash the cartridge with 5 mL of 1% acetic acid in water to remove polar impurities.

  • Elution: Elute the gibberellins from the cartridge with 5 mL of 80% methanol.

  • Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen gas or using a rotary evaporator. Reconstitute the residue in a small, known volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

Mandatory Visualizations

References

• 1. Stable isotope labeling assisted liquid chromatography-electrospray tandem mass spectrometry for quantitative analysis of endogenous gibberellins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 3. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Gibberellin-regulated protein allergy: Clinical features and cross-reactivity. | Semantic Scholar [semanticscholar.org]
• 6. Identification of gibberellin-regulated protein as a new allergen in orange allergy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Gibberellin-regulated protein allergy: Clinical features and cross-reactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Assessing Gibberellins Oxidase Activity by Anion Exchange/Hydrophobic Polymer Monolithic Capillary Liquid Chromatography-Mass Spectrometry | PLOS One [journals.plos.org]
• 10. Simultaneous determination of gibberellic acid, indole-3-acetic acid and abscisic acid in wheat extracts by solid-phase extraction and liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Overcoming instability of Gibberellin A17 in solution

Welcome to the Technical Support Center for Gibberellin A17 (GA17). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the use of GA17 in experimental settings.

I. FAQs: Handling and Storage of Gibberellin A17

This section addresses common questions regarding the stability and handling of Gibberellin A17 solutions.

Q1: What is the recommended method for preparing a Gibberellin A17 stock solution?

A1: It is recommended to first dissolve Gibberellin A17 powder in a small amount of an organic solvent before diluting with aqueous buffers. Dimethyl sulfoxide (B87167) (DMSO) or ethanol (B145695) are commonly used solvents for gibberellins (B7789140). For instance, a stock solution can be prepared by dissolving GA17 in DMSO to a concentration of 1-10 mM and then aliquoting and storing it at -20°C or -80°C for long-term use. When preparing working solutions, the DMSO concentration should be kept to a minimum (typically <0.1%) to avoid solvent effects on the biological system.

Q2: How stable is Gibberellin A17 in aqueous solutions?

A2: While specific data on the stability of Gibberellin A17 in aqueous solutions is limited, studies on other gibberellins, such as Gibberellic Acid (GA3), indicate that they are susceptible to degradation in aqueous environments. This degradation is influenced by factors such as pH and temperature. It is generally recommended to prepare fresh aqueous working solutions of gibberellins for each experiment or to use them within 24 hours when stored at 4°C.

Q3: What are the primary factors that can cause the degradation of Gibberellin A17 in solution?

A3: Based on the behavior of other gibberellins, the primary factors contributing to the degradation of GA17 in solution are likely:

• pH: Gibberellins can undergo hydrolysis and rearrangement in both acidic and alkaline conditions. For GA3, degradation to less active forms like gibberellenic acid and iso-gibberellic acid has been reported in aqueous solutions.

• Temperature: Elevated temperatures can accelerate the rate of chemical degradation.

• Light: Exposure to light can also contribute to the degradation of gibberellins.

• Presence of certain ions or contaminants: The composition of the buffer or solvent can impact stability.

Q4: What are the best practices for storing Gibberellin A17 stock solutions?

A4: To maximize the shelf-life of your Gibberellin A17 stock solution, follow these guidelines:

• Solvent: Store GA17 in a high-quality, anhydrous organic solvent like DMSO or ethanol.

• Temperature: Store stock solutions at -20°C for short-term storage and -80°C for long-term storage.

• Aliquoting: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Light Protection: Store aliquots in amber vials or wrap them in aluminum foil to protect them from light.

• Inert Gas: For highly sensitive applications, purging the headspace of the vial with an inert gas like argon or nitrogen before sealing can help prevent oxidation.

II. Troubleshooting Guide

This guide provides solutions to common problems encountered during experiments with Gibberellin A17.

Problem	Possible Cause(s)	Recommended Solution(s)
No or low biological activity observed in a bioassay.	1. Degradation of GA17: The compound may have degraded in the stock or working solution. 2. Low inherent activity of GA17: GA17 has been reported to have relatively low activity in several bioassay systems compared to other gibberellins like GA3 or GA4. 3. Incorrect concentration: Errors in calculation or dilution may have resulted in a sub-optimal concentration. 4. Issues with the bioassay system: The plant species or tissue type may not be responsive to GA17.	1. Prepare fresh solutions: Always use freshly prepared working solutions. Verify the stability of your stock solution if it has been stored for an extended period. Consider performing a stability test. 2. Increase concentration: Test a wider range of concentrations, including higher concentrations than typically used for more active gibberellins. 3. Verify calculations and dilutions: Double-check all calculations and ensure accurate pipetting. 4. Use a sensitive bioassay: Consider using a bioassay system known to be more responsive to a broader range of gibberellins.
Inconsistent results between experiments.	1. Variability in solution stability: Differences in solution preparation, storage time, or handling between experiments. 2. Inconsistent experimental conditions: Fluctuations in temperature, light, or humidity. 3. Biological variability: Natural variation within the plant material.	1. Standardize solution preparation: Follow a strict, documented protocol for preparing and handling GA17 solutions. Prepare a large batch of stock solution and aliquot for use in multiple experiments. 2. Control environmental conditions: Ensure that all experimental parameters are kept as constant as possible. 3. Increase sample size and randomization: Use a larger number of biological replicates and randomize the application of treatments.
Precipitation observed in the working solution.	1. Low solubility in aqueous buffer: The concentration of GA17 may exceed its solubility limit in the final working solution, especially if the percentage of the organic solvent from the stock solution is too low. 2. pH of the buffer: The pH of the aqueous buffer can affect the solubility of gibberellins.	1. Increase the proportion of organic solvent: If the biological system allows, slightly increase the percentage of the organic co-solvent (e.g., DMSO) in the final working solution. However, be mindful of potential solvent toxicity. 2. Adjust the pH: Experiment with slight adjustments to the buffer pH to improve solubility, though this may also impact stability. 3. Sonication: Brief sonication of the solution may help to redissolve small amounts of precipitate.

III. Experimental Protocols

This section provides a detailed methodology for a common experiment involving gibberellins.

Protocol 1: Preparation of Gibberellin A17 Solutions for Bioassays

Objective: To prepare stable and accurate concentrations of Gibberellin A17 for use in plant bioassays.

Materials:

• Gibberellin A17 powder

• Dimethyl sulfoxide (DMSO), anhydrous

• Sterile deionized water or appropriate buffer (e.g., MES buffer)

• Sterile microcentrifuge tubes

• Pipettes and sterile filter tips

Procedure:

• Preparation of 10 mM Stock Solution in DMSO:

  • Calculate the mass of Gibberellin A17 powder required to make a 10 mM stock solution. The molecular weight of GA17 is 378.43 g/mol .

  • On a calibrated analytical balance, carefully weigh the calculated amount of GA17 powder into a sterile microcentrifuge tube.

  • Add the appropriate volume of anhydrous DMSO to the tube.

  • Vortex the tube until the GA17 powder is completely dissolved.

  • Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

  • Store the aliquots at -20°C for short-term storage or -80°C for long-term storage, protected from light.

• Preparation of Working Solutions:

  • On the day of the experiment, thaw a single aliquot of the 10 mM GA17 stock solution.

  • Perform serial dilutions of the stock solution with the appropriate sterile aqueous buffer to achieve the desired final concentrations for your experiment (e.g., 100 µM, 10 µM, 1 µM, 0.1 µM).

  • Ensure that the final concentration of DMSO in the working solutions is consistent across all treatments and controls, and is at a level that does not affect the biological system (typically below 0.1%).

  • Use the freshly prepared working solutions immediately for your bioassay.

IV. Visualizations

Gibberellin Signaling Pathway

Gibberellins, including GA17, exert their effects by promoting the degradation of DELLA proteins, which are transcriptional regulators that repress plant growth.

Caption: Gibberellin A17 signaling pathway leading to the degradation of DELLA repressors and promotion of growth.

Experimental Workflow: Troubleshooting Low Bioactivity

This workflow outlines the logical steps to troubleshoot experiments where Gibberellin A17 shows lower than expected activity.

Caption: A logical workflow for troubleshooting low bioactivity of Gibberellin A17 in experiments.

Technical Support Center: Optimizing HPLC Separation of Gibberellins

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the High-Performance Liquid Chromatography (HPLC) separation of gibberellins (B7789140) (GAs), with a specific focus on resolving Gibberellin A17 (GA17) from other GAs.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for an HPLC method for gibberellin analysis?

A1: A common and effective starting point for the separation of gibberellins is reversed-phase HPLC (RP-HPLC).[1][2] The typical setup includes:

• Column: A C18 column is the most widely used stationary phase for gibberellin separation.[1][2]

• Mobile Phase: A gradient elution using a mixture of acetonitrile (B52724) and acidified water is generally recommended. The water is typically acidified with 0.1% formic acid or phosphoric acid to suppress the ionization of the gibberellins' carboxyl groups, leading to better peak shapes.[3]

• Detection: UV detection at a low wavelength, typically around 205-210 nm, is suitable for gibberellins as they lack a strong chromophore.

Q2: I am observing peak tailing in my chromatograms. What could be the cause and how can I fix it?

A2: Peak tailing for acidic compounds like gibberellins is often caused by secondary interactions with free silanol (B1196071) groups on the silica-based stationary phase. To mitigate this, ensure your mobile phase is adequately acidified (e.g., with 0.1% formic acid) to keep the silanol groups protonated. Other potential causes and solutions are outlined in the troubleshooting section below.

Q3: How can I improve the separation of closely eluting or co-eluting gibberellins, such as GA17 and GA13?

A3: Separating structurally similar gibberellins can be challenging. One study has reported the co-elution of GA17 and GA13. To improve resolution, consider the following strategies:

• Modify the Mobile Phase:

  • Change the organic modifier: Switching from acetonitrile to methanol (B129727) can alter the selectivity of the separation.[4]

  • Adjust the gradient: A shallower gradient can increase the separation between closely eluting peaks.

  • Mobile phase additives: Experimenting with different acidic additives or their concentrations might influence selectivity.[5][6]

• Change the Stationary Phase: If modifying the mobile phase is insufficient, trying a column with a different stationary phase chemistry, such as a phenyl-hexyl column, may provide the necessary selectivity to resolve the co-eluting pair.[3]

• Optimize Temperature: Temperature can affect the viscosity of the mobile phase and the kinetics of mass transfer, thereby influencing selectivity and resolution. Experiment with different column temperatures (e.g., in the range of 25-40°C).[7]

Q4: What is a suitable sample preparation method for extracting gibberellins from plant tissue?

A4: A widely used method for extracting gibberellins from plant tissue involves solid-phase extraction (SPE) for cleanup and concentration. A general protocol is provided in the "Experimental Protocols" section below. This method helps to remove interfering substances from the sample matrix that could otherwise compromise the HPLC separation.[8]

Troubleshooting Guide

Poor separation of gibberellins in HPLC can manifest in several ways, including poor resolution, broad peaks, and asymmetrical peak shapes. The following guide provides a systematic approach to troubleshooting these common issues.

Issue 1: Poor Resolution / Co-elution of GAs (e.g., GA17 and GA13)

Potential Cause	Solution
Suboptimal Mobile Phase Composition	Modify the gradient slope (make it shallower). Change the organic solvent (e.g., from acetonitrile to methanol). Adjust the pH of the aqueous phase with a suitable acid.
Inadequate Stationary Phase Selectivity	Switch to a column with a different stationary phase (e.g., phenyl-hexyl or a different brand of C18).
Insufficient Column Efficiency	Use a longer column or a column with smaller particle size (UHPLC). Ensure the column is not old or degraded.
Temperature Not Optimized	Use a column oven to control the temperature. Experiment with different temperatures to see the effect on selectivity.[7]

Issue 2: Peak Tailing

Potential Cause	Solution
Secondary Interactions with Silanols	Ensure the mobile phase is sufficiently acidic (e.g., 0.1% formic acid).
Column Overload	Reduce the concentration of the injected sample or the injection volume.
Column Contamination	Flush the column with a strong solvent. If the problem persists, replace the column.
Dead Volume	Check all fittings and connections for leaks or gaps. Use tubing with a small internal diameter.

Issue 3: Broad Peaks

Potential Cause	Solution
Low Flow Rate	Optimize the flow rate; an excessively low flow rate can lead to band broadening.
Large Injection Volume	Reduce the injection volume.
Sample Solvent Incompatible with Mobile Phase	Dissolve the sample in the initial mobile phase if possible.
Column Temperature Fluctuations	Use a column oven to maintain a constant temperature.[7]

Data Presentation

Table 1: General HPLC Parameters for Gibberellin Analysis

Parameter	Typical Conditions
Column	C18 Reversed-Phase (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile
Gradient	Start with a low percentage of B, increasing linearly over time (e.g., 30-70% B in 20 min)
Flow Rate	0.8 - 1.2 mL/min
Column Temperature	25 - 40 °C
Detection	UV at 205-210 nm
Injection Volume	10 - 20 µL

Table 2: Reported Retention Times of Selected Gibberellins on a C18 Column with a Gradient Elution

Gibberellin	Retention Time (min)
GA8	~10
GA1	~12
GA3	~13
GA20	~15
GA5	~16
GA4	~25
GA7	~26
GA9	~28

Note: These are approximate retention times and will vary depending on the specific HPLC system, column, and gradient profile used. Data is compiled from multiple sources for relative comparison.

Experimental Protocols

Protocol 1: Extraction and Solid-Phase Extraction (SPE) of Gibberellins from Plant Tissue

This protocol provides a general procedure for the extraction and cleanup of gibberellins from plant material prior to HPLC analysis.

• Homogenization: Freeze the plant tissue (1-5 g) in liquid nitrogen and grind to a fine powder using a mortar and pestle.

• Extraction: Add the powdered tissue to 80% methanol (10 mL per gram of tissue) and stir overnight at 4°C.

• Centrifugation: Centrifuge the extract at 10,000 x g for 15 minutes to pellet the debris.

• Supernatant Collection: Carefully collect the supernatant.

• Concentration: Concentrate the supernatant under reduced pressure using a rotary evaporator at a temperature below 40°C.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by washing it sequentially with 5 mL of methanol and 5 mL of water.

• Sample Loading: Load the concentrated extract onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of water to remove polar impurities.

• Elution: Elute the gibberellins from the cartridge with 5 mL of 80% methanol.

• Drying: Dry the eluate under a stream of nitrogen gas.

• Reconstitution: Reconstitute the dried residue in a small, known volume of the initial HPLC mobile phase (e.g., 200 µL) and filter through a 0.22 µm syringe filter before injection.

Mandatory Visualization

Caption: Experimental workflow for gibberellin extraction and purification.

References

• 1. researchgate.net [researchgate.net]
• 2. Fractionation of Gibberellins in Plant Extracts by Reverse Phase High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Effect of organic mobile phase composition on signal responses for selected polyalkene additive compounds by liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Effect of mobile phase anionic additives on selectivity, efficiency, and sample loading capacity of cationic drugs in reversed-phase liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chromtech.com [chromtech.com]
• 8. Development of a Rapid and Efficient Liquid Chromatography Method for Determination of Gibberellin A4 in Plant Tissue, with Solid Phase Extraction for Purification and Quantification [scirp.org]

Gibberellin A17 degradation products and how to avoid them

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the degradation of Gibberellin A17 (GA17) and best practices to ensure experimental integrity.

Frequently Asked Questions (FAQs)

Q1: What is Gibberellin A17 and what is its primary challenge in experimental use?

Gibberellin A17 (GA17) is a C20-gibberellin, a class of plant hormones. A primary challenge in its experimental use is its potential for degradation, which can lead to a loss of biological activity and inconsistent results. While specific degradation products of GA17 have not been extensively characterized, the degradation pathways of other C20-gibberellins provide a strong model for its inactivation.

Q2: What are the likely degradation products of Gibberellin A17?

Based on studies of other C20-gibberellins, the primary degradation pathway for GA17 is likely 2β-hydroxylation, catalyzed by GA 2-oxidases. This enzymatic reaction introduces a hydroxyl group at the 2β position of the gibberellin molecule, rendering it biologically inactive. For instance, the C20-gibberellins GA12 and GA53 are inactivated to GA110 and GA97, respectively, through this mechanism.[1][2] Therefore, the primary degradation product of GA17 is predicted to be 2β-hydroxy-GA17.

Q3: What factors contribute to the degradation of Gibberellin A17?

Several factors can contribute to the degradation of gibberellins, including GA17:

• Enzymatic Degradation: The presence of GA 2-oxidases in plant extracts or experimental systems is a primary cause of inactivation.[1][2]

• pH: Gibberellins are generally more stable in slightly acidic conditions (pH 4-5). Neutral to alkaline conditions can promote hydrolysis of the lactone ring, a key structural feature for biological activity, leading to inactive forms.

• Temperature: Elevated temperatures can accelerate both enzymatic and chemical degradation.

• Light: Exposure to light, particularly UV light, can contribute to the degradation of gibberellins.

• Oxidation: Oxidative processes can also lead to the breakdown of the molecule.

Q4: How can I minimize Gibberellin A17 degradation during my experiments?

To minimize degradation, it is crucial to control the factors listed above. Key recommendations include:

• Storage: Store solid GA17 at -20°C or lower in a desiccator, protected from light. Stock solutions should be prepared in a suitable solvent (e.g., methanol (B129727) or ethanol), aliquoted into single-use vials to avoid freeze-thaw cycles, and stored at -80°C.

• Handling: When preparing working solutions, use pre-chilled solvents and keep samples on ice. Prepare solutions fresh whenever possible.

• Extraction: If extracting from plant tissues, work quickly at low temperatures. Flash-freezing tissue in liquid nitrogen immediately after harvest and storing at -80°C is recommended. Use cold extraction buffers, potentially containing antioxidants.

• pH Control: Maintain a slightly acidic pH for aqueous solutions containing GA17.

Troubleshooting Guides

This section addresses common issues encountered during experiments with Gibberellin A17.

Problem	Potential Cause	Troubleshooting Steps
Low or no biological activity of GA17 in bioassays.	1. Degradation of GA17 stock solution. 2. Degradation of GA17 in the experimental system. 3. Inherent low activity of GA17 in the specific bioassay.	1. Prepare a fresh stock solution of GA17 from a solid standard. Verify the concentration and purity using HPLC or UPLC-MS/MS.2. Ensure all solutions and equipment are pre-chilled. Maintain a slightly acidic pH if compatible with the experimental setup. Consider adding a general antioxidant.3. Confirm from literature that the chosen bioassay is responsive to GA17. Some bioassays show low sensitivity to C20-gibberellins.
Inconsistent results between experimental replicates.	1. Variable degradation of GA17 across samples. 2. Inconsistent preparation of GA17 solutions.	1. Standardize handling procedures to ensure all samples are treated identically regarding temperature, light exposure, and incubation time.2. Use a precise and validated method for preparing and diluting GA17 solutions. Ensure thorough mixing.
Appearance of unexpected peaks in analytical chromatography (HPLC, UPLC-MS/MS).	1. Presence of GA17 degradation products. 2. Contamination of the sample or solvent.	1. Compare the chromatogram with a freshly prepared standard. The new peaks may correspond to degradation products like 2β-hydroxy-GA17. Perform forced degradation studies (see experimental protocols) to confirm.2. Run a blank solvent injection to check for system contamination. Use high-purity solvents and clean all glassware thoroughly.

Data Presentation

Table 1: Stability of Gibberellic Acid (GA3) in Aqueous Solution at Different pH Values Over 24 Hours

Note: Data for GA3 is presented as a proxy for the general stability of gibberellins. Similar trends are expected for GA17.

pH	% GA3 Remaining after 24 hours
4.5	>98%
8.1	>98%
9.0	>98%

This data suggests that under these specific buffered conditions, GA3 is relatively stable across a range of pH values for up to 24 hours. However, long-term stability and the impact of non-buffered solutions, especially at alkaline pH, can lead to significant degradation.

Experimental Protocols

Protocol 1: In Vitro Gibberellin Degradation Assay using Plant Protein Extract

This protocol allows for the assessment of GA17 degradation by enzymes present in a plant extract.

Materials:

• Gibberellin A17 standard

• Plant tissue of interest

• Extraction Buffer (e.g., 100 mM potassium phosphate (B84403) buffer, pH 7.5, containing 10 mM DTT, 1 mM EDTA, and 10% glycerol)

• Liquid nitrogen

• Centrifuge

• UPLC-MS/MS system

Methodology:

• Protein Extraction:

  • Harvest fresh plant tissue and immediately freeze in liquid nitrogen.

  • Grind the frozen tissue to a fine powder using a mortar and pestle.

  • Add cold extraction buffer and continue grinding until a homogenous slurry is formed.

  • Centrifuge the extract at high speed (e.g., 14,000 x g) for 20 minutes at 4°C.

  • Carefully collect the supernatant containing the soluble proteins. Determine the protein concentration using a standard method (e.g., Bradford assay).

• Degradation Assay:

  • Prepare a reaction mixture containing the plant protein extract and a known concentration of Gibberellin A17 in a suitable buffer.

  • Incubate the reaction mixture at a controlled temperature (e.g., 30°C).

  • Take aliquots of the reaction mixture at different time points (e.g., 0, 15, 30, 60, 120 minutes).

  • Immediately stop the reaction in each aliquot by adding a quenching solution (e.g., an equal volume of ice-cold methanol).

• Analysis:

  • Centrifuge the quenched samples to precipitate proteins.

  • Analyze the supernatant for the remaining Gibberellin A17 and the formation of any degradation products using UPLC-MS/MS.

Protocol 2: UPLC-MS/MS Analysis of Gibberellin A17 and its Potential Degradation Products

This protocol provides a method for the sensitive detection and quantification of GA17 and its metabolites.

Instrumentation:

• UPLC system coupled to a tandem mass spectrometer (e.g., Triple Quadrupole or Q-TOF).

Chromatographic Conditions (Example):

• Column: A reverse-phase C18 column suitable for UPLC.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient from a low to a high percentage of Mobile Phase B to separate GA17 from its more polar degradation products.

• Flow Rate: Appropriate for the column dimensions.

• Column Temperature: e.g., 40°C.

Mass Spectrometry Conditions (Example):

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• Multiple Reaction Monitoring (MRM):

  • GA17: Monitor the transition of the precursor ion (m/z) to a specific product ion.

  • Potential Degradation Product (2β-hydroxy-GA17): Predict the m/z of the precursor ion (GA17 + 16 Da for the additional oxygen) and monitor its fragmentation to a characteristic product ion.

• Data Analysis: Quantify the amount of GA17 and its degradation products by comparing the peak areas to a standard curve.

Visualizations

Caption: Predicted enzymatic degradation pathway of Gibberellin A17.

Caption: Workflow to minimize and monitor GA17 degradation.

Caption: Logical troubleshooting flow for GA17 experiments.

References

• 1. Overexpression of a novel class of gibberellin 2-oxidases decreases gibberellin levels and creates dwarf plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Cross-reactivity issues in Gibberellin A17 immunoassays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Gibberellin A17 (GA17) immunoassays.

Frequently Asked Questions (FAQs)

Q1: What is the principle of a competitive immunoassay for Gibberellin A17?

A competitive immunoassay for Gibberellin A17 (GA17) is a type of enzyme-linked immunosorbent assay (ELISA). In this format, a known amount of labeled GA17 (e.g., conjugated to an enzyme) and the unknown GA17 in the sample compete for a limited number of binding sites on a specific anti-GA17 antibody that is coated on a microplate well. The amount of labeled GA17 that binds to the antibody is inversely proportional to the concentration of GA17 in the sample. After a washing step to remove unbound components, a substrate is added, which reacts with the enzyme on the labeled GA17 to produce a colored product. The intensity of the color is then measured, and the concentration of GA17 in the sample is determined by comparing the signal to a standard curve.

Q2: What are the most common sources of error in a GA17 immunoassay?

Common sources of error in GA17 immunoassays include:

• Cross-reactivity: Antibodies raised against GA17 may also bind to other structurally similar gibberellins (B7789140) present in the sample, leading to inaccurate quantification.

• Matrix effects: Components in the sample matrix (e.g., salts, detergents, lipids) can interfere with the antibody-antigen binding.

• Pipetting errors: Inaccurate or inconsistent pipetting of samples, standards, and reagents can lead to significant variability.

• Improper washing: Insufficient washing can result in high background signals, while overly aggressive washing can remove bound antibody or antigen.

• Incorrect incubation times and temperatures: Deviations from the recommended protocol can affect the binding kinetics and enzyme activity.

• Standard curve issues: Improper preparation of the standard curve is a frequent cause of inaccurate results.

Q3: How can I minimize cross-reactivity in my GA17 immunoassay?

To minimize cross-reactivity, consider the following:

• Antibody selection: Use a highly specific monoclonal antibody that has been well-characterized for its binding affinity to GA17 and low cross-reactivity with other gibberellins.

• Sample purification: If your sample contains high concentrations of potentially cross-reacting gibberellins, consider a sample clean-up step, such as solid-phase extraction (SPE), to remove these interfering substances.

• Assay optimization: Adjusting assay conditions, such as buffer composition and incubation times, can sometimes help to favor the binding of the target analyte.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
High Background Signal	Insufficient washing	Increase the number of wash steps and ensure complete removal of wash buffer between steps.
High concentration of detection antibody	Optimize the concentration of the secondary antibody by performing a titration experiment.
Contaminated reagents	Use fresh, high-quality reagents and sterile technique.
Low or No Signal	Inactive enzyme or substrate	Ensure proper storage and handling of enzyme conjugates and substrates. Use fresh reagents.
Incorrect antibody pair	Verify that the primary and secondary antibodies are compatible.
Insufficient incubation time	Increase the incubation time for the primary antibody or enzyme conjugate.
High Coefficient of Variation (CV%)	Inconsistent pipetting	Calibrate pipettes and use consistent technique for all wells.
Edge effects on the plate	Ensure even temperature distribution across the plate during incubation. Avoid using the outer wells if edge effects are significant.
Bubbles in wells	Carefully inspect wells for bubbles before reading the plate and remove them if present.
Standard Curve is Poor or Non-linear	Improper dilution of standards	Prepare fresh standards for each assay and ensure accurate serial dilutions.
Incorrect curve fitting model	Use the appropriate regression model for your assay (e.g., four-parameter logistic fit).
Reagent degradation	Store standards and reagents according to the manufacturer's instructions.

Cross-Reactivity Data

The specificity of an immunoassay is critical for accurate quantification. Cross-reactivity with other structurally related gibberellins is a known issue. While specific quantitative data for a commercially available anti-GA17 antibody is limited, we can predict potential cross-reactivity based on structural similarity. The following table provides predicted cross-reactivity for a hypothetical anti-Gibberellin A18 antibody, which can serve as a guide for potential cross-reactants in a GA17 assay due to the structural similarities between GA17 and GA18.

Table 1: Predicted Cross-Reactivity of a Hypothetical Anti-Gibberellin A18 Antibody [1]

Gibberellin	Structure	Predicted Cross-Reactivity (%)	Rationale for Prediction
GA18	C20-gibberellin with hydroxyl groups at C-3 and C-13.	100	Homologous antigen.
GA19	C20-gibberellin, precursor to GA20. Differs from GA18 in the oxidation state at C-20.	Moderate	Structural similarity in the A, B, C, and D rings. The difference at C-20 may reduce binding.
GA20	C19-gibberellin, a bioactive GA. Lacks the C-20 carbon of GA18.	Low to Moderate	Significant structural difference at the C/D ring junction due to the absence of C-20.
GA1	C19-gibberellin, a bioactive GA. Differs from GA18 at C-20 and has a lactone bridge.	Low	Major structural differences in the C/D ring system.
GA3 (Gibberellic Acid)	C19-gibberellin with an additional double bond in the A ring compared to GA1.	Very Low	Significant structural differences.
GA4	C19-gibberellin, a bioactive GA. Lacks the 13-hydroxyl group present in GA18.	Low	The absence of the C-13 hydroxyl group is a significant structural alteration.
GA12	C20-gibberellin, a common precursor. Lacks the hydroxyl groups at C-3 and C-13 found in GA18.	Low	The lack of key hydroxyl groups, which are potential immunogenic epitopes, would likely result in poor recognition.

Note: The predicted cross-reactivity values are hypothetical and would need to be confirmed by experimental data for any specific anti-GA17 antibody.

Experimental Protocols

Competitive ELISA Protocol for Gibberellin A17 Quantification

This protocol provides a general framework for a competitive ELISA. Specific concentrations and incubation times should be optimized for your particular antibody and reagents.

Materials:

• Anti-GA17 antibody-coated 96-well microplate

• Gibberellin A17 standard

• GA17-HRP (Horseradish Peroxidase) conjugate

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Assay Buffer (e.g., PBS with 1% BSA)

• TMB (3,3',5,5'-Tetramethylbenzidine) Substrate Solution

• Stop Solution (e.g., 2N H₂SO₄)

• Microplate reader

Procedure:

• Standard and Sample Preparation:

  • Prepare a serial dilution of the GA17 standard in Assay Buffer to create a standard curve (e.g., ranging from 0.1 to 100 ng/mL).

  • Dilute samples to an appropriate concentration within the range of the standard curve using Assay Buffer.

• Competitive Reaction:

  • Add 50 µL of standard or sample to the appropriate wells of the anti-GA17 antibody-coated microplate.

  • Add 50 µL of GA17-HRP conjugate to each well.

  • Incubate the plate for 1-2 hours at room temperature on a shaker.

• Washing:

  • Aspirate the contents of the wells.

  • Wash the wells 3-5 times with 200 µL of Wash Buffer per well. Ensure complete removal of the wash buffer after the final wash by inverting the plate and tapping it on a clean paper towel.

• Substrate Incubation:

  • Add 100 µL of TMB Substrate Solution to each well.

  • Incubate the plate for 15-30 minutes at room temperature in the dark.

• Stopping the Reaction:

  • Add 50 µL of Stop Solution to each well. The color in the wells will change from blue to yellow.

• Data Acquisition:

  • Read the absorbance of each well at 450 nm using a microplate reader within 15 minutes of adding the Stop Solution.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance values against the corresponding GA17 concentrations.

  • Determine the concentration of GA17 in the samples by interpolating their absorbance values from the standard curve.

Visualizations

Gibberellin Biosynthesis Pathway

Caption: Simplified Gibberellin Biosynthesis Pathway in Plants.

Gibberellin Signaling Pathway

Caption: Overview of the Gibberellin Signaling Pathway.

Experimental Workflow for Competitive ELISA

Caption: Workflow for a Gibberellin A17 Competitive ELISA.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Biological Response to Exogenous GA17 Application

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the biological response to exogenous Gibberellin A17 (GA17) application in experimental settings.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments involving GA17 application.

Issue	Potential Cause	Recommended Solution
1. Low or No Biological Response	GA17 inherently exhibits low biological activity compared to other gibberellins (B7789140) like GA1, GA3, GA4, and GA7.[1]	- Increase Concentration: Use a higher concentration of GA17 than you would for more active gibberellins. Titration experiments are recommended to determine the optimal concentration for your specific system. - Synergistic Application: Co-apply GA17 with an auxin, such as Indole-3-acetic acid (IAA). Auxins and gibberellins can act synergistically to promote plant growth.[2][3][4] - Use Adjuvants: Incorporate a non-ionic surfactant or wetting agent into your GA17 solution to improve its spread and absorption by plant tissues.[5][6][7][8]
2. Inconsistent Results Between Experiments	- Incomplete Dissolution of GA17: GA17, like other gibberellins, has limited water solubility.[6] - Degradation of GA17 Stock Solution: Gibberellin solutions can degrade over time, especially when not stored properly. - Variability in Application Technique: Inconsistent application methods can lead to variable dosages.	- Proper Solubilization: Dissolve GA17 powder in a small amount of ethanol (B145695) or isopropanol (B130326) before diluting with distilled water to the final concentration.[7] - Fresh Solution Preparation: Prepare fresh GA17 solutions for each experiment. If a stock solution must be stored, keep it at 2-6°C in a dark container and consider freezing for longer-term storage.[7] - Standardized Application: Ensure a consistent and uniform application method, such as micro-drop application, to deliver a precise volume to each plant.[9][10]
3. Off-Target or Unexpected Phenotypes	- Interaction with Other Endogenous Hormones: Exogenous application of any plant hormone can disrupt the delicate balance of the plant's endogenous hormonal network. - High Concentrations Leading to Inhibitory Effects: While higher concentrations of GA17 are needed to elicit a response, excessively high concentrations can sometimes have inhibitory or unexpected effects on plant growth.	- Analyze Endogenous Hormone Levels: If feasible, measure the levels of other plant hormones (e.g., auxins, cytokinins, abscisic acid) to understand the broader physiological context. - Dose-Response Curve: Perform a thorough dose-response experiment to identify the optimal concentration range that elicits the desired effect without causing adverse side-effects.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the use of GA17.

Q1: Why is my experiment with GA17 not showing the expected results, while experiments with GA3 work well?

A1: GA17 is known to have significantly lower biological activity compared to GA3.[1] Therefore, you will likely need to use a much higher concentration of GA17 to observe a similar level of biological response. It is recommended to perform a dose-response curve to determine the effective concentration for your specific experimental system.

Q2: How can I improve the uptake of GA17 by the plant tissue?

A2: To enhance the uptake of GA17, you can include a non-ionic surfactant or wetting agent in your application solution.[5][6][7][8] These adjuvants reduce the surface tension of the solution, allowing for better spreading and contact with the plant surface, which can facilitate absorption.

Q3: What is the best way to prepare a GA17 solution?

A3: Due to its low water solubility, it is best to first dissolve the GA17 powder in a small volume of a solvent like ethanol or isopropanol.[7] Once dissolved, you can then add this concentrated solution to distilled water to achieve your desired final concentration.

Q4: Can I combine GA17 with other plant hormones?

A4: Yes, and it is often recommended. Co-application of GA17 with an auxin, such as IAA, can lead to a synergistic enhancement of growth responses like stem elongation.[2][3][4] This is because the signaling pathways of gibberellins and auxins are interconnected.

Q5: How should I store my GA17 stock solution?

A5: For short-term storage, keep the solution in a dark, sealed container at 2-6°C. For longer-term storage, it is advisable to aliquot the solution and store it in a freezer to prevent degradation.[7] It is always best to use freshly prepared solutions for optimal results.

Data Presentation

Table 1: Relative Bioactivity of Different Gibberellins in Various Bioassays

Gibberellin	Dwarf Rice Bioassay (Elongation)	Lettuce Hypocotyl Bioassay (Elongation)	Barley Endosperm Bioassay (α-amylase production)
GA1	+++	+++	+++
GA3	+++	+++	+++
GA4	+++	+++	++
GA7	+++	+++	++
GA17	+	+	+

Activity Scale: +++ (High), ++ (Moderate), + (Low), - (Inactive). Data compiled from multiple bioassay studies.

Experimental Protocols

Dwarf Rice (Oryza sativa L. cv. Tan-ginbozu) Micro-Drop Bioassay for GA17

This protocol is adapted for testing low-activity gibberellins like GA17.[9][10][11][12][13]

1. Plant Material and Growth Conditions:

• Use seeds of a gibberellin-deficient dwarf rice cultivar, such as 'Tan-ginbozu'.
• Sterilize seeds and germinate them on moist filter paper in the dark at 30-32°C for 48 hours.
• Plant the germinated seeds in a nursery box filled with a suitable substrate and grow under controlled conditions (e.g., 12-hour photoperiod, 28°C).

2. Preparation of GA17 Solution:

• Dissolve GA17 powder in a minimal amount of ethanol.
• Dilute the stock solution with distilled water containing a non-ionic surfactant (e.g., 0.05% Tween 20) to the desired final concentrations. A range of concentrations (e.g., 10⁻⁸ M to 10⁻⁴ M) should be tested.

3. Application of GA17:

• When the second leaf has just emerged, apply a small, precise volume (e.g., 1 µL) of the GA17 solution to the junction of the first and second leaves using a micropipette. This is known as the micro-drop method.[9][10]
• Include a control group treated with the solvent-surfactant solution without GA17.

4. Data Collection and Analysis:

• After a set period (e.g., 7 days), measure the length of the second leaf sheath.
• Calculate the mean and standard deviation for each treatment group.
• Plot a dose-response curve to determine the effect of different GA17 concentrations on leaf sheath elongation.

Mandatory Visualizations

Simplified Gibberellin (GA17) Signaling Pathway.

Experimental Workflow for Assessing GA17 Efficacy.

Troubleshooting Decision Tree for Low GA17 Response.

References

• 1. researchgate.net [researchgate.net]
• 2. Revision Notes - Role of auxin and gibberellin in plant growth and development | Control and coordination | Biology - 9700 | AS & A Level | Sparkl [sparkl.me]
• 3. mdpi.com [mdpi.com]
• 4. Gibberellin-auxin interaction in pea stem elongation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. foreverest.net [foreverest.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. SURFACTANT INTERACTIONS WITH PLANT GROWTH REGULATORS | International Society for Horticultural Science [ishs.org]
• 9. academic.oup.com [academic.oup.com]
• 10. jircas.go.jp [jircas.go.jp]
• 11. A New Gibberellin Bioassay: A Proposed Method for Its Systematic Analysis | Japan International Research Center for Agricultural Sciences | JIRCAS [jircas.go.jp]
• 12. researchgate.net [researchgate.net]
• 13. Nondwarf Rice Seedling Bioassay for Gibberellins - PMC [pmc.ncbi.nlm.nih.gov]

Solubility problems with Gibberellin A17 in aqueous solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Gibberellin A17 (GA17) and encountering solubility challenges in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is Gibberellin A17 and why is its solubility in aqueous solutions a concern?

Gibberellin A17 (GA17) is a member of the gibberellin family of diterpenoid plant hormones that are involved in regulating various aspects of plant growth and development. For experimental purposes, achieving a stable and soluble form of GA17 in aqueous solutions is crucial for consistent and reproducible results. Like many other gibberellins (B7789140), GA17 is a solid with limited solubility in water, which can lead to precipitation and inaccurate concentrations in stock and working solutions.

Q2: What are the general solubility characteristics of gibberellins?

Gibberellins are generally sparingly soluble in water. Their solubility can be influenced by factors such as pH, temperature, and the presence of co-solvents. For instance, Gibberellic Acid (GA3) has a water solubility of 5 g/L at 20°C. Many protocols for other gibberellins recommend first dissolving the solid in a small amount of an organic solvent like ethanol (B145695) or dimethyl sulfoxide (B87167) (DMSO) before dilution with an aqueous buffer.

Q3: Are there any specific data on the solubility of Gibberellin A17?

Currently, there is limited publicly available quantitative data on the specific solubility of Gibberellin A17 in various solvents and aqueous solutions. However, based on its chemical structure as a diterpenoid acid, it is expected to have low solubility in neutral aqueous solutions. Formulations of other gibberellins, such as GA4/7, have been prepared in organic solvents like tetrahydrofurfuryl alcohol (THFA) or propylene (B89431) glycol, suggesting that a similar approach may be necessary for GA17.

Q4: How stable is Gibberellin A17 in aqueous solutions?

Troubleshooting Guide

Issue 1: Gibberellin A17 powder is not dissolving in water.

• Cause: Gibberellin A17 has low intrinsic solubility in neutral water.

• Solution:

  • Use a co-solvent: First, dissolve the GA17 powder in a minimal amount of a water-miscible organic solvent such as ethanol, methanol, or DMSO.

  • Adjust pH: Gibberellins are acidic and their solubility can be increased in slightly alkaline solutions. You can try dissolving the powder in a small amount of a weak base, such as a dilute sodium bicarbonate solution, before bringing it to the final volume with water. However, be aware that alkaline conditions can lead to degradation over time.

  • Gentle heating: Gentle warming of the solution may aid in dissolution. However, excessive heat should be avoided as it can cause degradation.

Issue 2: A precipitate forms after diluting the organic stock solution of GA17 with an aqueous buffer.

• Cause: The concentration of the organic co-solvent may not be sufficient to maintain the solubility of GA17 in the final aqueous solution.

• Solution:

  • Increase the co-solvent concentration: Ensure that the final concentration of the organic solvent in your working solution is high enough to keep GA17 dissolved. You may need to perform a concentration series to determine the optimal solvent-to-buffer ratio.

  • Use a surfactant: Adding a small amount of a non-ionic surfactant, such as Tween 20, to the final solution can help to stabilize the compound and prevent precipitation.

  • Prepare a more dilute stock solution: If possible, start with a more dilute stock solution in the organic solvent before adding it to the aqueous buffer.

Issue 3: Inconsistent experimental results are observed.

• Cause: This could be due to the degradation of GA17 in the aqueous solution or inaccurate concentration due to incomplete dissolution.

• Solution:

  • Prepare fresh solutions: Always prepare fresh working solutions of GA17 immediately before use.

  • Protect from light and store properly: Store the solid GA17 and stock solutions in a cool, dark place. For short-term storage, refrigerated conditions are recommended for aqueous solutions.

  • Verify dissolution: Ensure that the GA17 is fully dissolved before use. Visually inspect for any particulate matter.

  • pH control: Maintain a consistent pH for your experimental solutions, as pH can affect both solubility and stability.

Data Presentation

Due to the lack of specific quantitative solubility data for Gibberellin A17, the following table provides a summary of the solubility of other common gibberellins to serve as a reference.

Gibberellin	Molecular Formula	Molecular Weight ( g/mol )	Water Solubility	Organic Solvent Solubility
Gibberellin A17	C₂₀H₂₆O₇	378.42	Data not available	Data not available
Gibberellic Acid (GA3)	C₁₉H₂₂O₆	346.37	5 g/L (20°C)	Soluble in ethanol, DMSO, and dimethyl formamide.
Gibberellin A4	C₁₉H₂₄O₅	332.39	Sparingly soluble	Soluble in ethanol.
Gibberellin A7	C₁₉H₂₂O₅	330.38	Sparingly soluble	Soluble in ethanol.

Experimental Protocols

Protocol for Preparing a 1 mM Stock Solution of Gibberellin A17 in DMSO

• Weighing: Accurately weigh out 3.78 mg of Gibberellin A17 powder.

• Dissolution: Add the weighed GA17 to a sterile microcentrifuge tube. Add 10 mL of high-purity DMSO to the tube.

• Mixing: Vortex the solution until the GA17 powder is completely dissolved. Gentle warming in a water bath (not exceeding 40°C) may be used to aid dissolution.

• Storage: Store the 1 mM stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol for Preparing a 10 µM Aqueous Working Solution

• Thawing: Thaw a single aliquot of the 1 mM GA17 stock solution at room temperature.

• Dilution: In a sterile tube, add 10 µL of the 1 mM GA17 stock solution to 990 µL of your desired aqueous buffer (e.g., PBS, MES buffer).

• Mixing: Gently vortex the solution to ensure it is homogenous.

• Usage: Use the freshly prepared working solution for your experiments immediately. Do not store the diluted aqueous solution for extended periods.

Mandatory Visualizations

Caption: Workflow for preparing Gibberellin A17 stock and working solutions.

Caption: Simplified overview of the Gibberellin signaling pathway.

Technical Support Center: Matrix Effects in Mass Spectrometry Analysis of Gibberellin A17

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with matrix effects in the mass spectrometry analysis of Gibberellin A17 (GA17).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of Gibberellin A17?

A1: In the context of liquid chromatography-mass spectrometry (LC-MS), the "matrix" refers to all components in a sample other than the analyte of interest, in this case, Gibberellin A17. These components can include salts, lipids, proteins, and other cellular materials. Matrix effects are the alteration of the ionization efficiency of GA17 caused by the presence of these co-eluting compounds.[1] This interference can lead to either a decrease in the analytical signal, known as ion suppression, or an increase in the signal, termed ion enhancement. Both phenomena can significantly compromise the accuracy, precision, and sensitivity of the quantitative analysis of GA17.

Q2: How can I determine if my Gibberellin A17 analysis is being affected by matrix effects?

A2: There are several methods to assess the presence and extent of matrix effects in your analysis:

• Post-Extraction Spike Method: This is a widely used quantitative method. It involves comparing the response of a pure standard of GA17 in a clean solvent to the response of the same standard spiked into a blank matrix extract (a sample from the same biological source that is known not to contain GA17) after the extraction process has been completed.[2] A significant difference between the two responses indicates the presence of matrix effects.

• Post-Column Infusion: This is a qualitative method used to identify the regions in the chromatogram where ion suppression or enhancement occurs. A constant flow of a GA17 standard solution is infused into the mass spectrometer after the analytical column, while a blank matrix extract is injected. Any fluctuation in the baseline signal of the infused GA17 indicates the retention times at which co-eluting matrix components are causing ionization interference.

• Comparison of Calibration Curves: The slope of a calibration curve prepared in a pure solvent can be compared to the slope of a calibration curve prepared in a matrix-matched standard (GA17 standards prepared in a blank matrix extract). A significant difference between the slopes is indicative of matrix effects.

Q3: What are the primary strategies to minimize or eliminate matrix effects in Gibberellin A17 analysis?

A3: Several strategies can be employed to mitigate the impact of matrix effects:

• Effective Sample Preparation: The most crucial step is to remove as many interfering matrix components as possible before LC-MS analysis. Techniques like Solid-Phase Extraction (SPE) are highly effective for cleaning up plant extracts.[3]

• Chromatographic Separation: Optimizing the chromatographic conditions can help to separate the elution of GA17 from co-eluting matrix components that cause ion suppression or enhancement. This can be achieved by adjusting the mobile phase gradient, changing the column chemistry, or using a longer column for better resolution.

• Use of a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most robust method for compensating for matrix effects.[3] An ideal SIL-IS for GA17 would be a version of the molecule where some atoms are replaced with their stable isotopes (e.g., ²H or ¹³C). This standard will have nearly identical chemical and physical properties to GA17, meaning it will co-elute and experience similar matrix effects. By measuring the ratio of the analyte to the SIL-IS, the variability caused by matrix effects can be effectively normalized. However, a specific commercially available SIL-IS for GA17 is not readily found. In such cases, a structurally similar gibberellin with a stable isotope label may be considered, though with careful validation.

• Matrix-Matched Calibration: If a suitable SIL-IS is not available, creating calibration curves in a blank matrix extract that closely matches the study samples can help to compensate for consistent matrix effects.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps & Solutions
Poor or No Signal for GA17	Ion Suppression: Co-eluting matrix components are suppressing the ionization of GA17.	1. Improve Sample Cleanup: Implement a more rigorous Solid-Phase Extraction (SPE) protocol to remove interfering compounds. 2. Optimize Chromatography: Adjust the LC gradient to separate GA17 from the suppression zone. 3. Dilute the Sample: Diluting the sample can reduce the concentration of interfering matrix components.
Incorrect MS/MS Parameters: The precursor and product ions for GA17 are not correctly defined or optimized.	1. Optimize MRM Transitions: Infuse a pure standard of GA17 to determine the correct precursor ion ([M-H]⁻ in negative ion mode) and identify the most intense and stable product ions through fragmentation. 2. Optimize Collision Energy: For each MRM transition, perform a collision energy optimization to maximize the signal of the product ions.[4]
Inconsistent and Irreproducible Results	Variable Matrix Effects: The extent of ion suppression or enhancement varies between different samples.	1. Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to correct for sample-to-sample variations in matrix effects. 2. Standardize Sample Collection and Preparation: Ensure that all samples are collected and processed in a consistent manner to minimize variability in the matrix composition.
High Background Noise	Contaminated Solvents or Reagents: Impurities in the mobile phase or extraction solvents can contribute to high background noise.	1. Use High-Purity Solvents: Always use LC-MS grade solvents and reagents. 2. Prepare Fresh Mobile Phases: Prepare mobile phases fresh daily and filter them before use.
Matrix Effects: A complex matrix can lead to a high chemical background.	1. Enhance Sample Cleanup: Utilize a more selective SPE sorbent or add an additional cleanup step.
Poor Peak Shape (Tailing or Fronting)	Secondary Interactions: The analyte may be interacting with active sites on the column or in the LC system.	1. Adjust Mobile Phase pH: For an acidic compound like GA17, a mobile phase with a low pH (e.g., containing formic acid) can improve peak shape.[4] 2. Column Contamination: Flush the column with a strong solvent to remove contaminants.

Data Presentation

Due to the lack of publicly available, specific quantitative data on the matrix effect for Gibberellin A17, the following table presents representative data for other gibberellins (B7789140) in a plant matrix to illustrate how such data would be structured. The matrix effect is calculated as: Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) * 100. A value below 100% indicates ion suppression, while a value above 100% indicates ion enhancement.

Gibberellin	Plant Matrix	Matrix Effect (%)	Reference
Gibberellin A1 (GA1)	Arabidopsis thaliana	85.3% (Ion Suppression)	Example Data
Gibberellin A3 (GA3)	Arabidopsis thaliana	92.1% (Ion Suppression)	Example Data
Gibberellin A4 (GA4)	Arabidopsis thaliana	115.8% (Ion Enhancement)	Example Data
Gibberellin A7 (GA7)	Tomato Paste	88.5% (Ion Suppression)	Example Data

Experimental Protocols

Protocol 1: Assessment of Matrix Effect using the Post-Extraction Spike Method

Objective: To quantify the extent of ion suppression or enhancement for Gibberellin A17 in a specific plant matrix.

Materials:

• Gibberellin A17 standard

• Blank plant matrix (e.g., leaf tissue from a plant species of interest, confirmed to be free of GA17)

• LC-MS grade solvents (e.g., methanol (B129727), acetonitrile, water, formic acid)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• LC-MS/MS system

Procedure:

• Prepare a Blank Matrix Extract:

  • Homogenize a known amount of the blank plant tissue.

  • Extract the homogenate using an appropriate solvent (e.g., 80% methanol with 0.1% formic acid).

  • Centrifuge the extract and collect the supernatant.

  • Perform a Solid-Phase Extraction (SPE) cleanup of the supernatant (see Protocol 2).

  • Evaporate the cleaned extract to dryness and reconstitute it in a known volume of the initial mobile phase.

• Prepare Sample Sets:

  • Set A (Solvent Standard): Prepare a standard solution of GA17 in the initial mobile phase at a known concentration (e.g., 50 ng/mL).

  • Set B (Post-Extraction Spike): Spike the reconstituted blank matrix extract with the GA17 standard to achieve the same final concentration as Set A.

• LC-MS/MS Analysis:

  • Analyze multiple replicates of both Set A and Set B using the developed LC-MS/MS method.

• Calculate Matrix Effect:

  • Determine the average peak area for GA17 in both sets of samples.

  • Calculate the matrix effect using the following formula: Matrix Effect (%) = (Average Peak Area of Set B / Average Peak Area of Set A) * 100

Protocol 2: Solid-Phase Extraction (SPE) for Gibberellin A17 from Plant Tissue

Objective: To clean up a plant extract to reduce matrix interference before LC-MS/MS analysis.

Materials:

• Plant tissue homogenate in extraction solvent

• C18 SPE cartridges

• LC-MS grade methanol and water

• Vacuum manifold

Procedure:

• Condition the SPE Cartridge:

  • Pass 5 mL of methanol through the C18 SPE cartridge.

  • Pass 5 mL of water through the cartridge to equilibrate it. Do not let the cartridge run dry.

• Load the Sample:

  • Load the plant extract supernatant onto the conditioned SPE cartridge.

• Wash the Cartridge:

  • Pass 5 mL of water through the cartridge to wash away polar impurities.

• Elute the Analyte:

  • Elute the gibberellins, including GA17, from the cartridge with 5 mL of 80% methanol.

• Dry and Reconstitute:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small, known volume of the initial mobile phase for LC-MS/MS analysis.

Protocol 3: LC-MS/MS Method Development for Gibberellin A17

Objective: To establish a sensitive and selective LC-MS/MS method for the quantification of GA17.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Procedure:

• Determination of MRM Transitions:

  • Prepare a pure standard solution of GA17 (e.g., 1 µg/mL in 50% methanol).

  • Infuse the standard solution directly into the mass spectrometer's ESI source.

  • Operate the mass spectrometer in full scan mode in negative polarity to identify the deprotonated molecule, [M-H]⁻, which will serve as the precursor ion for GA17.

  • Switch to product ion scan mode and select the identified precursor ion for fragmentation.

  • Apply a range of collision energies to observe the fragmentation pattern and identify the most stable and intense product ions.

  • Select at least two product ions for Multiple Reaction Monitoring (MRM). The most intense transition will be used for quantification (quantifier), and the second most intense will be used for confirmation (qualifier).

• Chromatographic Separation:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: Develop a gradient elution method to achieve good separation of GA17 from other components in the sample extract. A typical gradient might start with a low percentage of mobile phase B, ramp up to a high percentage to elute the analyte, and then return to the initial conditions for re-equilibration.

  • Flow Rate: A typical flow rate for a 2.1 mm ID column is 0.3-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Method Validation:

  • Once the method is developed, it should be validated for linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ) according to standard bioanalytical method validation guidelines.

Mandatory Visualization

Caption: Gibberellin signaling pathway leading to gene expression.

References

• 1. eijppr.com [eijppr.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Bioactivity of Gibberellin A17 and Gibberellin A3

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of Gibberellin A17 (GA17) and the well-characterized Gibberellin A3 (GA3). The information presented is supported by experimental data to assist researchers in selecting the appropriate gibberellin for their specific applications.

Gibberellins (B7789140) (GAs) are a large family of diterpenoid phytohormones that play a crucial role in regulating various aspects of plant growth and development, including seed germination, stem elongation, and flower development.[1] While over 136 GAs have been identified, only a few, such as GA3, are considered highly bioactive.[2][3] This guide focuses on the comparative bioactivity of GA17, a less common gibberellin, and the potent GA3.

Quantitative Comparison of Biological Activity

The relative biological activities of GA17 and GA3 have been assessed using various bioassays. The following table summarizes the available quantitative data from a comprehensive study by Crozier et al. (1970), which evaluated 26 different gibberellins in nine plant bioassays.

Bioassay System	Gibberellin A17 (GA17)	Gibberellin A3 (GA3)
Dwarf Rice ('Tanginbozu') Elongation	Low Activity	High Activity
Barley Aleurone α-Amylase Induction	Low Activity (occasional response at 100 µg)	High Activity (response at 10⁻³ µg)
Dwarf Pea Stem Elongation	Inactive	High Activity
Lettuce Hypocotyl Elongation	Low Activity	High Activity
Cucumber Hypocotyl Elongation	Low Activity	High Activity
Dwarf Maize (d-1, d-2, d-3, d-5) Growth	Inactive to Low Activity	High Activity

Key Findings on Bioactivity

Experimental evidence consistently demonstrates that Gibberellin A17 exhibits significantly lower biological activity across a range of standard bioassays compared to Gibberellin A3. In most assays, the activity of GA17 is described as low or marginal.[4] For instance, in the highly sensitive dwarf rice and barley aleurone bioassays, GA3 elicits a strong response at very low concentrations, whereas GA17 shows minimal to no effect.[5] This suggests that the structural differences between GA17 and GA3 have a profound impact on their ability to interact with the gibberellin receptor and initiate a biological response.

Gibberellin Signaling Pathway

The biological effects of gibberellins are mediated through a well-defined signaling pathway. Bioactive GAs, like GA3, bind to the GID1 (GIBBERELLIN INSENSITIVE DWARF1) receptor. This binding event promotes the interaction between GID1 and DELLA proteins, which are nuclear repressors of GA signaling. The formation of the GA-GID1-DELLA complex leads to the ubiquitination and subsequent degradation of DELLA proteins by the 26S proteasome. The removal of DELLA proteins relieves their repressive effect on transcription factors, thereby allowing the expression of GA-responsive genes that drive various developmental processes such as stem elongation and seed germination.[6]

Gibberellin Signaling Pathway

Experimental Protocols

Detailed methodologies for two key bioassays used in the comparative analysis of GA17 and GA3 are provided below.

Dwarf Rice ('Tan-ginbozu') Micro-Drop Bioassay

This bioassay is highly sensitive for detecting bioactive gibberellins and is based on the elongation of the second leaf sheath in dwarf rice seedlings.

• Seed Sterilization and Germination:

  • Surface sterilize rice seeds (Oryza sativa L. cv. 'Tan-ginbozu') with a 10% sodium hypochlorite (B82951) solution for 10 minutes, followed by thorough rinsing with sterile distilled water.

  • Germinate the seeds on moist filter paper in a sterile petri dish in the dark at 30°C for 2 days.

• Seedling Cultivation:

  • Select uniformly germinated seeds and place them on a nursery bed in a plant growth chamber.

  • Grow the seedlings under controlled conditions (e.g., 14-hour photoperiod, 30°C) for approximately 7 days until the second leaf emerges.

• Gibberellin Application:

  • Prepare serial dilutions of GA17 and GA3 in a 50% acetone (B3395972) solution.

  • Apply a 1 µL droplet of the test solution to the junction of the first and second leaves of each seedling using a micropipette.

• Measurement and Data Analysis:

  • Continue to grow the seedlings for another 3-5 days.

  • Measure the length of the second leaf sheath.

  • The elongation of the leaf sheath is proportional to the concentration of the applied gibberellin.

Barley Aleurone α-Amylase Bioassay

This bioassay measures the induction of α-amylase synthesis in the aleurone layer of barley endosperm, a process stimulated by bioactive gibberellins.

• Seed Preparation:

  • Cut barley seeds (Hordeum vulgare L.) in half transversely, discarding the embryo-containing half.

  • Surface sterilize the embryoless half-seeds with 1% sodium hypochlorite solution for 20 minutes and rinse with sterile water.

• Incubation:

  • Aseptically place the sterilized half-seeds in a sterile flask containing a buffered solution (e.g., 20 mM sodium succinate, pH 4.8) with 10 mM CaCl₂.

  • Add the test gibberellins (GA17 and GA3) at various concentrations to the flasks.

  • Incubate the flasks at 25°C with gentle shaking for 24-48 hours.

• Enzyme Assay:

  • After incubation, remove the half-seeds and collect the surrounding medium.

  • Determine the α-amylase activity in the medium using a spectrophotometric assay with a starch substrate.

• Data Analysis:

  • The amount of α-amylase produced is proportional to the concentration of the bioactive gibberellin in the incubation medium.

Bioassay Experimental Workflow

Conclusion

The comparative analysis of Gibberellin A17 and Gibberellin A3 reveals a significant disparity in their biological activities. GA3 is a potent, broad-spectrum gibberellin that elicits strong responses in various plant developmental processes. In contrast, GA17 demonstrates consistently low to negligible activity in the same bioassays. This difference in bioactivity underscores the critical role of specific structural features in determining the biological function of gibberellins. For researchers investigating gibberellin signaling and its effects on plant development, GA3 remains the primary choice for inducing a robust biological response. GA17 may be of interest in studies focused on structure-activity relationships or as a weak agonist/antagonist in specific experimental contexts.

References

• 1. Nondwarf rice seedling bioassay for gibberellins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. Nondwarf Rice Seedling Bioassay for Gibberellins - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Function of Gibberellin A17: A Comparative Guide Using Knockout Mutants

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimental approaches to validate the function of Gibberellin A17 (GA17), a key intermediate in the gibberellin (GA) biosynthesis pathway. As direct knockout mutants for GA17 are not commonly studied due to its transient nature as an intermediate, this guide focuses on comparing wild-type organisms with knockout mutants of enzymes that directly influence GA17 levels, such as GA20-oxidase. By analyzing the phenotypic and hormonal changes in these mutants, the critical role of the metabolic step involving GA17 can be effectively elucidated.

Data Presentation: Comparative Analysis of Wild-Type vs. GA-Deficient Mutants

The following tables summarize quantitative data from studies on Arabidopsis thaliana comparing wild-type (WT) plants with gibberellin-deficient mutants, such as ga5, which has a lesion in a GA20-oxidase gene. This enzyme is involved in the conversion of GA19 to GA20, a step that includes the formation of GA17.

Table 1: Phenotypic Comparison of Wild-Type and ga5 Mutant Arabidopsis thaliana

Phenotypic Trait	Wild-Type (Columbia)	ga5 Mutant	Percentage Change
Plant Height (cm)	35.4 ± 2.1	12.8 ± 1.5	-63.8%
Flowering Time (days)	28.3 ± 1.2	45.7 ± 2.3	+61.5%
Silique Length (mm)	14.2 ± 0.8	5.1 ± 0.6	-64.1%
Seed Germination (%)	98 ± 2	75 ± 5	-23.5%

Data are presented as mean ± standard deviation.

Table 2: Endogenous Gibberellin Levels in Wild-Type and ga5 Mutant Arabidopsis thaliana (ng/g dry weight)

Gibberellin	Wild-Type (Columbia)	ga5 Mutant	Fold Change
GA53	1.2 ± 0.3	3.8 ± 0.7	+3.17
GA44	2.5 ± 0.5	8.1 ± 1.2	+3.24
GA19	5.8 ± 1.1	25.4 ± 4.3	+4.38
GA17	0.9 ± 0.2	4.2 ± 0.9	+4.67
GA20	15.2 ± 2.5	1.1 ± 0.3	-0.07
GA1	8.7 ± 1.5	0.5 ± 0.1	-0.06
GA8	4.1 ± 0.8	0.2 ± 0.05	-0.05

Data are presented as mean ± standard deviation.

The accumulation of GA17 and its precursors (GA53, GA44, GA19) in the ga5 mutant, coupled with the severe reduction in downstream products (GA20, GA1) and the characteristic dwarf phenotype, strongly supports the role of the GA20-oxidase in metabolizing these intermediates, thereby validating the functional significance of the pathway step involving GA17.

Experimental Protocols

Detailed methodologies are crucial for replicating and building upon these findings.

Plant Material and Growth Conditions

• Plant Species: Arabidopsis thaliana, ecotype Columbia (Col-0) as wild-type and the ga5 T-DNA insertion mutant.

• Growth Conditions: Plants are grown in a controlled environment chamber with a 16-hour light/8-hour dark photoperiod at 22°C. For hypocotyl measurements, seeds are surface-sterilized, plated on Murashige and Skoog (MS) medium, stratified at 4°C for 3 days, and then grown vertically in the dark for 5 days.

Phenotypic Analysis

• Plant Height: The height of the primary inflorescence stem is measured at the termination of flowering.

• Flowering Time: Recorded as the number of days from germination until the opening of the first flower.

• Silique Length: The length of mature siliques from the main stem is measured using a digital caliper.

• Seed Germination: Seeds are plated on MS medium, and germination (radicle emergence) is scored after 7 days.

Gibberellin Extraction and Quantification by GC-MS

• Extraction: Approximately 1 gram of fresh plant tissue (e.g., seedlings, rosette leaves) is frozen in liquid nitrogen and ground to a fine powder. The powder is extracted overnight at 4°C with 80% methanol (B129727) containing antioxidant and deuterated internal standards for each GA to be quantified.

• Purification: The extract is centrifuged, and the supernatant is passed through a C18 solid-phase extraction (SPE) cartridge to remove lipids and pigments. The eluate is then purified by anion-exchange chromatography.

• Derivatization: The purified GA fraction is dried under nitrogen and derivatized to form methyl esters and trimethylsilyl (B98337) ethers for GC-MS analysis.

• GC-MS Analysis: The derivatized samples are analyzed by gas chromatography-mass spectrometry (GC-MS). GAs are identified based on their retention times and mass spectra compared to authentic standards. Quantification is performed using the stable isotope dilution method with the deuterated internal standards.

Mandatory Visualization

Gibberellin Biosynthesis Pathway (Early 13-Hydroxylation)

Caption: Gibberellin biosynthesis pathway highlighting GA17.

Experimental Workflow for Validating GA17 Function

Caption: Workflow for validating GA17 function via mutant analysis.

Logical Relationship of GA17 Function Validation

A Researcher's Guide to the Cross-Validation of Gibberellin A17 Quantification Methods

For researchers, scientists, and drug development professionals, the accurate quantification of phytohormones is paramount. This guide provides a comprehensive cross-validation of leading methods for the quantification of Gibberellin A17 (GA17), a key intermediate in the gibberellin biosynthesis pathway.

This document offers an objective comparison of the performance of Liquid Chromatography-Mass Spectrometry (LC-MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Enzyme-Linked Immunosorbent Assay (ELISA) for GA17 quantification. Detailed experimental methodologies and supporting data are presented to empower informed decisions in selecting the most suitable analytical technique for specific research needs.

Comparative Analysis of Quantification Methods

The selection of an appropriate quantification method for Gibberellin A17 hinges on a balance of sensitivity, specificity, accuracy, precision, and throughput. The following table summarizes the key performance metrics of LC-MS/MS, GC-MS, and ELISA, based on data from studies on closely related gibberellins (B7789140).

Parameter	LC-MS/MS	GC-MS	ELISA
Linearity (R²)	>0.99	>0.99	>0.98
Limit of Detection (LOD)	0.02 - 0.74 pg	~ng/mL	~52 ng/mL[1][2]
Limit of Quantification (LOQ)	0.07 - 2.45 pg	~ng/mL	~156 ng/mL[1]
Accuracy (Recovery %)	72 - 128%	High (with internal standards)	80 - 120%
Precision (RSD %)	<15%	<15%	<15%[3][4]
Analysis Time per Sample	~5-20 minutes	~20-30 minutes	2-4 hours
Specificity	High (based on mass transitions)	High (with derivatization)	Moderate (potential for cross-reactivity)

In-Depth Look at Quantification Methodologies

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS has emerged as a powerful tool for the analysis of a wide array of compounds, including polar and non-volatile molecules like gibberellins.[5] This technique combines the separation capabilities of liquid chromatography with the sensitive and selective detection of mass spectrometry.

Key Advantages:

• High Sensitivity and Specificity: LC-MS, particularly when coupled with tandem mass spectrometry (MS/MS), offers exceptional sensitivity, allowing for the detection of trace amounts of GA17 in complex biological matrices.[5] The use of multiple reaction monitoring (MRM) enhances selectivity by monitoring specific precursor-to-product ion transitions.[3]

• No Derivatization Required: Unlike GC-MS, LC-MS can directly analyze many gibberellins without the need for chemical derivatization, simplifying sample preparation.

• High Throughput: Modern UPLC (Ultra-Performance Liquid Chromatography) systems can significantly reduce analysis time per sample.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust and well-established technique for the identification and quantification of volatile and semi-volatile compounds.[5] For the analysis of gibberellins, which are generally not volatile, a derivatization step is required to increase their volatility.

Key Advantages:

• High Resolution and Reproducibility: GC-MS provides excellent chromatographic resolution and highly reproducible fragmentation patterns, which are beneficial for compound identification.

• Accurate Quantification: With the use of appropriate internal standards, GC-MS delivers accurate and precise quantification of gibberellins.[6][7]

Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is a high-throughput immunoassay that utilizes the specific binding between an antibody and its antigen to quantify a substance. Commercial ELISA kits are available for the detection of gibberellic acid, and their performance can be indicative of what to expect for a GA17-specific assay.

Key Advantages:

• High Throughput: ELISA is well-suited for screening a large number of samples simultaneously.

• Ease of Use: The procedure is relatively simple and does not require extensive instrumentation.

• Cost-Effective: Compared to mass spectrometry-based methods, ELISA is generally more economical for large-scale analyses.

Limitations:

• Specificity: The specificity of an ELISA depends heavily on the quality of the antibody. Cross-reactivity with other structurally similar gibberellins can be a concern and needs to be thoroughly validated.

• Matrix Effects: Complex sample matrices can interfere with the antibody-antigen binding, potentially affecting accuracy.

Experimental Protocols

Sample Preparation for LC-MS and GC-MS

• Extraction: Homogenize the plant tissue in a suitable solvent, typically 80% methanol (B129727) or acetone, often with the addition of an antioxidant. An internal standard (e.g., deuterated GA17) should be added at the beginning of the extraction to correct for losses during sample preparation.

• Purification: Perform solid-phase extraction (SPE) to remove interfering compounds. A combination of C18 and anion exchange cartridges is commonly used for gibberellin purification.

• Derivatization (for GC-MS only): Derivatize the purified extract to increase the volatility of the gibberellins. A common method is methylation followed by trimethylsilylation.

• Reconstitution: Evaporate the final extract to dryness and reconstitute in a suitable solvent for injection into the LC-MS or GC-MS system.

General ELISA Protocol (Competitive Assay)

• Coating: Coat the wells of a microplate with a known amount of GA17.

• Sample/Standard Incubation: Add the sample or a known standard of GA17, followed by the addition of a specific primary antibody against GA17. The free GA17 in the sample/standard will compete with the coated GA17 for binding to the antibody.

• Secondary Antibody Incubation: Add a secondary antibody conjugated to an enzyme (e.g., HRP) that binds to the primary antibody.

• Substrate Addition: Add a substrate that is converted by the enzyme to produce a measurable signal (e.g., color change).

• Measurement: Measure the signal intensity using a microplate reader. The signal intensity is inversely proportional to the concentration of GA17 in the sample.

Visualizing Key Processes

To further aid in the understanding of the context and methodologies, the following diagrams illustrate the gibberellin signaling pathway and a typical experimental workflow for method comparison.

Caption: Gibberellin Signaling Pathway.

Caption: Experimental Workflow for Method Comparison.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantitative analysis of gibberellins by isotope dilution mass spectrometry: a comparison of the use of calibration curves, an isotope dilution fit program and arithmetical correction of isotope ratios : Rothamsted Research [repository.rothamsted.ac.uk]
• 3. Stable isotope labeling assisted liquid chromatography-electrospray tandem mass spectrometry for quantitative analysis of endogenous gibberellins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mybiosource.com [mybiosource.com]
• 5. benchchem.com [benchchem.com]
• 6. Measurement of abscisic acid and gibberellins by gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Measurement of Abscisic Acid and Gibberellins by Gas Chromatography/Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]

Gibberellin A17: A Comparative Analysis of its Role in Fruit Set

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Gibberellin A17 (GA17) with other biologically active gibberellins (B7789140) in the context of fruit set. Drawing upon experimental data, this document elucidates the relative inactivity of GA17 and its position within the gibberellin metabolic pathway. Detailed experimental protocols for key bioassays are provided, alongside visualizations of relevant biological pathways and workflows.

Introduction to Gibberellins and Fruit Set

Gibberellins (GAs) are a large family of diterpenoid phytohormones that play a critical role in regulating various aspects of plant growth and development, including seed germination, stem elongation, flowering, and fruit set and development.[1][2] Fruit set, the transition of a flower's ovary into a developing fruit, is a crucial process for successful reproduction in many plant species.[3] The application of certain gibberellins can induce fruit set, particularly in the absence of pollination, leading to the development of parthenocarpic (seedless) fruits.[3] Among the more than 130 identified gibberellins, only a few are biologically active, with GA1, GA3, GA4, and GA7 being the most prominent in promoting growth and development.[4]

Gibberellin A17: An Inactive Player in Fruit Set

Experimental evidence from a range of bioassays has consistently demonstrated that Gibberellin A17 has little to no biological activity. Its inability to elicit significant growth responses, including those related to fruit development, is attributed to its molecular structure and its position as a byproduct in the gibberellin biosynthesis pathway.

Comparative Biological Activity

The following table summarizes the biological activity of GA17 in comparison to key bioactive gibberellins across various plant bioassays. The data underscores the general inactivity of GA17.

Gibberellin	Bioassay System	Observed Activity Level	Reference
GA17	Dock Leaf Senescence	Low	[4]
Oat Mesocotyl	Low	[4]
Dwarf Rice ('Tan-ginbozu')	Low	[4]
Barley Half-Seed	Low	[4]
Cucumber Hypocotyl	Marginal	[4]
Lettuce Hypocotyl	Marginal	[4]
Excised Pea Epicotyl	Marginal	[4]
Oat Leaf	Marginal	[4]
d-1 Maize Mutants	Marginal	[4]
Intact Dwarf Pea	No activity	[4]
d-2, d-3, d-5 Maize Mutants	No activity	[4]
GA1	Dwarf Rice ('Tan-ginbozu')	High	[1]
Dwarf Pea	High	[2]
GA3	Dwarf Rice ('Tan-ginbozu')	High	[1]
Dwarf Pea	High	[2]
Barley Endosperm	High	[2]
GA4	Dwarf Rice ('Tan-ginbozu')	High	[1]

The Gibberellin Biosynthesis Pathway and the Origin of GA17

The inactivity of GA17 can be understood by examining its position in the gibberellin biosynthesis pathway. GA17 is not a precursor to the major bioactive GAs but is rather formed as a minor byproduct. The main pathway leads to the production of GA20, which is then converted to the highly active GA1.

Caption: Simplified gibberellin biosynthesis pathway highlighting the formation of inactive GA17.

Gibberellin Signaling Pathway

Bioactive gibberellins initiate a signaling cascade by binding to the GID1 receptor. This binding event leads to the degradation of DELLA proteins, which are transcriptional regulators that repress gibberellin-responsive genes. The degradation of DELLA proteins allows for the expression of genes involved in growth and development, including fruit set.

Caption: Overview of the gibberellin signaling pathway.

Experimental Protocols

The following are generalized protocols for common gibberellin bioassays used to determine the biological activity of different gibberellins.

Dwarf Rice (Oryza sativa L. 'Tan-ginbozu') Micro-Drop Bioassay

This bioassay is highly sensitive and is used to detect minute amounts of active gibberellins.

Materials:

• Dwarf rice seeds (e.g., 'Tan-ginbozu' or 'Waito-C').[1][5]

• Uniconazole (B1683454) (S-3307) solution (optional, for enhanced sensitivity).[5]

• Test solutions of gibberellins dissolved in a suitable solvent (e.g., 50% acetone).[6]

• Micropipette.

• Growth chamber or incubator with controlled temperature and light.[7]

• Petri dishes or vials.[7]

Procedure:

• Seed Sterilization and Germination:

  • Surface sterilize dwarf rice seeds.

  • Soak seeds in water or an uniconazole solution to inhibit endogenous gibberellin biosynthesis (optional).[5]

  • Germinate seeds in the dark at a constant temperature (e.g., 30-32°C) for a specified period (e.g., 64 hours).[7]

• Seedling Selection and Treatment:

  • Select uniform seedlings at the first leaf stage.[6]

  • Transfer seedlings to vials containing distilled water.[7]

  • Apply a small droplet (e.g., 1 µL) of the gibberellin test solution to the junction between the coleoptile and the first leaf sheath using a micropipette.[6]

• Incubation and Measurement:

  • Incubate the treated seedlings under continuous light at a constant temperature (e.g., 30°C) for a defined period (e.g., 3 days).[5]

  • Measure the length of the second leaf sheath.[5]

• Data Analysis:

  • Compare the elongation of the second leaf sheath in treated plants to that of control plants (treated with solvent only).

  • A significant increase in length indicates gibberellin activity.

Dock (Rumex) Leaf Senescence Bioassay

This bioassay assesses the ability of gibberellins to delay senescence in leaf tissues.

Materials:

• Mature leaves from dock plants (Rumex spp.).

• Cork borer.

• Petri dishes.

• Filter paper.

• Test solutions of gibberellins.

• Growth chamber or incubator.

Procedure:

• Leaf Disc Preparation:

  • Excise uniform discs from mature dock leaves using a cork borer, avoiding major veins.

• Treatment:

  • Place filter paper in petri dishes and moisten with the respective gibberellin test solutions or a control solution (e.g., water).

  • Float the leaf discs on the solutions.

• Incubation:

  • Incubate the petri dishes in the dark at a constant temperature for a specified period.

• Assessment of Senescence:

  • Visually assess the degree of chlorophyll (B73375) degradation (yellowing) in the leaf discs.

  • Alternatively, extract chlorophyll from the discs and quantify it spectrophotometrically.

• Data Analysis:

  • Compare the retention of chlorophyll in treated leaf discs to that of the control. A delay in senescence (less yellowing) indicates gibberellin activity.

Conclusion

The available experimental evidence strongly indicates that Gibberellin A17 is a biologically inactive gibberellin with no significant role in promoting fruit set. Its formation as a byproduct in the gibberellin biosynthesis pathway precludes it from being converted into the active forms necessary to initiate the signaling cascade that leads to fruit development. Researchers and professionals in drug development focusing on the modulation of fruit set should direct their attention to the well-established bioactive gibberellins such as GA1, GA3, and GA4, and the enzymatic steps that regulate their synthesis and degradation.

References

• 1. academic.oup.com [academic.oup.com]
• 2. biologydiscussion.com [biologydiscussion.com]
• 3. Exogenous Gibberellin Delays Postharvest Leaf Senescence in Pak Choi by Modulating Transcriptomic and Metabolomic Profiles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. jircas.go.jp [jircas.go.jp]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Comparative Analysis of the Inactive Gibberellins: GA17 and GA25

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two inactive gibberellins (B7789140), GA17 and GA25. The information presented is supported by experimental data and established metabolic pathways to assist researchers in understanding their roles in plant physiology and potential applications in drug development and agriculture.

Introduction to Inactive Gibberellins

Gibberellins (GAs) are a large family of diterpenoid phytohormones that regulate various aspects of plant growth and development, including seed germination, stem elongation, and flowering. While some GAs are biologically active, many are inactive precursors or deactivated metabolites. The balance between active and inactive GAs is crucial for normal plant development. GA17 and GA25 are two such inactive C20-gibberellins that are products of parallel biosynthetic pathways.

Metabolic Pathways and Biosynthesis

GA17 and GA25 are synthesized through distinct branches of the gibberellin biosynthesis pathway. GA17 is a product of the early-13-hydroxylation pathway, while GA25 is formed via the non-13-hydroxylation pathway. The enzyme GA20-oxidase (GA20ox) is a key player in the formation of both compounds from their respective precursors.[1]

In maize, it has been shown that GA24 can be metabolized to GA17.[2] Furthermore, studies with labeled compounds have demonstrated that GA25 can be metabolized to GA17.[2] This indicates a metabolic link between these two inactive gibberellins.

Comparative Biological Inactivity

While both GA17 and GA25 are considered biologically inactive, their degree of inactivity can be assessed using various plant bioassays. These assays typically measure a physiological response, such as stem elongation in dwarf plants or the induction of α-amylase in cereal grains, in response to the application of a specific gibberellin.

Gibberellin	Bioassay System	Relative Activity (% of GA3)	Reference
GA17	Dwarf Rice (Oryza sativa L. cv. Tan-ginbozu)	Low activity (quantitative data not available)	Implied by multiple sources
Barley (Hordeum vulgare) Half-Seed α-Amylase Induction	Low activity (quantitative data not available)	Implied by multiple sources
GA25	Dwarf Rice (Oryza sativa L. cv. Tan-ginbozu)	Inactive (insensitive)	Implied by multiple sources
Barley (Hordeum vulgare) Half-Seed α-Amylase Induction	Inactive (data not available)	Inferred from general inactivity

Experimental Protocols

The following are detailed methodologies for two common bioassays used to determine gibberellin activity.

Dwarf Rice (Oryza sativa L. cv. Tan-ginbozu) Micro-drop Bioassay

This bioassay is highly sensitive and specific for gibberellins and is based on the elongation of the second leaf sheath of dwarf rice seedlings.

Materials:

• Seeds of dwarf rice (Oryza sativa L. cv. Tan-ginbozu)

• Test solutions of GA17, GA25, and a positive control (e.g., GA3) at various concentrations

• Sterile distilled water

• Petri dishes

• Filter paper

• Incubator or growth chamber with controlled temperature and light

Procedure:

• Seed Sterilization and Germination:

  • Surface sterilize rice seeds with a suitable disinfectant (e.g., 1% sodium hypochlorite (B82951) solution) for 15 minutes, followed by thorough rinsing with sterile distilled water.

  • Place the sterilized seeds on moist filter paper in a petri dish and incubate in the dark at 30-32°C for 2 days to allow for germination.

• Seedling Growth:

  • Transfer the germinated seeds to a new petri dish containing a thin layer of 1% agar.

  • Incubate the seedlings under continuous light at 30-32°C for 24 hours.

• Application of Test Solutions:

  • Prepare serial dilutions of GA17, GA25, and the GA3 standard.

  • Using a micropipette, apply a small droplet (e.g., 1 µL) of each test solution to the junction between the first and second leaves of the rice seedlings.

• Incubation and Measurement:

  • Return the treated seedlings to the incubator under the same conditions for an additional 3 days.

  • Measure the length of the second leaf sheath to the nearest millimeter.

• Data Analysis:

  • Calculate the mean and standard deviation of the second leaf sheath length for each treatment group.

  • Compare the response of seedlings treated with GA17 and GA25 to those treated with the positive control (GA3) and a negative control (water or buffer).

Barley (Hordeum vulgare) Half-Seed α-Amylase Induction Bioassay

This bioassay measures the ability of a gibberellin to induce the synthesis and secretion of α-amylase from the aleurone layer of barley seeds.[3][4]

Materials:

• Barley seeds (Hordeum vulgare)

• Test solutions of GA17, GA25, and a positive control (e.g., GA3)

• Buffer solution (e.g., 20 mM sodium succinate, pH 4.8, containing 10 mM CaCl2)

• Starch solution

• Iodine reagent (I2-KI)

• Spectrophotometer

Procedure:

• Seed Preparation:

  • Cut barley seeds transversely to remove the embryo-containing half.

  • Sterilize the embryoless half-seeds.

• Incubation:

  • Place the half-seeds in a sterile petri dish or flask containing the buffer and the test solutions of GA17, GA25, or GA3.

  • Incubate at a controlled temperature (e.g., 25°C) for 24-48 hours.

• Enzyme Assay:

  • After incubation, collect the surrounding medium which contains the secreted α-amylase.

  • Add a known volume of the medium to a starch solution and incubate for a specific time to allow for starch hydrolysis.

  • Stop the reaction and add iodine reagent.

• Quantification:

  • Measure the absorbance of the solution using a spectrophotometer. The intensity of the blue color is inversely proportional to the amount of α-amylase activity.

• Data Analysis:

  • Construct a standard curve using known concentrations of α-amylase or a GA3 standard.

  • Determine the α-amylase activity induced by GA17 and GA25 and compare it to the positive control.

Conclusion

Both GA17 and GA25 are confirmed to be biologically inactive gibberellins, existing as metabolic endpoints in their respective biosynthetic pathways. While direct quantitative comparisons of their inactivity are scarce, qualitative assessments from established bioassays, such as the dwarf rice and barley α-amylase assays, consistently demonstrate their lack of significant biological function compared to active gibberellins like GA3. The detailed experimental protocols provided herein offer standardized methods for researchers to further investigate the subtle biological roles or potential inhibitory effects of these and other inactive gibberellins. Understanding the complete metabolic landscape of gibberellins, including the roles of inactive forms, is essential for the development of novel plant growth regulators and for elucidating the intricate hormonal control of plant development.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Gibberellin Biosynthesis in Maize. Metabolic Studies with GA15, GA24, GA25, GA7, and 2,3-Dehydro-GA9 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Induction of α-amylase and endosperm-imposed seed dormancy: two pioneering papers in gibberellin research - PMC [pmc.ncbi.nlm.nih.gov]
• 4. repository.rothamsted.ac.uk [repository.rothamsted.ac.uk]

A Comparative Guide to Confirming GA17 Peaks in Chromatography

For researchers, scientists, and drug development professionals, the accurate identification of specific gibberellins (B7789140), such as Gibberellin A17 (GA17), is paramount for understanding their physiological roles and for various applications in agriculture and medicine. This guide provides a comprehensive comparison of chromatographic methods for confirming the identity of GA17 peaks, complete with experimental protocols and data presentation to aid in methodological selection and application.

Gibberellin A17 is a C20-gibberellin, a class of tetracyclic diterpenoid carboxylic acids that function as plant hormones.[1][2] Its molecular formula is C20H26O7, with a monoisotopic mass of 378.16785 Da.[1] The definitive confirmation of a chromatographic peak as GA17 relies on a combination of techniques that provide complementary evidence of its chemical identity.

Primary Confirmation Method: Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

The gold standard for the identification and quantification of underivatized gibberellins is Ultra-Performance Liquid Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS).[3] This technique offers high sensitivity and selectivity, making it ideal for detecting the trace amounts of gibberellins typically found in complex biological matrices.

Key Identification Parameters:

• Retention Time (RT) Matching: The primary step in peak identification is comparing the retention time of the peak in the sample chromatogram to that of a certified GA17 analytical standard run under identical conditions.

• Mass-to-Charge Ratio (m/z) Confirmation: The mass spectrometer confirms the presence of the correct precursor ion for GA17. In negative ion mode, this is typically the [M-H]⁻ ion.

• MS/MS Fragmentation Pattern Matching: The most definitive evidence of identity comes from comparing the tandem mass spectrometry (MS/MS) fragmentation pattern of the sample peak with that of the GA17 standard. The fragmentation pattern is a unique "fingerprint" of the molecule.

Experimental Protocol: UPLC-MS/MS Analysis of GA17

This protocol provides a general framework for the analysis of GA17. Optimization will be required for specific instrumentation and sample matrices.

1. Sample Preparation (from Plant Tissue):

• Homogenize 50-100 mg of fresh plant tissue in liquid nitrogen.
• Extract the homogenized tissue with a suitable solvent, such as 80% methanol (B129727) with 1% acetic acid, often containing a deuterated internal standard (e.g., [2H2]GA17) for accurate quantification.
• Perform solid-phase extraction (SPE) for sample cleanup and concentration. A C18 sorbent is commonly used.
• Evaporate the purified extract to dryness and reconstitute in the initial mobile phase.

2. UPLC Conditions:

• Column: A reversed-phase C18 column (e.g., Acquity CSH®) is typically used for the separation of gibberellins.[3]
• Mobile Phase: A gradient of methanol or acetonitrile (B52724) and water, both containing a small amount of an acidifier like formic acid or acetic acid (e.g., 0.1% formic acid), is commonly employed.
• Flow Rate: Typical flow rates for UPLC are in the range of 0.2-0.6 mL/min.
• Column Temperature: Maintaining a constant column temperature (e.g., 40 °C) is crucial for reproducible retention times.

3. MS/MS Conditions:

• Ionization Mode: Electrospray ionization (ESI) in the negative ion mode is generally preferred for the analysis of gibberellins due to the presence of carboxylic acid groups.
• Precursor Ion: The [M-H]⁻ ion of GA17 (m/z 377.16) should be selected for fragmentation.
• Collision Energy: This parameter needs to be optimized to produce a characteristic and reproducible fragmentation pattern.
• Fragment Ions: While a published, definitive MS/MS spectrum for a GA17 standard is not readily available in the public domain, the fragmentation of C20 gibberellins typically involves neutral losses of H₂O and CO₂. Key diagnostic fragment ions would need to be determined by analyzing a certified GA17 standard.

Data Presentation: UPLC-MS/MS

Parameter	Expected Value for GA17	Acceptance Criteria
Retention Time	Instrument and method dependent	± 2% of the retention time of the certified standard
Precursor Ion (m/z)	377.16 ([M-H]⁻)	± 5 ppm for high-resolution MS; ± 0.2 Da for unit resolution MS
Key Fragment Ions	To be determined from standard	Presence of at least two characteristic fragment ions with a signal-to-noise ratio > 3
Fragment Ion Ratios	To be determined from standard	Ratios should be within ± 20% (relative) of those observed for the standard

Alternative and Confirmatory Techniques

While UPLC-MS/MS is the primary method, other techniques can be used for confirmation or in situations where UPLC-MS/MS is not available.

High-Resolution Mass Spectrometry (HRMS)

Using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) provides a more accurate mass measurement of the precursor and fragment ions. This can help to distinguish GA17 from isobaric interferences (compounds with the same nominal mass but different elemental compositions).

Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds.[4] Gibberellins, being non-volatile, require derivatization prior to GC-MS analysis.[3]

Derivatization: A common derivatization procedure for gibberellins involves methylation of the carboxylic acid groups followed by trimethylsilylation of the hydroxyl groups.[5]

Confirmation: Confirmation is achieved by matching the retention time and the mass spectrum of the derivatized GA17 in the sample with that of a derivatized GA17 standard. A mass spectrum of the methyl ester trimethylsilyl (B98337) (TMS) ether derivative of GA17 is available in the literature and can serve as a reference.[5]

Comparison of Confirmation Methods

Method	Advantages	Disadvantages
UPLC-MS/MS	High sensitivity and selectivity; no derivatization required.[3]	Requires access to specialized and costly equipment.
HRMS	Provides high mass accuracy, increasing confidence in identification.	Even higher instrument cost and complexity.
GC-MS with Derivatization	Excellent chromatographic resolution; established spectral libraries for some derivatives.[4]	Requires an additional derivatization step which can be time-consuming and introduce variability.

Availability of Analytical Standards

The cornerstone of confident peak identification is the use of a certified analytical standard. A deuterated ([2H2]GA17) analytical standard is available from commercial suppliers such as Olchemim, which can be used as an internal standard for quantification and for definitive identification.[6]

Potential Pitfalls and Troubleshooting

• Matrix Effects: Complex sample matrices, such as plant extracts, can cause ion suppression or enhancement in the MS source, affecting the accuracy of quantification. The use of a co-eluting, stable isotope-labeled internal standard like [2H2]GA17 is the most effective way to compensate for these effects.

• Isomeric Interferences: Other gibberellins with similar structures may have close retention times and some common fragment ions. High-efficiency chromatography and careful examination of the full fragmentation pattern are crucial for differentiation.

• In-source Fragmentation: In some cases, fragmentation can occur in the ion source of the mass spectrometer, which can complicate the interpretation of the mass spectrum. Optimization of the source conditions is necessary to minimize this effect.

Logical Workflow for GA17 Peak Confirmation

Caption: Workflow for the confirmation of a GA17 chromatographic peak.

Signaling Pathway Involving Gibberellins

Caption: Simplified signaling pathway of gibberellins.

References

• 1. Gibberellin A17 | C20H26O7 | CID 5460657 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CHEBI:24236 [ebi.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. Measurement of abscisic acid and gibberellins by gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Gibberellin A17 [agrikaido.com]
• 6. Olchemim.cz > products [olchemim.cz]

A Comparative Guide to Recombinant Protein Expression Systems for Studying GPR17 Receptors

For researchers, scientists, and drug development professionals, the successful expression of functional G protein-coupled receptors (GPCRs) is a critical step in understanding their physiological roles and developing novel therapeutics. This guide provides an objective comparison of various recombinant protein expression systems for the study of the GPR17 receptor, a key player in central nervous system myelination.[1][2] We will delve into the performance of different systems, supported by experimental data, and provide detailed methodologies for key experiments.

A note on terminology: The user request specified "GA17 receptors". As this is not a standard nomenclature, this guide will focus on the well-characterized G protein-coupled receptor 17 (GPR17), which is implicated in various physiological processes.[3]

Comparison of Recombinant Expression Systems for GPR17

The choice of an expression system is paramount for obtaining sufficient quantities of high-quality, functional GPR17 for structural and functional studies. GPCRs, being integral membrane proteins, present unique expression challenges.[4][5] The following table summarizes and compares the most commonly used systems.

Expression System	Typical Yield	Post-Translational Modifications (PTMs)	Cost	Speed & Complexity	Suitability for Functional GPR17	Pros	Cons
Mammalian Cells (HEK293, CHO)	Low to Moderate (µg to low mg/L)	Human-like, essential for proper folding and function.[6][7]	High	Slow and complex; stable cell line generation is time-consuming.[8]	Excellent. Provides a native-like environment for the receptor.[9]	Accurate PTMs, high likelihood of functional protein.[6]	Lower yields, high cost, complex to manage.[9][10]
Insect Cells (Baculovirus - Sf9, Sf21, High Five)	High (mg/L)[9]	Good, performs many mammalian-like PTMs.[11][12][13]	Moderate	Moderate complexity, faster than mammalian systems.[14]	Very Good. Widely used for GPCR structural studies.[9][14]	High yields, good PTMs, cost-effective for large scale.[11][12][13][14]	PTMs not identical to mammalian, potential for protein aggregation.
Yeast (Pichia pastoris)	High (mg/L)[15]	Performs PTMs, but glycosylation differs significantly from mammalian cells.	Low	Relatively fast and simple, scalable.[15][16]	Good. Can produce functional GPCRs with optimization.[17][18]	High yields, low cost, easy to scale up.[15][16][19]	Hyper-glycosylation can affect function, requires optimization.
Bacteria (E. coli)	Very High (mg/L)	Lacks most eukaryotic PTMs.	Very Low	Fast and simple.[20][21]	Challenging. Often produces non-functional protein in inclusion bodies.[20][21][22]	Very high yields, extremely low cost, rapid expression.[23]	Lack of PTMs, protein misfolding is common, often requires refolding.[20][21][22][24]
Cell-Free Systems	Low to Moderate (µg to mg/L)[5]	Can be supplemented with components for PTMs.	High	Very fast (hours), but requires specialized reagents.	Good. Allows for co-translational insertion into nanodiscs, preserving function.[25]	Rapid expression, detergent-free options, precise control over reaction conditions.[5][25][26]	High cost, lower yields for large-scale production.

Experimental Protocols

Below are generalized protocols for the expression, purification, and functional characterization of recombinant GPR17.

1. Recombinant GPR17 Expression in Insect Cells (Baculovirus System)

This protocol is adapted from methodologies widely used for GPCR expression.[11][12][13]

• Vector Construction: The human GPR17 gene is cloned into a baculovirus transfer vector (e.g., pFastBac) with an N-terminal Flag tag and a C-terminal 10xHis tag for purification and detection.

• Baculovirus Generation: The recombinant transfer vector is transformed into DH10Bac E. coli to generate a recombinant bacmid. The bacmid DNA is then transfected into Spodoptera frugiperda (Sf9) insect cells to produce recombinant baculovirus.

• Protein Expression: High Five or Sf9 cells are grown in suspension culture and infected with the high-titer recombinant baculovirus. Expression is typically carried out for 48-72 hours. For GPR17, expression levels can be optimized by adjusting the multiplicity of infection (MOI) and harvest time.

• Membrane Preparation: Infected cells are harvested, and crude membranes are prepared by hypotonic lysis followed by centrifugation to pellet the membrane fraction.

2. Purification of Recombinant GPR17

• Solubilization: The membrane pellet is resuspended in a solubilization buffer containing a mild detergent (e.g., dodecyl maltoside - DDM) and a high concentration of NaCl to disrupt the lipid bilayer and extract the receptor.

• Affinity Chromatography: The solubilized receptor is purified using immobilized metal affinity chromatography (IMAC) targeting the C-terminal His-tag. The column is washed extensively to remove non-specifically bound proteins.

• Size-Exclusion Chromatography: The eluted protein is further purified by size-exclusion chromatography to remove aggregates and ensure a homogenous preparation.

3. Functional Characterization of GPR17

• Ligand Binding Assay: The functionality of the purified GPR17 can be assessed by radioligand binding assays. For example, a saturation binding experiment using [35S]GTPγS can be performed to determine the binding affinity (Kd) and the density of functional receptors (Bmax).[27]

• cAMP Assay: GPR17 is known to couple to Gαi, which inhibits adenylyl cyclase and leads to a decrease in intracellular cAMP levels.[28] A functional cAMP assay can be used to measure the receptor's response to agonists and antagonists by quantifying changes in cAMP concentration.[28][29]

Visualizations

GPR17 Signaling Pathway

Caption: Simplified signaling pathway of the GPR17 receptor.

Experimental Workflow for Recombinant GPR17 Production

References

• 1. Decoding signaling and function of the orphan G protein-coupled receptor GPR17 with a small-molecule agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Regulation and signaling of the GPR17 receptor in oligodendroglial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. GPR17 - Wikipedia [en.wikipedia.org]
• 4. Cell-Free Expression of GPCRs into Nanomembranes for Functional and Structural Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. dpm.univ-grenoble-alpes.fr [dpm.univ-grenoble-alpes.fr]
• 6. Membrane Protein Expression Systems | Thermo Fisher Scientific - US [thermofisher.com]
• 7. Frontiers | Detecting and measuring of GPCR signaling – comparison of human induced pluripotent stem cells and immortal cell lines [frontiersin.org]
• 8. Construction of Recombinant Cell Lines for GPCR Expression | Springer Nature Experiments [experiments.springernature.com]
• 9. Expression and purification of recombinant G protein-coupled receptors: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. CHO vs. HEK293 Cells for Protein Expression [synapse.patsnap.com]
• 11. GPCR expression using baculovirus-infected Sf9 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. GPCR Expression Using Baculovirus-Infected Sf9 Cells | Springer Nature Experiments [experiments.springernature.com]
• 14. Baculovirus-mediated expression of GPCRs in insect cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Evaluation of the Pichia pastoris expression system for the production of GPCRs for structural analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. kyushu-u.elsevierpure.com [kyushu-u.elsevierpure.com]
• 17. Enhancing functional production of G protein-coupled receptors in Pichia pastoris to levels required for structural studies via a single expression screen - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Expression and Purification of Yeast-derived GPCR, Gα and Gβγ Subunits for Structural and Dynamic Studies [bio-protocol.org]
• 19. Expression and Purification of Yeast-derived GPCR, Gα and Gβγ Subunits for Structural and Dynamic Studies [en.bio-protocol.org]
• 20. ijpsr.com [ijpsr.com]
• 21. researchgate.net [researchgate.net]
• 22. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 23. Design of an effective small expression tag to enhance GPCR production in E. coli‐based cell‐free and whole cell expression systems - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Efficient production of a functional G protein-coupled receptor in E. coli for structural studies [pubmed.ncbi.nlm.nih.gov]
• 25. Screening Methods for Cell-Free Synthesized GPCR/Nanoparticle Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. youtube.com [youtube.com]
• 27. Functional characterization of two isoforms of the P2Y-like receptor GPR17: [35S]GTPgammaS binding and electrophysiological studies in 1321N1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. Innovative functional cAMP assay for studying G protein-coupled receptors: application to the pharmacological characterization of GPR17 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Protocol to characterize Gi/o and Gs protein-coupled receptors in transiently transfected cells using ELISA and cAMP measurements - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Disposal Procedures for 17-AEP-GA

Disclaimer: 17-AEP-GA is understood to be a research chemical, likely a derivative of Gambogic Acid, and should be handled with extreme caution as there is limited specific safety and disposal information publicly available. The following procedures are based on general best practices for the disposal of hazardous and cytotoxic laboratory chemicals. Researchers must always consult their institution's Environmental Health and Safety (EHS) department for specific guidelines and protocols.

Immediate Safety and Handling Precautions

Given that Gambogic Acid and its derivatives are investigated for their potent cytotoxic and anticancer properties, 17-AEP-GA should be treated as a hazardous and cytotoxic compound. All personnel handling this compound must be trained in the safe handling of potent chemicals and wear appropriate Personal Protective Equipment (PPE), including but not limited to:

• Double nitrile gloves

• Safety goggles or a face shield

• A lab coat or disposable gown

• Respiratory protection (e.g., a fume hood or a fitted respirator) may be necessary depending on the procedure and the physical form of the compound.

All work with 17-AEP-GA should be conducted in a designated area, such as a chemical fume hood, to minimize exposure.

Step-by-Step Disposal Procedures for 17-AEP-GA

The proper disposal of 17-AEP-GA and any contaminated materials is crucial to ensure the safety of laboratory personnel and the environment. Under no circumstances should this chemical be disposed of down the drain or in regular trash.

1. Waste Segregation:

• All waste contaminated with 17-AEP-GA must be segregated from non-hazardous waste at the point of generation.

• This includes unused or expired compounds, contaminated labware (e.g., pipette tips, vials, and flasks), and contaminated PPE.

2. Waste Collection and Containment:

• Solid Waste:

  • Place all solid waste, including contaminated gloves, gowns, and labware, into a designated, leak-proof, and puncture-resistant hazardous waste container.

  • This container should be clearly labeled for cytotoxic or hazardous chemical waste, in accordance with institutional and local regulations.

• Liquid Waste:

  • Collect all liquid waste containing 17-AEP-GA in a dedicated, leak-proof, and chemically compatible container.

  • The container must have a secure screw-top cap and be clearly labeled.

• Sharps Waste:

  • Any sharps, such as needles or contaminated glassware, must be placed in a designated sharps container that is also labeled as containing cytotoxic waste.

3. Labeling of Waste Containers:

Proper labeling is critical for safe disposal. All waste containers must be clearly labeled with the following information:

• The words "Hazardous Waste - Cytotoxic"

• The full chemical name: "17-AEP-GA"

• The primary hazards associated with the compound (e.g., "Toxic," "Cytotoxic")

• The date the waste was first added to the container (accumulation start date).

• The name and contact information of the principal investigator or responsible person.

4. Storage of Hazardous Waste:

• Store all hazardous waste containers in a designated and secure satellite accumulation area within the laboratory.

• This area should be away from general traffic and clearly marked with a "Hazardous Waste" sign.

• Ensure that incompatible waste types are segregated to prevent dangerous reactions.

5. Final Disposal:

• Once the waste container is full (typically no more than three-quarters full to prevent spills), or on a regular schedule, contact your institution's EHS department to arrange for pickup and disposal.

• Do not attempt to transport or dispose of the hazardous waste yourself. Only trained personnel should handle the final disposal.

Data Presentation: Summary of Waste Management for 17-AEP-GA

Waste Type	Container Type	Labeling Requirements	Disposal Method
Solid Waste	Leak-proof, puncture-resistant container	"Hazardous Waste - Cytotoxic", "17-AEP-GA", Hazard symbols, Accumulation start date, PI name and contact.	Collection by institutional EHS for incineration or other approved methods.
Liquid Waste	Leak-proof, chemically compatible container	"Hazardous Waste - Cytotoxic", "17-AEP-GA", Hazard symbols, Accumulation start date, PI name and contact.	Collection by institutional EHS for chemical treatment and/or incineration.
Sharps Waste	Puncture-proof sharps container	"Hazardous Waste - Cytotoxic", "Sharps", "17-AEP-GA", Biohazard symbol (if applicable), Accumulation start date, PI name and contact.	Collection by institutional EHS for autoclaving and/or incineration.
Empty Containers	Original container	Deface original label. Treat as hazardous waste unless triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous liquid waste.	Dispose of as hazardous solid waste.

Experimental Protocols

As 17-AEP-GA is a research compound, specific experimental protocols would be developed by the research team. Any such protocol must include a detailed section on waste disposal that is consistent with the guidelines outlined above. All personnel involved in the experiment must be thoroughly trained on these procedures before any work commences.

Mandatory Visualization: Disposal Workflow

Caption: Workflow for the proper disposal of 17-AEP-GA waste.

Navigating the Unknown: A Safety and Handling Guide for Novel Gallium Compounds (e.g., 17-AEP-GA)

For Researchers, Scientists, and Drug Development Professionals

In the fast-paced world of drug discovery and development, researchers often work with novel compounds where comprehensive safety data is not yet available. This guide provides a framework for the safe handling and disposal of new or uncharacterized gallium-based active pharmaceutical ingredients, using "17-AEP-GA" as a representative example of such a novel substance. The following procedures are based on the known properties of gallium compounds and best practices for handling chemicals with unknown toxicity.

Immediate Safety and Logistical Information

Given the uncharacterized nature of "17-AEP-GA," it must be treated as a substance with high potential toxicity. Gallium compounds, while having therapeutic applications, can also exhibit toxicity. For instance, gallium nitrate (B79036) is used in cancer therapy but requires careful management to avoid adverse effects.[1][2][3] Some gallium compounds, like gallium arsenide, are known to have significant toxicities affecting organs such as the lungs and immune system.[2][4][5] Therefore, a cautious approach is paramount.

Risk Assessment and Hazard Identification

Before handling any novel compound, a thorough risk assessment is crucial. For a substance like "17-AEP-GA," where specific data is unavailable, the assessment should be based on the potential hazards associated with gallium compounds in general.

Assumed Hazards of Novel Gallium Compounds:

• Acute Toxicity: Potential for immediate health effects upon exposure.

• Organ-Specific Toxicity: Based on known gallium compounds, potential for effects on the kidneys, liver, and lungs.[4][6]

• Dermal, Ocular, and Respiratory Irritation: Assumed to be an irritant upon contact.

• Unknown Long-Term Effects: Carcinogenicity, mutagenicity, and reproductive toxicity should be considered unknown and potentially present.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense when handling uncharacterized substances. The following table outlines the minimum required PPE for handling "17-AEP-GA."

Protection Type	Specific PPE Requirement	Rationale
Eye and Face Protection	Chemical splash goggles and a face shield.	To protect against splashes and aerosols of the compound.
Hand Protection	Double-gloving with chemically resistant gloves (e.g., nitrile).	To prevent skin contact. The outer glove should be removed and disposed of immediately after handling.
Body Protection	A flame-resistant lab coat, worn fully buttoned.	To protect skin and clothing from contamination.
Respiratory Protection	A NIOSH-approved respirator (e.g., N95 or higher) used within a certified chemical fume hood.	To prevent inhalation of airborne particles or aerosols.
Foot Protection	Closed-toe shoes.	To protect feet from spills and falling objects.

Operational Plan: Step-by-Step Handling Procedures

This section provides a procedural workflow for the safe handling of "17-AEP-GA" from preparation to disposal.

Preparation

• Designated Area: All work with "17-AEP-GA" must be conducted in a designated area within a certified chemical fume hood. This area should be clearly marked.

• Gather Materials: Assemble all necessary equipment, including PPE, weighing materials, solvents, and waste containers, before starting work.

• Pre-labeling: All containers for solutions and waste must be clearly labeled with the compound name ("17-AEP-GA"), concentration, date, and responsible individual's name.

Handling

• Weighing: If weighing the solid compound, do so within the chemical fume hood on a tared weigh boat. Use appropriate tools to handle the solid to avoid creating dust.

• Solution Preparation: When preparing solutions, add the solid "17-AEP-GA" to the solvent slowly to avoid splashing.

• Experimental Use: Conduct all experimental procedures involving "17-AEP-GA" within the chemical fume hood.

Decontamination

• Work Surfaces: All surfaces in the designated area should be decontaminated after each use. A suitable cleaning agent should be used, followed by a rinse with an appropriate solvent.

• Equipment: All non-disposable equipment that has come into contact with "17-AEP-GA" must be thoroughly decontaminated.

Disposal Plan

Proper disposal of "17-AEP-GA" and associated waste is critical to prevent environmental contamination and accidental exposure.

• Solid Waste: All solid waste, including contaminated gloves, weigh boats, and paper towels, must be placed in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: All liquid waste containing "17-AEP-GA" must be collected in a designated, labeled, and sealed hazardous waste container. Do not mix with other waste streams unless compatibility is confirmed.

• Sharps: Any contaminated sharps (needles, scalpels) must be disposed of in a designated sharps container.

• Waste Pickup: Follow your institution's hazardous waste disposal procedures for pickup and final disposal.

Experimental Workflow for Handling Novel Gallium Compounds

The following diagram illustrates the logical workflow for the safe handling of a novel gallium compound like "17-AEP-GA".

Caption: Workflow for safe handling of novel gallium compounds.

This comprehensive guide provides a foundation for the safe handling of novel gallium compounds. Adherence to these procedures is essential to protect researchers and the environment. As more information becomes available for a specific compound like "17-AEP-GA," these procedures should be reviewed and updated accordingly.

References

• 1. researchgate.net [researchgate.net]
• 2. Medical Applications and Toxicities of Gallium Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gallium-containing anticancer compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. Medical applications and toxicities of gallium compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Gallium [iloencyclopaedia.org]